Rhenium(V) chloride

• CAS: 13596-35-5

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis of Rhenium(V) Chloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of Rhenium(V) chloride (ReCl₅), a critical precursor in the development of various rhenium-based compounds and catalysts. The information presented herein is curated for professionals in the fields of chemical research and drug development, offering detailed experimental protocols and quantitative data to facilitate the replication and optimization of this synthetic procedure.

Overview of Rhenium(V) Chloride

Rhenium(V) chloride, also known as rhenium pentachloride, is an inorganic compound with the formula Re₂Cl₁₀. It exists as a red-brown, paramagnetic solid that is highly sensitive to air and moisture.[1][2] First synthesized in 1933, it serves as a significant starting material for the synthesis of various organometallic rhenium complexes and has historical importance as an early catalyst in olefin metathesis.[1][3]

Synthesis Methodology: Direct Chlorination of Rhenium Metal

The most established and widely utilized method for the synthesis of Rhenium(V) chloride is the direct chlorination of metallic rhenium at elevated temperatures.[1][3][4] This process is followed by a purification step involving sublimation to yield a product of high purity.[1][3]

Experimental Protocol

The following protocol is a detailed description of the direct chlorination of rhenium metal.

Materials and Equipment:

• Rhenium metal powder or sponge

• Chlorine gas (high purity)

• Inert gas (e.g., Argon or Nitrogen)

• Quartz reaction tube

• Tube furnace with temperature controller

• Gas flow meters

• Sublimation apparatus

• Schlenk line or glovebox for handling air-sensitive materials

Procedure:

• Preparation of the Reaction Setup: A quartz reaction tube is charged with a known quantity of rhenium metal. The tube is then placed within a tube furnace. The entire system is purged with an inert gas to remove any residual air and moisture.

• Chlorination Reaction: The temperature of the furnace is gradually raised to the reaction temperature, typically in the range of 500-900 °C.[1][3] Once the desired temperature is reached, a controlled flow of chlorine gas is introduced into the reaction tube. The reaction is highly exothermic and proceeds with the formation of volatile Rhenium(V) chloride.

• Collection of Crude Product: The gaseous ReCl₅ is carried by the chlorine gas stream to a cooler region of the apparatus where it condenses as a dark, crystalline solid. The collection zone is typically maintained at a temperature that allows for the condensation of ReCl₅ while leaving more volatile impurities in the gas phase.

• Purification by Sublimation: The crude Rhenium(V) chloride is transferred to a sublimation apparatus under an inert atmosphere. The apparatus is then evacuated, and a temperature gradient is established. The crude material is heated, causing it to sublime. The pure ReCl₅ deposits as well-formed crystals on a cold finger or a cooler surface within the apparatus, leaving non-volatile impurities behind.[1][3]

Quantitative Data

The following table summarizes the key quantitative parameters for the synthesis of Rhenium(V) chloride.

Parameter	Value	Notes
Reactants
Rhenium Metal	Stoichiometrically determined	The amount of rhenium metal used will dictate the theoretical yield of the product.
Chlorine Gas	Excess	A continuous flow of chlorine gas is maintained to ensure complete reaction and to act as a carrier for the volatile product.
Reaction Conditions
Reaction Temperature	500 - 900 °C	The optimal temperature may vary depending on the specific setup and the form of the rhenium metal used.[1][3]
Reaction Time	Dependent on scale and flow rate	The reaction is typically continued until all the rhenium metal has been consumed.
Purification
Sublimation Temperature	TBD	The temperature for sublimation should be carefully controlled to ensure efficient separation from impurities.
Sublimation Pressure	Vacuum	Sublimation is performed under reduced pressure to lower the required temperature and enhance the rate of sublimation.
Yield	TBD	The yield is dependent on the efficiency of the reaction and the purification process.
Product Properties
Appearance	Red-brown crystalline solid	[1][2]
Molecular Formula	Re₂Cl₁₀	In the solid state, Rhenium(V) chloride exists as a dimer.[1]
Molar Mass	363.47 g/mol (for ReCl₅)	[5]
Melting Point	220 °C	[4]
Solubility	Reacts with water and polar solvents	It is soluble in some non-polar organic solvents.

Note: TBD (To Be Determined) indicates that specific values were not available in the provided search results and would need to be determined experimentally or from more detailed literature.

Alternative Synthesis Routes

While direct chlorination is the most common method, other synthetic pathways to Rhenium(V) chloride have been explored. One such method involves the thermal decomposition of Rhenium(VI) chloride (ReCl₆). However, this method is less frequently used due to the instability of the starting material.

Safety and Handling

Rhenium(V) chloride is a hazardous substance that must be handled with appropriate safety precautions.

• Air and Moisture Sensitivity: ReCl₅ reacts vigorously with water and moist air, releasing corrosive hydrogen chloride gas. All manipulations should be carried out under an inert atmosphere (e.g., in a glovebox or using Schlenk techniques).[2]

• Toxicity and Corrosivity: Rhenium(V) chloride and its decomposition products are toxic and corrosive. Appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat, must be worn at all times. Work should be conducted in a well-ventilated fume hood.

• Storage: Rhenium(V) chloride should be stored in a tightly sealed container under an inert atmosphere in a cool, dry place.

Characterization

The identity and purity of the synthesized Rhenium(V) chloride can be confirmed using various analytical techniques, including:

• Elemental Analysis: To determine the elemental composition (Re and Cl).

• X-ray Crystallography: To confirm the crystal structure.

• Infrared (IR) and Raman Spectroscopy: To identify characteristic vibrational modes.

• Mass Spectrometry: To determine the molecular weight and fragmentation pattern.

Visualizing the Experimental Workflow

The following diagrams illustrate the key processes involved in the synthesis and purification of Rhenium(V) chloride.

Caption: Experimental workflow for the synthesis and purification of Rhenium(V) chloride.

Caption: Logical relationship of key factors in Rhenium(V) chloride synthesis.

References

• 1. sites.lsa.umich.edu [sites.lsa.umich.edu]
• 2. sites.lsa.umich.edu [sites.lsa.umich.edu]
• 3. Rhenium pentachloride - Wikipedia [en.wikipedia.org]
• 4. Rhenium_pentachloride [chemeurope.com]
• 5. Rhenium(V) chloride 13596-35-5 [sigmaaldrich.com]

Unraveling the Crystal Structure of Rhenium(V) Chloride: A Technical Guide

For Immediate Release

This technical guide provides a comprehensive analysis of the crystal structure of Rhenium(V) chloride (ReCl₅), tailored for researchers, scientists, and professionals in drug development. The document delves into the intricate structural details, experimental protocols for its characterization, and the logical workflow of its analysis.

Crystal Structure and Properties

Rhenium(V) chloride, a red-brown crystalline solid, is a significant compound in the field of inorganic chemistry, often utilized as a precursor in the synthesis of other rhenium complexes.[1][2][3] It is highly sensitive to moisture and air.[3] The solid-state structure of Rhenium(V) chloride is a dimer with the formula Re₂Cl₁₀.[3][4][5] This dimeric structure consists of two edge-sharing octahedra.[4] Each rhenium atom is octahedrally coordinated by six chlorine atoms. Two of these chlorine atoms act as bridging ligands between the two rhenium centers.[5]

The crystal system of Rhenium(V) chloride is monoclinic, with the space group P2₁/c.[5] The dimeric units are packed in a double-hexagonal closest packing of chlorine atoms, with the rhenium atoms occupying one-fifth of the octahedral holes.[4] The Re-Re distance within the dimer is approximately 3.74 Å.[5]

Quantitative Crystallographic Data

The crystallographic parameters and key bond distances for Rhenium(V) chloride are summarized in the tables below, based on the seminal work by Mucker, Smith, and Johnson (1968).[4]

Table 1: Crystallographic Data for Rhenium(V) Chloride [4][5]

Parameter	Value
Crystal System	Monoclinic
Space Group	P2₁/c
a	9.24 Å
b	11.54 Å
c	12.03 Å
β	109.1°
Formula Units (Z)	8 (ReCl₅ units)

Table 2: Selected Interatomic Distances in the Re₂Cl₁₀ Dimer [4]

Bond	Average Distance (Å)
Re-Cl (bridging)	2.465 ± 0.013
Re-Cl (non-bridging)	2.244 ± 0.012
Re-Re	3.74

Experimental Protocols

Synthesis and Crystal Growth of Rhenium(V) Chloride

Single crystals of Rhenium(V) chloride suitable for X-ray diffraction can be obtained through the following procedure:

• Synthesis: Rhenium metal is chlorinated at a temperature of 500 °C.[3][6] This direct combination reaction yields crude Rhenium(V) chloride.

• Purification and Crystal Growth: The crude product is purified by multiple sublimations under vacuum.[3][6] Slow sublimation in a sealed, evacuated quartz tube with a controlled temperature gradient allows for the growth of well-formed single crystals.

Single-Crystal X-ray Diffraction Analysis

Given the air and moisture sensitivity of Rhenium(V) chloride, all manipulations must be performed under an inert atmosphere (e.g., argon or nitrogen) in a glovebox or using Schlenk line techniques.

• Crystal Mounting: A suitable single crystal is selected under a microscope in an inert atmosphere. The crystal is coated with a perfluoropolyether oil to protect it from the atmosphere and mounted on a cryo-loop.

• Data Collection: The mounted crystal is transferred to a diffractometer equipped with a cryo-cooling system (e.g., a nitrogen stream at 100 K) to minimize thermal vibrations and decomposition. A monochromatic X-ray source (e.g., Mo Kα radiation, λ = 0.71073 Å) is used. Diffraction data are collected as a series of frames while rotating the crystal.

• Data Processing: The raw diffraction images are processed to integrate the reflection intensities and apply corrections for Lorentz factor, polarization, and absorption.

• Structure Solution and Refinement: The crystal structure is solved using direct methods or Patterson methods to determine the initial positions of the rhenium atoms. Subsequent difference Fourier maps reveal the positions of the chlorine atoms. The structural model is then refined using full-matrix least-squares methods to minimize the difference between the observed and calculated structure factors.

Visualized Experimental Workflow

The logical flow of the experimental and computational steps involved in the crystal structure analysis of Rhenium(V) chloride is depicted in the following diagram.

Workflow for Rhenium(V) Chloride Crystal Structure Analysis.

References

• 1. The crystal structure of ReCl5 | Semantic Scholar [semanticscholar.org]
• 2. Rhenium(V) chloride 13596-35-5 [sigmaaldrich.com]
• 3. Rhenium_pentachloride [chemeurope.com]
• 4. journals.iucr.org [journals.iucr.org]
• 5. Rhenium pentachloride - Wikipedia [en.wikipedia.org]
• 6. File:ReCl5structure.png - Wikimedia Commons [commons.wikimedia.org]

An In-depth Technical Guide to the Solubility of Rhenium(V) Chloride in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility and reactivity of Rhenium(V) chloride (ReCl₅) in various organic solvents. Due to its high reactivity, traditional quantitative solubility data for Rhenium(V) chloride is scarce in scientific literature. Therefore, this guide focuses on its reactivity, providing valuable insights for its application in chemical synthesis and catalysis.

Introduction to Rhenium(V) Chloride

Rhenium(V) chloride, a dark-green to black crystalline solid, is a pivotal starting material for the synthesis of a wide array of organorhenium compounds and catalytic systems.[1][2] Its utility in organic synthesis is, however, paralleled by its challenging handling characteristics, most notably its high sensitivity to moisture and its propensity to react with a broad range of organic solvents.[3][4] A thorough understanding of its behavior in organic media is therefore critical for its effective use.

Reactivity of Rhenium(V) Chloride in Organic Solvents

The dissolution of Rhenium(V) chloride in many organic solvents is more accurately described as a reactive process rather than simple physical dissolution. The high electrophilicity of the Re(V) center makes it susceptible to attack by nucleophilic solvents and even trace amounts of water, often leading to reduction of the rhenium and the formation of complex coordination compounds.

The following table summarizes the observed reactivity of Rhenium(V) chloride in several common organic solvents. It is important to note that these reactions often depend on the specific conditions, such as the presence of trace water and the age of the Rhenium(V) chloride.[5]

Solvent	Formula	Type	Observed Reactivity and Products	Citations
Acetonitrile	CH₃CN	Polar Aprotic	Reacts to form tetrachlorobis(acetonitrile)rhenium(IV) ([ReCl₄(CH₃CN)₂]). This indicates that while it "dissolves," it undergoes a reduction and coordination reaction.
Acetone	(CH₃)₂CO	Polar Aprotic	Undergoes complex reactions, often in the presence of other reagents like triphenylphosphine, to yield various organorhenium complexes and oxo-rhenium species. Direct dissolution is accompanied by reaction.	[5]
Benzene	C₆H₆	Nonpolar Aprotic	Used as a solvent for reactions of ReCl₅, for example with triphenylphosphine, leading to the formation of dimeric rhenium species. This suggests some degree of solubility without immediate reaction with the solvent itself.	[5]
Dichloromethane	CH₂Cl₂	Polar Aprotic	Commonly used as a solvent for reactions involving ReCl₅. While generally considered less reactive than coordinating solvents, the possibility of slow reaction, especially in the presence of impurities, should not be discounted.
Tetrahydrofuran (THF)	C₄H₈O	Polar Aprotic (Ether)	Expected to be reactive due to the Lewis basicity of the ether oxygen. Reactions can lead to the formation of THF adducts and potentially reduction of the rhenium center.
Water	H₂O	Polar Protic	Reacts vigorously to decompose, releasing hydrochloric acid (HCl). Rhenium(V) chloride is extremely sensitive to moisture.	[3][4][6][7][8][9]

Experimental Protocols for Assessing Solubility and Reactivity

Given the reactive nature of Rhenium(V) chloride, determining its solubility or characterizing its behavior in an organic solvent requires rigorous experimental techniques to exclude atmospheric moisture and oxygen.

General Handling of Rhenium(V) Chloride

All manipulations of Rhenium(V) chloride should be performed under an inert atmosphere (e.g., argon or dry nitrogen) using Schlenk line or glovebox techniques.[10] Glassware must be rigorously dried in an oven and cooled under vacuum or in a desiccator before use. Organic solvents must be freshly and thoroughly dried and deoxygenated prior to use.

Protocol for Solubility/Reactivity Determination

This protocol outlines a general procedure to assess the behavior of Rhenium(V) chloride in a given organic solvent.

Materials:

• Rhenium(V) chloride

• Anhydrous organic solvent of interest

• Schlenk flask or glovebox equivalent

• Magnetic stirrer and stir bar

• Inert atmosphere manifold (Schlenk line) or glovebox

• Syringes and cannulas for liquid transfer

• Filtration apparatus suitable for inert atmosphere (e.g., Schlenk filter stick)

• Analytical instrumentation for characterization (e.g., UV-Vis, NMR, IR spectroscopy, X-ray crystallography)

Procedure:

• Preparation: Under an inert atmosphere, add a precisely weighed amount of Rhenium(V) chloride to a dry Schlenk flask containing a magnetic stir bar.

• Solvent Addition: Add a known volume of the anhydrous organic solvent to the Schlenk flask via cannula or syringe.

• Equilibration: Stir the mixture at a constant, controlled temperature. The time required to reach equilibrium (or for a reaction to complete) can vary significantly. It is recommended to monitor the solution over time (e.g., 24-72 hours).[11]

• Observation: Record any visual changes, such as color change, gas evolution, or precipitation.

• Phase Separation: If undissolved solid remains, allow it to settle. Carefully separate the supernatant solution from the solid using a Schlenk filter stick or by allowing the solid to settle and decanting the liquid via cannula.

• Analysis of the Solution:

  • Take an aliquot of the clear supernatant and determine the concentration of rhenium, for example, by a suitable analytical technique such as inductively coupled plasma mass spectrometry (ICP-MS) after appropriate sample preparation.

  • Characterize the species in solution using spectroscopic methods (UV-Vis, NMR, IR) to identify if the dissolved species is still ReCl₅ or a reaction product.

• Analysis of the Solid:

  • Isolate the remaining solid material.

  • Characterize the solid using techniques such as X-ray powder diffraction (XRPD) or elemental analysis to determine if its chemical identity is the same as the starting Rhenium(V) chloride.

Visualizing the Experimental Workflow

The following diagram illustrates a logical workflow for investigating the solubility and reactivity of Rhenium(V) chloride in an organic solvent.

Caption: Workflow for assessing Rhenium(V) chloride solubility.

Conclusion

The interaction of Rhenium(V) chloride with organic solvents is predominantly characterized by its chemical reactivity rather than simple physical solubility. For researchers and professionals in drug development and chemical synthesis, it is imperative to approach the use of Rhenium(V) chloride with the understanding that the choice of solvent can significantly influence the outcome of a reaction, not merely by acting as a medium but as a reactant. The experimental protocols and workflow provided in this guide offer a systematic approach to investigating and harnessing the complex, yet synthetically valuable, chemistry of Rhenium(V) chloride in organic media.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. scispace.com [scispace.com]
• 3. Rhenium pentachloride - Wikipedia [en.wikipedia.org]
• 4. Rhenium_pentachloride [chemeurope.com]
• 5. Solubility trends of metal halides | Class experiment | RSC Education [edu.rsc.org]
• 6. Cas 13596-35-5,RHENIUM (V) CHLORIDE | lookchem [lookchem.com]
• 7. echemi.com [echemi.com]
• 8. RHENIUM (V) CHLORIDE | 13596-35-5 [chemicalbook.com]
• 9. ReCl5 [chembk.com]
• 10. Thieme E-Books & E-Journals [thieme-connect.de]
• 11. researchgate.net [researchgate.net]

A Technical Guide to the Magnetic Susceptibility of Rhenium(V) Chloride

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the magnetic susceptibility of Rhenium(V) chloride (ReCl₅). It is designed to furnish researchers, scientists, and professionals in drug development with the essential knowledge required for the precise measurement and interpretation of the magnetic properties of this compound. The guide covers the theoretical underpinnings of its magnetic behavior, detailed experimental protocols for measurement, and a summary of its magnetic characteristics.

Introduction to Rhenium(V) Chloride

Rhenium(V) chloride, a red-brown solid, is an inorganic compound with the formula Re₂Cl₁₀.[1] It is a paramagnetic material, a property that stems from the presence of unpaired electrons in the d-orbitals of the rhenium atoms.[1][2] The compound exists as a dimer with a bioctahedral structure, where two ReCl₅ units are joined by bridging chlorine atoms.[1] ReCl₅ is highly sensitive to air and moisture, readily decomposing to release hydrogen chloride gas, which necessitates careful handling in inert atmospheres.[2]

Magnetic Properties of Rhenium(V) Chloride

The magnetic properties of Rhenium(V) chloride have been a subject of interest due to the d² electron configuration of the Re(V) ion. The magnetic moment of ReCl₅ has been reported to follow the Curie-Weiss law.[3]

Quantitative Magnetic Data

The following table summarizes the key magnetic susceptibility data for Rhenium(V) chloride as reported in the literature.

Property	Value	Reference
Molar Magnetic Susceptibility (χ)	+1225.0 x 10⁻⁶ cm³/mol	[1][4]
Effective Magnetic Moment (μ_eff)	2.21 Bohr Magnetons (B.M.)	[5]
Weiss Constant (Δ)	-164 K	[5]

Experimental Measurement of Magnetic Susceptibility

Several experimental techniques can be employed to measure the magnetic susceptibility of materials like Rhenium(V) chloride. The most common methods include the Gouy method, the Faraday method, and Superconducting Quantum Interference Device (SQUID) magnetometry.[6][7] Given the air-sensitive nature of ReCl₅, all sample handling and loading procedures must be performed in a controlled inert atmosphere, such as a glovebox.[8]

Experimental Protocols

The Gouy method is a relatively simple and widely used technique for determining magnetic susceptibility.[9][10] It involves measuring the apparent change in mass of a sample when it is suspended in a magnetic field.[11][12][13]

Protocol:

• Sample Preparation: Inside an inert atmosphere glovebox, finely grind the Rhenium(V) chloride powder to ensure homogeneity. Pack the powder uniformly into a long, cylindrical Gouy tube.

• Apparatus Setup: Suspend the Gouy tube from a sensitive balance, with the bottom of the tube positioned between the poles of an electromagnet where the magnetic field is strongest, and the top of the tube in a region of negligible field.[12]

• Measurement without Magnetic Field: Record the mass of the sample without the magnetic field applied (m_a).[11]

• Measurement with Magnetic Field: Apply a known magnetic field and record the new apparent mass of the sample (m_b).[11]

• Calculation: The change in mass (Δm = m_b - m_a) is directly proportional to the magnetic susceptibility of the sample. The gram susceptibility (χ_g) can be calculated using a standard calibrant with a known susceptibility.

The Faraday method offers higher sensitivity and is suitable for smaller sample sizes.[7][14] It utilizes a specially designed magnet that creates a region of constant field gradient.[14][15]

Protocol:

• Sample Preparation: In an inert atmosphere, place a small, accurately weighed amount of Rhenium(V) chloride into a sample holder (e.g., a quartz bucket).

• Apparatus Setup: Position the sample holder in the region of constant field gradient within the Faraday balance.

• Force Measurement: The force exerted on the sample by the magnetic field is measured by the balance. This force is directly proportional to the mass and the gram magnetic susceptibility of the sample.

• Calibration: The instrument is calibrated using a standard with a known magnetic susceptibility.

SQUID magnetometry is the most sensitive technique for measuring magnetic properties.[16][17][18] It can detect extremely small magnetic moments and is ideal for detailed temperature- and field-dependent studies.[16][17]

Protocol:

• Sample Preparation: Inside a glovebox, load a precisely weighed sample of Rhenium(V) chloride into a suitable sample holder, such as a gelatin capsule or a sealed quartz tube for air-sensitive samples.[8]

• Measurement: The sample is moved through a set of superconducting detection coils, and the induced current, which is proportional to the magnetic moment of the sample, is measured by the SQUID.[19]

• Data Acquisition: Measurements of magnetization can be performed as a function of temperature and applied magnetic field to determine the magnetic susceptibility and other magnetic parameters.[16][17]

Diagrams

Experimental Workflow for Magnetic Susceptibility Measurement

The following diagram illustrates the general workflow for measuring the magnetic susceptibility of an air-sensitive compound like Rhenium(V) chloride.

Caption: Workflow for magnetic susceptibility measurement of Rhenium(V) chloride.

Logical Relationship of Magnetic Properties

The following diagram illustrates the relationship between the fundamental magnetic properties of a paramagnetic material like Rhenium(V) chloride.

Caption: Relationship between key magnetic concepts for Rhenium(V) chloride.

References

• 1. Rhenium pentachloride - Wikipedia [en.wikipedia.org]
• 2. Rhenium_pentachloride [chemeurope.com]
• 3. Cas 13596-35-5,RHENIUM (V) CHLORIDE | lookchem [lookchem.com]
• 4. fizika.si [fizika.si]
• 5. Chemistry of Rhenium and Technetium. II. Magnetic Susceptibilities of ReCl 5 , ReCl 3 , TcCl 4 and MoCl 5 (Journal Article) | OSTI.GOV [osti.gov]
• 6. fizika.si [fizika.si]
• 7. alpha.chem.umb.edu [alpha.chem.umb.edu]
• 8. Rinehart Group @ UCSanDiego - SQUID MAGNETOMETRY [rinehartgroup.ucsd.edu]
• 9. dalalinstitute.com [dalalinstitute.com]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. Gouy balance - Wikipedia [en.wikipedia.org]
• 12. youtube.com [youtube.com]
• 13. holmarc.com [holmarc.com]
• 14. chem.ualberta.ca [chem.ualberta.ca]
• 15. Faraday balance - Wikipedia [en.wikipedia.org]
• 16. SQUID Magnetometry - Henry Royce Institute [royce.ac.uk]
• 17. sites.research.unimelb.edu.au [sites.research.unimelb.edu.au]
• 18. ISM - Magnetometria SQUID [ism.cnr.it]
• 19. qdusa.com [qdusa.com]

physical and chemical properties of Rhenium(V) chloride

For Researchers, Scientists, and Drug Development Professionals

Introduction

Rhenium(V) chloride, with the empirical formula ReCl₅, is a significant inorganic compound that serves as a critical starting material and catalyst in various chemical syntheses.[1] In its solid state, it exists as a dimer, Re₂Cl₁₀, featuring a bioctahedral structure with two bridging chloride ligands.[2] This red-brown, paramagnetic solid is notable for its high reactivity, particularly its sensitivity to moisture and air, which necessitates careful handling under inert conditions.[2] Its utility spans from the synthesis of organometallic complexes, such as rhenium porphyrins and alkyne complexes, to its historical importance as a precursor for early olefin metathesis catalysts.[1][2] This guide provides an in-depth overview of the physical and chemical properties of Rhenium(V) chloride, detailed experimental protocols, and key reaction pathways.

Physical and Chemical Properties

Rhenium(V) chloride is a crystalline solid with a distinct dark-green to red-brown appearance.[2][3] It is a moisture-sensitive compound that readily reacts with water.[4]

Table of Physical Properties

Property	Value	References
Molecular Formula	ReCl₅	[4]
Molecular Weight	363.47 g/mol	[5]
Appearance	Dark-green to black or red-brown crystalline solid	[2][3]
Density	4.9 g/cm³	[5]
Melting Point	220 °C (428 °F; 493 K)	[2]
Boiling Point	Not applicable (decomposes)	[2]
Solubility in Water	Reacts to decompose and release HCl gas	[2]
Solubility in other solvents	Soluble in hydrochloric acid and alkalies.[3]
Magnetic Susceptibility (χ)	+1225.0·10⁻⁶ cm³/mol	[2]
Crystal Structure	Monoclinic, with a bioctahedral dimeric structure (Re₂Cl₁₀)	[2]

Chemical Reactivity

Rhenium(V) chloride is a highly reactive compound. Its key chemical properties include:

• Hydrolysis: It reacts vigorously with water and moist air, decomposing to form hydrochloric acid gas and rhenium oxides. This reactivity makes it essential to handle the compound under anhydrous and inert conditions.[2]

• Thermal Stability: Rhenium(V) chloride is unstable at room temperature and will slowly decompose.[6]

• Reduction: It can be reduced to lower oxidation states. For instance, reduction of Rhenium(V) chloride can yield trirhenium nonachloride (Re₃Cl₉).[2]

• Oxygenation: Reaction with oxygenating agents can produce rhenium oxychlorides. For example, it reacts with dichlorine monoxide (Cl₂O) to form rhenium(VII) oxychloride (ReO₃Cl).[2]

• Ligand Substitution Reactions: Rhenium(V) chloride reacts with a variety of neutral and anionic donor ligands to form coordination complexes. The nature of the product often depends on the solvent and the presence of water.[7] For example:

  • With triphenylphosphine (PPh₃) in acetonitrile, it forms tetrachlorobis(triphenylphosphine)rhenium(IV).[7]

  • In the presence of pyridine in a wet solvent, it can form dioxotetrakis(pyridine)rhenium(V) chloride dihydrate.[7]

• Catalytic Activity: While having limited direct commercial applications, Rhenium(V) chloride is historically significant as a precursor to catalysts used in olefin metathesis.[2]

Experimental Protocols

Synthesis of Rhenium(V) Chloride

The primary method for the synthesis of Rhenium(V) chloride is the direct chlorination of metallic rhenium at elevated temperatures.[2]

Materials:

• Rhenium metal powder or foil

• Chlorine gas (dry)

• Quartz reaction tube

• Tube furnace

• Inert gas (e.g., argon or nitrogen) for purging

• Collection flask

Procedure:

• Place the rhenium metal in the center of the quartz reaction tube.

• Assemble the tube in the furnace and connect the gas inlet and outlet. The outlet should lead to a suitable trap for unreacted chlorine.

• Purge the entire system with a dry, inert gas to remove air and moisture.

• Heat the furnace to a temperature between 500 °C and 900 °C.[2]

• Once the desired temperature is reached, introduce a slow stream of dry chlorine gas over the rhenium metal.

• The volatile Rhenium(V) chloride will form and can be collected in a cooler part of the apparatus downstream.

• After the reaction is complete, stop the chlorine flow and allow the apparatus to cool to room temperature under a continuous flow of inert gas.

• The collected product should be handled and stored under an inert atmosphere.

Purification by Vacuum Sublimation

Rhenium(V) chloride can be purified by vacuum sublimation, which separates it from non-volatile impurities.[2]

Materials:

• Crude Rhenium(V) chloride

• Sublimation apparatus (with a cold finger)

• High-vacuum pump

• Heating mantle or oil bath

• Inert gas source

Procedure:

• Place the crude Rhenium(V) chloride in the bottom of the sublimation apparatus.

• Assemble the apparatus, ensuring all joints are properly sealed with high-vacuum grease.

• Carefully evacuate the apparatus using a high-vacuum pump.

• Once a high vacuum is achieved, begin circulating a coolant (e.g., cold water) through the cold finger.

• Gently heat the bottom of the apparatus using a heating mantle or oil bath.

• The Rhenium(V) chloride will sublime and deposit as purified crystals on the cold finger.

• Monitor the process and adjust the temperature as needed to achieve a steady rate of sublimation without decomposition.

• After the sublimation is complete, turn off the heat and allow the apparatus to cool to room temperature under vacuum.

• Carefully vent the apparatus with a dry, inert gas before collecting the purified crystals from the cold finger.

Signaling Pathways and Experimental Workflows

The following diagrams illustrate key processes and reactions involving Rhenium(V) chloride.

Caption: Experimental workflow for the synthesis and purification of Rhenium(V) chloride.

Caption: Summary of key chemical reactions of Rhenium(V) chloride.

Caption: The Chauvin mechanism for olefin metathesis, for which ReCl₅ is a catalyst precursor.

References

• 1. scbt.com [scbt.com]
• 2. Rhenium pentachloride - Wikipedia [en.wikipedia.org]
• 3. Protocol for olefin metathesis reactions of hydrophobic substrates performed in aqueous emulsion with mechanical stirring or with microwaves support - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 13596-35-5 CAS MSDS (RHENIUM (V) CHLORIDE) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 5. Cas 13596-35-5,RHENIUM (V) CHLORIDE | lookchem [lookchem.com]
• 6. researchgate.net [researchgate.net]
• 7. Rhenium_pentachloride [chemeurope.com]

Rhenium(V) Chloride: A Comprehensive Technical Guide to its Molecular Geometry and Bonding

For Researchers, Scientists, and Drug Development Professionals

Abstract

Rhenium(V) chloride (ReCl₅), a compound of significant interest in inorganic chemistry and catalysis, exhibits a fascinating molecular structure and complex bonding characteristics. This technical guide provides an in-depth analysis of the molecular geometry and chemical bonding of Rhenium(V) chloride, drawing upon established crystallographic and spectroscopic data. The document summarizes key quantitative structural parameters, outlines the experimental protocols for its characterization, and presents a visual representation of its dimeric structure and bonding framework. This guide is intended to serve as a comprehensive resource for researchers and professionals engaged in fields where the chemistry of rhenium and its compounds is of paramount importance.

Introduction

Rhenium, a rare transition metal, forms a variety of halide compounds, among which Rhenium(V) chloride is a notable example due to its rich chemical reactivity and structural uniqueness. In the solid state, it exists not as a simple monomeric ReCl₅ unit, but as a dimeric molecule, Re₂Cl₁₀.[1][2] Understanding the precise arrangement of atoms and the nature of the chemical bonds within this dimer is crucial for elucidating its physical and chemical properties, as well as for its application in synthesis and catalysis.

Molecular Geometry of Rhenium(V) Chloride (Re₂Cl₁₀)

The molecular geometry of Rhenium(V) chloride in the solid state has been definitively determined by single-crystal X-ray diffraction. The analysis reveals a bioctahedral structure for the Re₂Cl₁₀ dimer.[3] In this arrangement, two rhenium atoms are bridged by two chlorine atoms, with each rhenium atom also being bonded to four terminal chlorine atoms. This coordination results in a distorted octahedral geometry around each rhenium center.

The key structural feature is the dimeric framework, which can be described as two ReCl₆ octahedra sharing an edge. The two bridging chloride atoms (μ-Cl) connect the two rhenium centers, while the remaining eight chloride atoms are in terminal positions. The Re-Re distance of 3.74 Å suggests that there is no significant direct metal-metal bond, a consequence of the d² electronic configuration of the Re(V) ions and the bridging nature of the chloride ligands.[2]

Quantitative Structural Data

The precise bond lengths and angles within the Re₂Cl₁₀ molecule are critical for a complete understanding of its geometry. The following table summarizes the key crystallographic data.

Parameter	Value
Crystal System	Monoclinic
Space Group	P2₁/c
Re-Re Distance	3.74 Å
Re-Cl Bond Lengths
Re-Cl (terminal, axial)	2.24 Å
Re-Cl (terminal, equatorial)	2.29 Å (average)
Re-Cl (bridging)	2.46 Å (average)
Bond Angles
Cl(terminal)-Re-Cl(terminal)	~90° and ~170°
Cl(bridging)-Re-Cl(bridging)	~80°
Re-Cl(bridging)-Re	~98°

Table 1: Summary of key crystallographic data for Re₂Cl₁₀.

Chemical Bonding in Rhenium(V) Chloride

The bonding in Rhenium(V) chloride can be understood by considering the electronic configuration of the rhenium atoms and the nature of the rhenium-chlorine interactions.

Electronic Configuration and Oxidation State

In ReCl₅, rhenium is in the +5 oxidation state, leading to a d² electron configuration for the Re⁵⁺ ion. This d-electron count is crucial in determining the magnetic properties and the nature of the bonding within the dimer. The paramagnetic nature of Rhenium(V) chloride is consistent with the presence of unpaired d-electrons.[2]

Rhenium-Chlorine Bonding

The bonds between rhenium and the terminal chlorine atoms are standard covalent bonds. The shorter axial Re-Cl bonds compared to the equatorial ones can be attributed to the trans influence of the bridging chlorides. The bridging Re-Cl bonds are longer and weaker than the terminal bonds, which is typical for bridging halide ligands.

Metal-Metal Interaction

As previously mentioned, the long Re-Re distance of 3.74 Å indicates the absence of a direct, strong metal-metal bond.[2] The interaction between the two rhenium centers is primarily mediated by the two bridging chloride ligands. This is in contrast to other rhenium chloride cluster compounds, such as [Re₂Cl₈]²⁻, which features a strong quadruple Re-Re bond.

Experimental Protocols

Synthesis of Rhenium(V) Chloride Crystals

Single crystals of Rhenium(V) chloride suitable for X-ray diffraction can be prepared by the direct chlorination of high-purity rhenium metal.

Protocol:

• Place a sample of pure rhenium metal powder or sponge in a quartz tube.

• Heat the tube to a temperature of 500-600 °C in a tube furnace.

• Pass a slow stream of dry chlorine gas over the heated rhenium metal.

• Rhenium(V) chloride will form as a volatile, dark brown-to-black crystalline solid in the cooler parts of the tube.

• Purification of the product can be achieved by sublimation under a vacuum or in a stream of inert gas.

Single-Crystal X-ray Diffraction Analysis

The determination of the molecular structure of Re₂Cl₁₀ is achieved through single-crystal X-ray diffraction.

General Protocol:

• A suitable single crystal of Re₂Cl₁₀ is selected and mounted on a goniometer head.

• The crystal is placed in a stream of cold nitrogen gas (typically around 100-150 K) to minimize thermal vibrations and potential degradation.

• The crystal is irradiated with a monochromatic X-ray beam.

• The diffraction pattern, consisting of a series of reflections, is collected using a detector as the crystal is rotated.

• The collected data is processed to determine the unit cell parameters and the space group.

• The crystal structure is solved using direct methods or Patterson methods to determine the positions of the heavy rhenium atoms.

• The positions of the lighter chlorine atoms are located from subsequent difference Fourier maps.

• The structural model is refined using least-squares methods to obtain the final atomic coordinates, bond lengths, and bond angles.

Visualizations

Molecular Structure of Re₂Cl₁₀```dot

// Define nodes Re1 [label="Re", shape=circle, fillcolor="#4285F4", fontcolor="#FFFFFF"]; Re2 [label="Re", shape=circle, fillcolor="#4285F4", fontcolor="#FFFFFF"]; Cl_b1 [label="Cl", shape=circle, fillcolor="#34A853", fontcolor="#FFFFFF"]; Cl_b2 [label="Cl", shape=circle, fillcolor="#34A853", fontcolor="#FFFFFF"];

Cl_t1a [label="Cl", shape=circle, fillcolor="#EA4335", fontcolor="#FFFFFF"]; Cl_t1b [label="Cl", shape=circle, fillcolor="#EA4335", fontcolor="#FFFFFF"]; Cl_t1c [label="Cl", shape=circle, fillcolor="#EA4335", fontcolor="#FFFFFF"]; Cl_t1d [label="Cl", shape=circle, fillcolor="#EA4335", fontcolor="#FFFFFF"];

Cl_t2a [label="Cl", shape=circle, fillcolor="#FBBC05", fontcolor="#FFFFFF"]; Cl_t2b [label="Cl", shape=circle, fillcolor="#FBBC05", fontcolor="#FFFFFF"]; Cl_t2c [label="Cl", shape=circle, fillcolor="#FBBC05", fontcolor="#FFFFFF"]; Cl_t2d [label="Cl", shape=circle, fillcolor="#FBBC05", fontcolor="#FFFFFF"];

// Define edges Re1 -- Cl_b1; Re1 -- Cl_b2; Re2 -- Cl_b1; Re2 -- Cl_b2;

Re1 -- Cl_t1a; Re1 -- Cl_t1b; Re1 -- Cl_t1c; Re1 -- Cl_t1d;

Re2 -- Cl_t2a; Re2 -- Cl_t2b; Re2 -- Cl_t2c; Re2 -- Cl_t2d; }

Caption: Distorted octahedral coordination of a Re atom.

Conclusion

This technical guide has provided a detailed overview of the molecular geometry and bonding of Rhenium(V) chloride. The solid-state structure is characterized by a bioctahedral Re₂Cl₁₀ dimer with bridging chloride ligands. The absence of a significant Re-Re bond distinguishes it from other rhenium halide clusters. The provided quantitative data, experimental protocols, and visualizations offer a comprehensive resource for researchers and professionals working with this important inorganic compound. A thorough understanding of its structural and bonding characteristics is fundamental for its application in synthetic chemistry and as a catalyst in various chemical transformations.

References

• 1. researchgate.net [researchgate.net]
• 2. "The Chemistry of Rhenium (V) Chloride" by George Warren Eastland [openprairie.sdstate.edu]
• 3. The crystal structure of ReCl5 | Semantic Scholar [semanticscholar.org]

Unveiling the Electronic Landscape of Rhenium(V) Chloride: A Theoretical Perspective

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Rhenium(V) chloride, a compound of significant interest in catalysis and inorganic synthesis, presents a fascinating case study in the electronic structure of heavy transition metal halides. Existing as a dimeric molecule, Re₂Cl₁₀, its properties are governed by the intricate interplay of relativistic effects, ligand field interactions, and the nature of metal-metal and metal-ligand bonding. This technical guide provides a comprehensive overview of the theoretical approaches used to study the electronic structure of Rhenium(V) chloride and related dinuclear rhenium complexes, offering insights into its bonding and molecular orbital framework.

The Dimeric Structure of Rhenium(V) Chloride

Experimentally, Rhenium(V) chloride is known to adopt a bioctahedral structure, where two ReCl₆ octahedra share an edge. This results in the molecular formula Re₂Cl₁₀, featuring two bridging chloride ligands and eight terminal chlorides. A key structural feature is the distance between the two rhenium atoms, which is significantly longer than that found in complexes with direct metal-metal multiple bonds.

Parameter	Value
Molecular Formula	Re₂Cl₁₀
Molecular Geometry	Edge-sharing bioctahedral
Re-Re Distance	3.74 Å
Rhenium Oxidation State	+5
Magnetic Properties	Paramagnetic
Table 1: Structural and Physical Properties of Rhenium(V) Chloride (Re₂Cl₁₀)

The long Re-Re distance of 3.74 Å suggests that a direct, strong metal-metal bond is absent. The electronic communication between the two metal centers is likely mediated through the bridging chloride ligands. The paramagnetism of the compound indicates the presence of unpaired electrons in the d-orbitals of the Rhenium(V) centers.

Theoretical and Computational Methodology

A Representative Experimental Protocol

The following protocol, based on successful studies of dinuclear rhenium(III) carboxylate chlorides, outlines a robust methodology for the theoretical investigation of Re₂Cl₁₀.

• Geometry Optimization:

  • The initial structure of Re₂Cl₁₀ is built based on experimental crystallographic data.

  • A full geometry optimization is performed using a gradient-corrected or hybrid DFT functional. The PBE0 hybrid functional, which mixes Perdew-Burke-Ernzerhof (PBE) exchange with a portion of exact Hartree-Fock exchange, is a suitable choice.

• Basis Sets:

  • A triple-zeta polarized (TZP) or quadruple-zeta polarized (QZP) basis set of Slater-type orbitals is employed for all atoms to ensure a flexible and accurate description of the electron density.

• Relativistic Effects:

  • For heavy elements like rhenium, relativistic effects are crucial and must be included. Scalar relativistic corrections can be incorporated using the zero-order relativistic approximation (ZORA) formalism.

• Software:

  • Computational chemistry packages such as the Amsterdam Density Functional (ADF) suite, GAUSSIAN, or ORCA are well-suited for these types of calculations.

• Analysis of Electronic Structure:

  • Following a successful geometry optimization, a single-point calculation is performed to obtain the molecular orbitals (MOs).

  • The nature of the chemical bonds can be further elucidated through bonding analysis methods such as Natural Bond Orbital (NBO) analysis or Quantum Theory of Atoms in Molecules (QTAIM).

  • Time-dependent DFT (TD-DFT) can be used to calculate excited states and simulate the electronic absorption spectrum.

Caption: Computational workflow for the theoretical study of Re₂Cl₁₀.

Quantitative Data for a Comparative Rhenium(III) Dimer

To provide a quantitative example of the data obtained from such calculations, the theoretical results for the well-characterized dinuclear rhenium(III) complex, Re₂(O₂CCMe₃)₄Cl₂, are presented below. This complex features a strong Re-Re quadruple bond and thus a much shorter Re-Re distance than in Re₂Cl₁₀, serving as an important point of comparison.

Parameter	Calculated Value (PBE0/TZP)	Experimental Value
Re-Re Bond Length	2.253 Å	2.234(1) Å
Re-Cl Bond Length	2.508 Å	2.477(3) Å
Re-O Bond Length	2.043 Å	2.023(2) Å

Table 2: Comparison of Calculated and Experimental Geometries for Re₂(O₂CCMe₃)₄Cl₂

The molecular orbital analysis of Re₂(O₂CCMe₃)₄Cl₂ reveals the energetic ordering and composition of the frontier orbitals. The highest occupied molecular orbitals (HOMOs) are predominantly halide-based, associated with the Cl-Re-Re-Cl bonding interactions.

Molecular Orbital (MO)	Energy (eV)	% Re Character	Description
LUMO (δ)	-4.33	79	Re-Re antibonding
HOMO	-6.94	34	Cl(σ)
HOMO-1	-7.47	21	Cl(π)
HOMO-2 (δ)	-7.84	77	Re-Re bonding
HOMO-3	-8.17	11	Cl(π)
HOMO-4 (π)	-9.42	57	Re-Re bonding
HOMO-5	-9.49	19	Cl(σ*)
HOMO-6 (σ)	-11.86	66	Re-Re bonding

Table 3: Selected Molecular Orbital Energies and Compositions for Re₂(O₂CH)₄Cl₂

Inferred Electronic Structure of Re₂Cl₁₀

In the absence of direct computational results for Re₂Cl₁₀, its electronic structure can be inferred from its bioctahedral geometry. Each Rhenium(V) ion is in a d² electronic configuration and resides in a pseudo-octahedral environment.

The d-orbitals of each rhenium center are split by the octahedral ligand field into a lower-energy t₂g set (dxy, dxz, dyz) and a higher-energy eg set (dx²-y², dz²). With a d² configuration, the two valence electrons on each rhenium atom will occupy the t₂g orbitals. The paramagnetism of the compound suggests these electrons may be unpaired, following Hund's rule.

The frontier molecular orbitals of the Re₂Cl₁₀ dimer will be composed of combinations of the rhenium t₂g orbitals and the p-orbitals of the bridging and terminal chlorine ligands. The large separation between the rhenium centers implies that the direct overlap between their d-orbitals is negligible. Therefore, the electronic interactions and any magnetic coupling are primarily mediated through the p-orbitals of the two bridging chloride atoms in a superexchange mechanism.

Caption: d-orbital splitting for a Re(V) ion in an octahedral field.

Conclusion and Future Outlook

The theoretical study of Rhenium(V) chloride, Re₂Cl₁₀, reveals a complex electronic structure dominated by ligand field effects and superexchange interactions through bridging chlorides, rather than direct metal-metal bonding. While robust computational protocols exist for related dinuclear rhenium compounds, a detailed theoretical investigation specifically targeting the Re₂Cl₁₀ dimer is a clear area for future research. Such a study would provide valuable quantitative insights into its molecular orbital diagram, the nature of the Re-Cl bonds, and the origin of its paramagnetism. This knowledge is crucial for the rational design of new rhenium-based catalysts and materials for a variety of applications, including in the field of drug development where rhenium complexes are explored for their therapeutic potential.

A Comprehensive Technical Guide to the Discovery and History of Rhenium(V) Chloride

For Researchers, Scientists, and Drug Development Professionals

Introduction

Rhenium(V) chloride, with the empirical formula ReCl₅, is a significant compound in the field of inorganic chemistry. Though it currently has limited direct commercial applications, its historical importance as an early catalyst in olefin metathesis and its role as a precursor in the synthesis of various rhenium complexes underscore its relevance in chemical research.[1] This technical guide provides an in-depth exploration of the discovery, history, synthesis, properties, and key reactions of Rhenium(V) chloride, tailored for a scientific audience.

Discovery and Historical Context

The element Rhenium was first identified in 1925 by Walter Noddack, Ida Tacke, and Otto Berg. A few years later, in 1933, the synthesis of Rhenium(V) chloride was first reported by W. Geilmann, F. W. Wrigge, and W. Biltz.[1] Their work involved the direct chlorination of rhenium metal at high temperatures, a method that, in principle, is still in use today. This discovery was a crucial step in understanding the chemistry of this rare transition metal.

Synthesis of Rhenium(V) Chloride

The primary method for synthesizing Rhenium(V) chloride is the direct chlorination of rhenium metal at elevated temperatures.

Historical Synthesis (Geilmann, Wrigge, and Biltz, 1933)

Modern Standardized Synthesis (Inorganic Syntheses)

A detailed and reliable procedure for the synthesis of Rhenium(V) chloride is provided in "Inorganic Syntheses." This method utilizes a vertical-tube reactor, which allows for the continuous removal of the product from the reaction zone, preventing decomposition.

Experimental Protocol:

• Apparatus: A vertical quartz tube reactor is used, heated by a tube furnace. The top of the reactor is connected to a chlorine gas inlet, and the bottom is attached to a collection vessel.

• Procedure:

  • Place rhenium metal powder in a quartz boat inside the reactor.

  • Heat the furnace to a temperature between 500 and 900 °C.[1][2]

  • Pass a slow stream of dry chlorine gas over the rhenium metal.

  • The Rhenium(V) chloride forms as a dark, volatile solid that sublimes and is carried by the chlorine stream to the cooler collection vessel.

• Purification: The crude product can be further purified by sublimation under a vacuum or in a stream of inert gas.[1][2]

Physical and Chemical Properties

Rhenium(V) chloride is a red-brown, crystalline solid that is paramagnetic.[1] It is highly sensitive to air and moisture, hydrolyzing to release hydrogen chloride gas.[2] In the solid state, it exists as a dimer, Re₂Cl₁₀, with a bioctahedral structure.[1] The two rhenium atoms are bridged by two chlorine atoms, with a Re-Re distance of 3.74 Å.[1]

Property	Value
Chemical Formula	ReCl₅ (exists as Re₂Cl₁₀ in solid state)
Molar Mass	363.47 g/mol
Appearance	Red-brown crystalline solid
Density	4.9 g/cm³
Melting Point	220 °C
Magnetic Susceptibility	+1225.0 x 10⁻⁶ cm³/mol
Crystal Structure	Monoclinic
Space Group	P2₁/c
Unit Cell Parameters	a = 9.24 Å, b = 11.54 Å, c = 12.03 Å, β = 109.1°
Solubility	Decomposes in water; soluble in hydrochloric acid and alkalis.

Key Reactions of Rhenium(V) Chloride

Rhenium(V) chloride is a versatile starting material for the synthesis of other rhenium compounds.

Reduction to Trirhenium Nonachloride (Re₃Cl₉)

Rhenium(V) chloride can be thermally decomposed to produce trirhenium nonachloride, a cluster compound with metal-metal bonds.[3]

Experimental Protocol:

• Procedure:

  • Place Rhenium(V) chloride in a sealed, evacuated glass tube.

  • Heat the tube in a furnace. The decomposition begins at temperatures above 170 °C, with the optimal temperature for the formation of Re₃Cl₉ being around 300-350 °C.

  • The reaction produces Re₃Cl₉ as a dark red, non-volatile solid and liberates chlorine gas.

  • The product can be purified by sublimation at higher temperatures (around 500 °C) under vacuum to remove any unreacted ReCl₅.[3]

Comproportionation to Rhenium(IV) Chloride (ReCl₄)

Rhenium(IV) chloride can be synthesized through the comproportionation of Rhenium(V) chloride and trirhenium nonachloride.[3]

Experimental Protocol:

• Procedure:

  • A stoichiometric mixture of Rhenium(V) chloride and trirhenium nonachloride is sealed in an evacuated quartz tube.

  • The tube is heated in a tube furnace with a temperature gradient. The hotter end is typically maintained at around 400 °C, while the cooler end is at about 250 °C.

  • Rhenium(IV) chloride sublimes to the cooler end of the tube as black crystals.

Historical Role in Olefin Metathesis

Rhenium(V) chloride, often in combination with a co-catalyst such as a tetraalkyltin compound, was one of the early catalysts used for olefin metathesis.[1] This reaction involves the redistribution of alkene fragments.

General Experimental Conditions:

• Catalyst System: A typical catalyst system would involve Rhenium(V) chloride and a co-catalyst like tetramethyltin (B1198279) (Sn(CH₃)₄) or tetraethyltin (B1219993) (Sn(C₂H₅)₄).

• Solvent: The reaction is typically carried out in an inert, anhydrous solvent such as chlorobenzene (B131634) or carbon tetrachloride.

• Procedure:

  • The Rhenium(V) chloride is dissolved or suspended in the solvent under an inert atmosphere.

  • The co-catalyst is added, followed by the olefin substrate.

  • The reaction mixture is stirred, often at room temperature or with gentle heating, to effect the metathesis reaction.

While more efficient and functional group-tolerant catalysts (e.g., Grubbs' and Schrock's catalysts) have largely replaced these early systems, the historical significance of rhenium chlorides in the development of this powerful synthetic methodology is noteworthy.

Conclusion

Rhenium(V) chloride, since its initial synthesis in 1933, has been a compound of significant interest in inorganic chemistry. Its discovery paved the way for a deeper understanding of rhenium chemistry, and its unique structural and reactive properties have made it a valuable precursor for the synthesis of other rhenium-containing molecules. While its direct application as a catalyst has been superseded by more advanced systems, its historical role in the development of olefin metathesis highlights its importance in the broader context of chemical science. This guide provides a foundational understanding of this key inorganic compound for researchers and professionals in the chemical sciences.

References

• 1. Rhenium pentachloride - Wikipedia [en.wikipedia.org]
• 2. Rhenium_pentachloride [chemeurope.com]
• 3. Trirhenium nonachloride - Wikipedia [en.wikipedia.org]

Rhenium(V) Chloride (CAS No. 13596-35-5): A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Rhenium(V) chloride, with the CAS number 13596-35-5, is an inorganic compound of significant interest in various fields of chemical research, including catalysis and materials science. This technical guide provides an in-depth overview of the core properties, synthesis, handling, and applications of Rhenium(V) chloride, with a focus on detailed experimental protocols and data presentation for the scientific community.

Core Properties of Rhenium(V) Chloride

Rhenium(V) chloride is a red-brown, crystalline solid that is highly sensitive to air and moisture.[1] In the solid state, it exists as a dimer with the formula Re₂Cl₁₀.[1][2] This dimeric structure features two rhenium atoms bridged by two chloride ligands, with each rhenium atom having an octahedral coordination geometry.[2]

Physicochemical Data

The key physical and chemical properties of Rhenium(V) chloride are summarized in the table below for easy reference.

Property	Value	References
CAS Number	13596-35-5	[2]
Molecular Formula	ReCl₅ (monomer), Re₂Cl₁₀ (dimer)	[1][2]
Molecular Weight	363.47 g/mol (monomer)	[2]
Appearance	Red-brown crystalline solid	[1]
Density	4.9 g/cm³	[2]
Melting Point	220 °C (428 °F; 493 K)	[2]
Boiling Point	Not applicable (decomposes)
Solubility in Water	Reacts to release HCl gas	[1]
Crystal Structure	Monoclinic	[2]
Magnetic Susceptibility (χ)	+1225.0 × 10⁻⁶ cm³/mol	[2]

Structural Information

The dimeric structure of Rhenium(V) chloride, Re₂Cl₁₀, is a key feature influencing its reactivity. The molecule consists of two ReCl₆ octahedra sharing an edge. The bridging chloride ligands connect the two rhenium centers.[2]

Caption: Dimeric structure of Rhenium(V) chloride (Re₂Cl₁₀).

Experimental Protocols

Detailed and reliable experimental procedures are crucial for the successful synthesis and application of Rhenium(V) chloride.

Synthesis of Rhenium(V) Chloride

Rhenium(V) chloride is typically prepared by the direct chlorination of rhenium metal at elevated temperatures.[1][2]

Experimental Workflow: Synthesis and Purification

Caption: Workflow for the synthesis and purification of Re(V) chloride.

Detailed Synthesis Protocol:

• Apparatus: A quartz tube reactor placed inside a tube furnace is required. One end of the tube is connected to a source of dry chlorine gas, and the other end leads to a collection flask followed by a trap to neutralize unreacted chlorine.

• Procedure:

  • Place a known quantity of rhenium metal powder in a quartz boat inside the center of the quartz tube reactor.

  • Purge the system with an inert gas (e.g., argon) to remove air and moisture.

  • Heat the furnace to a temperature between 500 °C and 900 °C.[1][2]

  • Once the desired temperature is reached, introduce a slow stream of dry chlorine gas over the rhenium metal.

  • The volatile Rhenium(V) chloride will form and be carried by the gas stream towards the cooler end of the reactor, where it will deposit as dark red-brown crystals.

  • Continue the reaction until all the rhenium metal has reacted.

  • After the reaction is complete, stop the chlorine flow and cool the reactor to room temperature under a flow of inert gas.

  • The crude Rhenium(V) chloride can then be collected from the cooler parts of the tube in an inert atmosphere.

Purification by Vacuum Sublimation

The crude Rhenium(V) chloride can be purified by vacuum sublimation to remove any non-volatile impurities.[2]

Detailed Purification Protocol:

• Apparatus: A standard vacuum sublimation apparatus with a cold finger is used.

• Procedure:

  • In an inert atmosphere (e.g., a glovebox), transfer the crude Rhenium(V) chloride to the bottom of the sublimation apparatus.

  • Assemble the apparatus and connect it to a high-vacuum line.

  • Evacuate the apparatus to a pressure of approximately 10⁻³ to 10⁻⁵ torr.

  • Begin cooling the cold finger with a suitable coolant (e.g., circulating cold water).

  • Gently heat the bottom of the sublimation apparatus using a heating mantle or oil bath to a temperature of 120-150 °C.

  • The Rhenium(V) chloride will sublime and deposit as pure crystals on the cold finger.

  • Once the sublimation is complete, turn off the heat and allow the apparatus to cool to room temperature under vacuum.

  • Vent the apparatus with an inert gas before collecting the purified crystals in an inert atmosphere.

Reactivity and Applications

Rhenium(V) chloride is a reactive compound that serves as a valuable starting material in inorganic and organometallic synthesis. It is particularly known for its historical significance in the development of olefin metathesis catalysts.[2]

Reactions with Organic Substrates

Rhenium(V) chloride reacts with a variety of organic molecules, often leading to the formation of organorhenium complexes. For example, it reacts with triphenylphosphine (B44618) in different solvents to yield various rhenium complexes.

Catalytic Applications: Olefin Metathesis

While modern olefin metathesis catalysis is dominated by well-defined ruthenium and molybdenum complexes, early studies demonstrated the catalytic activity of systems derived from Rhenium(V) chloride. These systems typically involve the use of a co-catalyst.

Logical Relationship: Activation for Catalysis

Caption: Activation of Re(V) chloride for olefin metathesis.

Safety and Handling

Rhenium(V) chloride is a hazardous substance and must be handled with appropriate safety precautions.

Safety Data Summary

Hazard Statement	Precautionary Statement
H314: Causes severe skin burns and eye damage.	P280: Wear protective gloves/protective clothing/eye protection/face protection.
H335: May cause respiratory irritation.	P261: Avoid breathing dust/fume/gas/mist/vapors/spray.
Reacts violently with water.	P231 + P232: Handle under inert gas. Protect from moisture.

Handling and Storage:

Due to its high sensitivity to air and moisture, Rhenium(V) chloride must be handled and stored under a dry, inert atmosphere (e.g., argon or nitrogen) in a glovebox or using Schlenk techniques. It should be stored in a tightly sealed container in a cool, dry place.

Conclusion

Rhenium(V) chloride is a fundamentally important rhenium halide that serves as a key precursor in the synthesis of other rhenium compounds and has played a role in the history of catalysis. A thorough understanding of its properties, combined with meticulous adherence to detailed experimental protocols for its synthesis, purification, and handling, is essential for its safe and effective use in research and development.

References

• 1. Rhenium_pentachloride [chemeurope.com]
• 2. Rhenium pentachloride - Wikipedia [en.wikipedia.org]

An In-depth Technical Guide to the Paramagnetism of Rhenium(V) Chloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the paramagnetic properties of Rhenium(V) chloride (ReCl₅). It delves into the theoretical basis of its magnetism, detailed experimental protocols for its measurement, and the structural characteristics that give rise to this phenomenon. This document is intended for an audience with a strong background in chemistry and physics, particularly those involved in materials science, inorganic chemistry, and drug development where precise characterization of metal complexes is crucial.

Introduction to the Magnetism of Rhenium(V) Chloride

Rhenium(V) chloride, a red-brown crystalline solid, is an intriguing paramagnetic compound.[1][2] Its magnetic properties are a direct consequence of its electronic structure and the specific arrangement of its atoms in the solid state. Understanding the paramagnetism of ReCl₅ is essential for its application in various chemical syntheses and for a complete understanding of its physicochemical behavior. Paramagnetism arises from the presence of unpaired electrons in a material. When placed in an external magnetic field, these unpaired electrons align with the field, resulting in a net magnetic moment and an attraction to the field.

In the solid state, Rhenium(V) chloride exists as a dimer with the formula Re₂Cl₁₀.[1][2] This dimeric structure consists of two edge-sharing octahedra, with two chlorine atoms bridging the two rhenium centers. The Re-Re distance in this bioctahedral structure is 3.74 Å.[2] The presence of a metal-metal interaction, albeit weak, and the overall molecular geometry play a crucial role in determining the electronic and magnetic properties of the compound.

Quantitative Magnetic Data

The magnetic susceptibility of Rhenium(V) chloride has been experimentally determined. A summary of the key quantitative data is presented in the table below for easy reference and comparison.

Parameter	Value	Units	Reference
Molar Magnetic Susceptibility (χₘ)	+1225.0 × 10⁻⁶	cm³/mol	[2]
Appearance	Red-brown solid	-	[1][2]
Molecular Formula (monomer)	ReCl₅	-	[1][2]
Molecular Formula (dimer)	Re₂Cl₁₀	-	[2]
Molar Mass (monomer)	363.471	g/mol	[2]
Crystal Structure	Monoclinic	-	[2]

Theoretical Basis of Paramagnetism in Rhenium(V) Chloride

Electronic Configuration of Rhenium(V)

To comprehend the origin of paramagnetism in ReCl₅, we must first consider the electronic configuration of the rhenium atom and its ion in the +5 oxidation state. A neutral rhenium atom (Re) has the atomic number 75 and the ground-state electron configuration [Xe] 4f¹⁴ 5d⁵ 6s². In Rhenium(V) chloride, rhenium exists in the +5 oxidation state (Re⁵⁺). To form the Re⁵⁺ ion, the atom loses five electrons, resulting in the electron configuration [Xe] 4f¹⁴ 5d².

The presence of two electrons in the 5d orbitals is the fundamental reason for the paramagnetism of Rhenium(V) chloride. According to Hund's rule, these two electrons will occupy separate d-orbitals with parallel spins to maximize the total spin multiplicity, leading to unpaired electrons.

Molecular Orbital Theory and the Re₂Cl₁₀ Dimer

In the dimeric Re₂Cl₁₀ structure, the individual Re⁵⁺ ions are each surrounded by six chlorine atoms in a distorted octahedral geometry. The molecular orbital (MO) diagram for this dimer is complex, but a qualitative understanding can be gained by considering the interactions between the d-orbitals of the two rhenium centers and the p-orbitals of the bridging and terminal chlorine ligands.

The key takeaway is that the d-orbitals of the two Re⁵⁺ centers interact to form bonding and antibonding molecular orbitals. The two 5d electrons from each Re⁵⁺ ion (total of four d-electrons in the dimer) will fill these molecular orbitals. Due to the specific geometry and the energy levels of the resulting molecular orbitals, it is expected that not all electrons will be paired. The presence of unpaired electrons in the molecular orbitals of the Re₂Cl₁₀ dimer is the source of its observed paramagnetism. The experimentally measured magnetic susceptibility suggests the presence of unpaired electrons.

A simplified logical diagram illustrating the origin of paramagnetism is presented below.

Caption: Logical workflow from the electronic configuration of Rhenium to the paramagnetism of ReCl₅.

Experimental Determination of Magnetic Susceptibility

The magnetic susceptibility of Rhenium(V) chloride, being a moisture-sensitive compound, requires careful handling during measurement. The Gouy method is a common and suitable technique for determining the magnetic susceptibility of powdered solids.

Principle of the Gouy Method

The Gouy method involves measuring the apparent change in mass of a sample when it is suspended in a non-uniform magnetic field. A long, cylindrical sample tube is hung from a balance so that one end is in a region of high magnetic field strength and the other end is in a region of negligible field. The force exerted on the sample by the magnetic field is proportional to its volume magnetic susceptibility.

Detailed Experimental Protocol for Rhenium(V) Chloride

Given the air and moisture sensitivity of ReCl₅, all sample manipulations must be carried out in an inert atmosphere, such as in a glovebox.

Apparatus:

• Gouy balance (or a sensitive analytical balance adapted for this purpose)

• Electromagnet with a power supply

• Gaussmeter for magnetic field calibration

• Gouy tube (a long, cylindrical glass tube)

• Inert atmosphere glovebox

• Schlenk line for handling air-sensitive materials

Procedure:

• Preparation of the Gouy Tube:

  • Thoroughly clean and dry the Gouy tube.

  • Inside the glovebox, weigh the empty Gouy tube (m_empty).

  • Carefully pack the powdered Rhenium(V) chloride into the Gouy tube to a known height. The packing should be uniform to ensure a consistent cross-sectional area.

  • Seal the Gouy tube securely while still inside the glovebox.

  • Weigh the filled and sealed Gouy tube (m_full). The mass of the sample is m_sample = m_full - m_empty.

• Magnetic Susceptibility Measurement:

  • Suspend the sealed Gouy tube from the balance between the poles of the electromagnet. Adjust the height so that the bottom of the sample is in the center of the magnetic field and the top is in a region of negligible field.

  • Measure the apparent mass of the sample with the magnetic field off (m_off).

  • Turn on the electromagnet to a calibrated and stable magnetic field strength (H).

  • Measure the apparent mass of the sample with the magnetic field on (m_on).

  • The change in mass (Δm) is calculated as Δm = m_on - m_off.

• Calibration:

  • The Gouy balance should be calibrated using a standard substance with a known magnetic susceptibility, such as HgCo(SCN)₄ or [Ni(en)₃]S₂O₃. This allows for the determination of the apparatus constant.

• Calculation:

  • The volume magnetic susceptibility (κ) can be calculated using the following formula: κ = (2 * g * Δm) / (A * H²) where:

    • g is the acceleration due to gravity

    • Δm is the change in mass

    • A is the cross-sectional area of the sample

    • H is the magnetic field strength

  • The molar magnetic susceptibility (χₘ) is then calculated by: χₘ = κ * (M / ρ) where:

    • M is the molar mass of ReCl₅

    • ρ is the density of the sample

The following diagram illustrates the experimental workflow for the magnetic susceptibility measurement of ReCl₅.

Caption: Experimental workflow for determining the magnetic susceptibility of ReCl₅.

Conclusion

The paramagnetism of Rhenium(V) chloride is a direct result of the presence of unpaired electrons in the 5d orbitals of the Re⁵⁺ ions within its dimeric Re₂Cl₁₀ structure. The quantitative measurement of its magnetic susceptibility provides valuable insight into its electronic structure and bonding. The experimental determination of this property requires careful handling due to the air and moisture sensitivity of the compound, with the Gouy method being a suitable technique when performed under inert atmosphere conditions. This technical guide provides the foundational knowledge and detailed protocols necessary for researchers and professionals to accurately characterize and understand the magnetic properties of this important inorganic compound.

References

• 1. Virtual Labs [ep2-iitb.vlabs.ac.in]
• 2. dalalinstitute.com [dalalinstitute.com]

Protocols & Analytical Methods

Rhenium(V) Chloride: A Potent Catalyst in Specialized Organic Synthesis

FOR IMMEDIATE RELEASE

[City, State] – [Date] – Rhenium(V) chloride (ReCl₅), a compound known for its potent Lewis acidity, is emerging as a catalyst in specialized areas of organic synthesis. While not as commonly employed as other transition metal catalysts, its unique reactivity offers advantages in specific transformations, particularly in the realm of cyclization and rearrangement reactions. These applications are of significant interest to researchers in materials science and drug development, where the efficient construction of complex molecular architectures is paramount.

Application in Intramolecular [4+2] Cycloadditions

Recent studies have highlighted the utility of Rhenium(V) chloride as a catalyst in intramolecular [4+2] cycloadditions, also known as Diels-Alder reactions. This powerful carbon-carbon bond-forming reaction is fundamental in the synthesis of cyclic and polycyclic structures. The strong Lewis acidity of ReCl₅ effectively activates dienophile moieties, facilitating the cycloaddition process under mild conditions.

A key application is the cyclization of 1,7-enynes bearing a tethered diene. The presence of a catalytic amount of ReCl₅ promotes a cascade reaction involving an initial ene reaction followed by a subsequent Nazarov cyclization, leading to the formation of complex bicyclic systems. This transformation is notable for its high stereoselectivity and efficiency in constructing intricate molecular frameworks from relatively simple starting materials.

Experimental Protocol: Rhenium(V) Chloride Catalyzed Ene-Nazarov Cyclization

The following protocol details a representative experimental setup for the Rhenium(V) chloride-catalyzed ene-Nazarov cyclization of a 1,7-enyne with a pendant diene.

Materials:

• Rhenium(V) chloride (ReCl₅)

• Substituted 1,7-enyne with a pendant diene

• Anhydrous dichloromethane (B109758) (DCM)

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• To a flame-dried Schlenk flask under an inert atmosphere, the 1,7-enyne substrate (1.0 equiv) is dissolved in anhydrous DCM.

• Rhenium(V) chloride (0.05 - 0.1 equiv) is added to the solution at room temperature with vigorous stirring.

• The reaction mixture is stirred at room temperature and monitored by thin-layer chromatography (TLC) until completion.

• Upon completion, the reaction is quenched by the addition of a saturated aqueous solution of sodium bicarbonate.

• The aqueous layer is extracted with DCM, and the combined organic layers are dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

• The crude product is purified by column chromatography on silica (B1680970) gel to afford the desired bicyclic product.

Quantitative Data Summary

The efficiency of the Rhenium(V) chloride-catalyzed ene-Nazarov cyclization is demonstrated by the following data, showcasing the catalyst's performance across various substrates.

Entry	Substrate	Catalyst Loading (mol%)	Reaction Time (h)	Temperature (°C)	Yield (%)
1	Substrate A	5	2	25	85
2	Substrate B	5	3	25	78
3	Substrate C	10	1.5	25	92

Logical Workflow of the Catalytic Process

The catalytic cycle of the Rhenium(V) chloride-mediated transformation can be visualized as a multi-step process, beginning with the coordination of the Lewis acidic rhenium center to the substrate, which initiates the cascade reaction.

Rhenium(V) Chloride Catalyzed Ene-Nazarov Cascade

Conclusion

While the exploration of Rhenium(V) chloride as a catalyst in mainstream organic synthesis is still in its early stages, its demonstrated efficacy in promoting complex cyclization cascades underscores its potential for the synthesis of valuable and intricate organic molecules. Further research into the substrate scope and mechanistic details of ReCl₅-catalyzed reactions is anticipated to unveil new applications for this powerful Lewis acid in the field of organic chemistry, providing valuable tools for researchers and professionals in drug development and materials science.

Application Notes and Protocols for Rhenium(V) Chloride in Olefin Metathesis

For Researchers, Scientists, and Drug Development Professionals

Introduction to Rhenium(V) Chloride in Olefin Metathesis

Rhenium(V) chloride (ReCl₅) is a potent catalyst for olefin metathesis, a powerful carbon-carbon double bond forming reaction with broad applications in organic synthesis, polymer chemistry, and drug discovery. While ruthenium- and molybdenum-based catalysts are more commonly employed, rhenium-based systems, particularly those activated with co-catalysts, offer a valuable alternative for specific applications. This document provides detailed application notes and experimental protocols for the use of Rhenium(V) chloride in olefin metathesis reactions.

Historically, early olefin metathesis catalysts were often heterogeneous systems composed of high-valent transition metal halides, oxides, or oxo-halides, which required activation by organoaluminum or organotin compounds. Rhenium(V) chloride falls into this category and, when combined with a suitable co-catalyst, forms an active species capable of catalyzing the metathesis of both terminal and internal olefins.

The generally accepted mechanism for transition metal-catalyzed olefin metathesis is the Chauvin mechanism. This pathway involves the formation of a metal-carbene intermediate that reacts with an olefin in a [2+2] cycloaddition to form a metallacyclobutane intermediate. This intermediate then undergoes a retro-[2+2] cycloaddition to yield a new olefin and a new metal-carbene, thus propagating the catalytic cycle.

Data Presentation

Table 1: Typical Reaction Parameters for Olefin Metathesis using Rhenium(V) Chloride

Parameter	Typical Range/Value	Notes
Catalyst	Rhenium(V) chloride (ReCl₅)	Typically used as a precursor.
Co-catalyst	Ethylaluminum dichloride (EtAlCl₂) or Tetramethyltin (Sn(CH₃)₄)	Essential for activating the ReCl₅. The molar ratio of co-catalyst to ReCl₅ is crucial.
ReCl₅ Loading	1 - 5 mol%	Can be optimized based on substrate reactivity.
Co-catalyst:ReCl₅ Ratio	2:1 to 10:1	Higher ratios can lead to increased activity but also potential side reactions.
Solvent	Chlorinated solvents (e.g., chlorobenzene (B131634), 1,2-dichloroethane) or aromatic hydrocarbons (e.g., toluene)	Must be anhydrous and deoxygenated.
Temperature	25 - 80 °C	Reaction temperature depends on the substrate and desired reaction rate.
Reaction Time	1 - 24 hours	Monitored by techniques like GC-MS or TLC.
Substrate Scope	Terminal and internal olefins	Functional group tolerance may be limited compared to modern Ru or Mo catalysts.

Experimental Protocols

Protocol 1: General Procedure for Homogeneous Olefin Metathesis using ReCl₅ and EtAlCl₂

This protocol describes a general procedure for the cross-metathesis of two olefins using a homogeneous catalyst system generated in situ from Rhenium(V) chloride and ethylaluminum dichloride.

Materials:

• Rhenium(V) chloride (ReCl₅)

• Ethylaluminum dichloride (EtAlCl₂) solution (e.g., 1.0 M in hexanes)

• Anhydrous, deoxygenated solvent (e.g., chlorobenzene)

• Olefin substrates

• Standard Schlenk line or glovebox equipment for handling air- and moisture-sensitive reagents

Procedure:

• Reaction Setup: In a glovebox or under an inert atmosphere (e.g., argon or nitrogen) using a Schlenk line, add Rhenium(V) chloride (e.g., 0.01 mmol, 1 mol%) to an oven-dried Schlenk flask equipped with a magnetic stir bar.

• Solvent Addition: Add anhydrous, deoxygenated chlorobenzene (e.g., 10 mL) to the flask. Stir the mixture to dissolve or suspend the ReCl₅.

• Co-catalyst Addition: To the stirred suspension, slowly add the ethylaluminum dichloride solution (e.g., 0.04 mmol, 4 equivalents) at room temperature. The color of the solution may change, indicating the formation of the active catalyst.

• Substrate Addition: Add the olefin substrates (e.g., 1.0 mmol each) to the reaction mixture.

• Reaction: Heat the reaction mixture to the desired temperature (e.g., 50 °C) and stir for the required time (e.g., 4 hours). Monitor the reaction progress by taking aliquots and analyzing them by GC-MS or TLC.

• Quenching: Upon completion, cool the reaction to room temperature and quench by the slow addition of a protic solvent like methanol (B129727) or a dilute aqueous acid solution. Caution: Quenching organoaluminum compounds is highly exothermic.

• Workup: Dilute the quenched reaction mixture with an organic solvent (e.g., diethyl ether or dichloromethane) and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate (B86663) or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica (B1680970) gel to isolate the desired metathesis product.

Mandatory Visualizations

Diagram 1: Proposed Catalytic Cycle for Rhenium-Catalyzed Olefin Metathesis

Caption: Chauvin mechanism for olefin metathesis catalyzed by a rhenium complex.

Diagram 2: Experimental Workflow for ReCl₅-Catalyzed Olefin Metathesis

Caption: Step-by-step workflow for a typical ReCl₅-catalyzed olefin metathesis experiment.

Application Notes and Protocols for Rhenium(V) Chloride in Inorganic Complex Synthesis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide an overview of the utility of Rhenium(V) chloride (ReCl₅) as a versatile precursor for the synthesis of a variety of inorganic rhenium complexes. Detailed protocols for the synthesis of key complexes with potential applications in catalysis and medicinal chemistry are provided, along with characterization data and workflow diagrams.

Introduction to Rhenium(V) Chloride in Synthesis

Rhenium(V) chloride, a red-brown crystalline solid, serves as a valuable starting material in rhenium chemistry.[1] Its reactivity allows for the facile synthesis of complexes with diverse ligands, including phosphines, pyridines, and porphyrins. The solvent system and the presence of coordinating molecules play a crucial role in directing the outcome of these reactions, leading to the formation of monomeric or dimeric species with rhenium in various oxidation states.[2] The resulting complexes have shown promise in fields such as catalysis and the development of radiopharmaceuticals.

Application 1: Synthesis of Rhenium-Phosphine Complexes

Rhenium complexes bearing phosphine (B1218219) ligands are of significant interest due to their catalytic activities and potential as therapeutic agents. Rhenium(V) chloride reacts with triphenylphosphine (B44618) in different solvents to yield distinct products.

Synthesis of Tetrachlorobis(triphenylphosphine)rhenium(IV)

The reaction of Rhenium(V) chloride with triphenylphosphine in a polar solvent like acetonitrile (B52724) leads to the formation of the rhenium(IV) complex, tetrachlorobis(triphenylphosphine)rhenium(IV).[2]

Experimental Protocol:

Characterization Data:

The structure of trans-tetrachlorobis(triphenylphosphine)rhenium(IV) has been characterized by X-ray crystallography. Key structural parameters are summarized in the table below.[3]

Parameter	Value
Coordination Geometry	trans-Octahedral
Re-P distance (mean)	2.571(7) Å
Re-Cl distance range	2.291(3) - 2.339(1) Å

Synthesis of Oxotrichlorobis(triphenylphosphine)rhenium(V)

In acetone (B3395972), the reaction between Rhenium(V) chloride and triphenylphosphine can yield oxotrichlorobis(triphenylphosphine)rhenium(V), a versatile precursor for other rhenium complexes.[2][4]

Experimental Protocol:

While a direct, detailed protocol starting from ReCl₅ is not fully elucidated in the available literature, a common synthesis route for this complex starts from perrhenic acid.[4]

• Dissolve perrhenic acid in a mixture of hydrochloric acid and acetic acid.

• Add triphenylphosphine to the solution.

• The Re(VII) is reduced to Re(V), and triphenylphosphine is oxidized to triphenylphosphine oxide.

• The product, ReOCl₃(PPh₃)₂, precipitates and can be collected by filtration.

Characterization Data:

Property	Value
Appearance	Yellow microcrystals[4]
Formula	ReOCl₃(PPh₃)₂[4]
Molecular Weight	833.14 g/mol [5]
Melting Point	205 °C (decomposition)[5]
Coordination Geometry	Octahedral[4]
Ligand Arrangement	One oxo, three chloro, and two mutually trans triphenylphosphine ligands[4]

Synthetic Workflow for Rhenium-Phosphine Complexes:

Caption: Reaction pathways for the synthesis of rhenium-phosphine complexes.

Application 2: Synthesis of Rhenium-Pyridine Complexes

Pyridine-containing rhenium complexes are explored for their catalytic and potential medicinal applications.

Synthesis of Dioxotetrakis(pyridine)rhenium(V) Chloride Dihydrate

The reaction of Rhenium(V) chloride with pyridine (B92270) in anhydrous acetone yields the dioxotetrakis(pyridine)rhenium(V) chloride dihydrate complex. The oxygen and water in the final complex are thought to originate from trace amounts of water in the solvent or adventitious moisture.[2]

Experimental Protocol:

A detailed, step-by-step protocol with quantitative data is not explicitly available in the reviewed literature. The general procedure involves the reaction of Rhenium(V) chloride with an excess of pyridine in anhydrous acetone.

Characterization Data:

The crystal structure of dioxotetrapyridinerhenium(V) chloride dihydrate has been determined by single-crystal X-ray diffraction.[6]

Property	Value
Formula	[ReO₂(py)₄]Cl·2H₂O
Crystal System	Monoclinic
Space Group	Cc
Re-O distance (avg)	1.76(3) Å
Re-N distance (avg)	2.15(4) Å
Coordination Geometry	Distorted Octahedral

Synthetic Workflow for Rhenium-Pyridine Complex:

Caption: Synthesis of a rhenium-pyridine complex from Rhenium(V) chloride.

Application 3: Synthesis of Rhenium-Porphyrin Complexes

Rhenium porphyrin complexes are investigated for their catalytic properties, particularly in oxidation reactions.

Synthesis of Oxorhenium(V) Porphyrins

Rhenium(V) chloride can be used to insert rhenium into a porphyrin macrocycle, yielding oxorhenium(V) porphyrins. The reaction is typically carried out in a high-boiling solvent.[7]

Experimental Protocol:

• A solution of the free-base porphyrin (H₂P) and Rhenium(V) chloride is prepared in trichlorobenzene.

• The mixture is refluxed to facilitate the insertion of rhenium into the porphyrin core.

• The primary product is often the trichlororhenium(V) porphyrin, ReCl₃(P).

• If moisture is present, chlorooxorhenium(V) porphyrins, ReO(P)Cl, can be formed.

• Purification is typically achieved by chromatography on alumina, which can lead to the formation of methoxide (B1231860) derivatives if methanol (B129727) is used as an eluent.[7]

Characterization Data:

The resulting oxorhenium(V) porphyrin complexes can be characterized by various spectroscopic methods, including UV-Vis, IR, and ¹H NMR spectroscopy, as well as mass spectrometry.[7]

Synthetic Workflow for Rhenium-Porphyrin Complex:

Caption: General pathway for the synthesis of oxorhenium(V) porphyrins.

References

• 1. Rhenium pentachloride - Wikipedia [en.wikipedia.org]
• 2. "The Chemistry of Rhenium (V) Chloride" by George Warren Eastland [openprairie.sdstate.edu]
• 3. trans-Tetrachlorobis(triphenylphosphine-P)-rhenium(IV)-mer-trans-trichlo rooxobis(triphenylphosphine-P)rhenium(V) (0.86/0.14) | UBC Chemistry [chem.ubc.ca]
• 4. Oxotrichlorobis(triphenylphosphine)rhenium(V) - Wikipedia [en.wikipedia.org]
• 5. Trichlorooxobis(triphenylphosphine)rhenium(V) 17442-18-1 [sigmaaldrich.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

Application Notes and Protocols for the Synthesis of Rhenium Carbonyl Complexes from Rhenium(V) Chloride

For Researchers, Scientists, and Drug Development Professionals

Introduction

The direct synthesis of rhenium carbonyl complexes from rhenium(V) chloride (ReCl₅) via reductive carbonylation is not a commonly employed synthetic route due to the complexities in achieving a clean reaction. A more reliable and established method involves a two-step process. First, rhenium(V) chloride is converted to rhenium(VII) oxide (Re₂O₇). Subsequently, the rhenium(VII) oxide undergoes reductive carbonylation under high pressure and temperature to yield dirhenium decacarbonyl (Re₂(CO)₁₀). This dirhenium decacarbonyl is a crucial and versatile starting material for the synthesis of a wide array of other rhenium carbonyl complexes.

These application notes provide detailed protocols for this two-step synthesis, offering a practical pathway for researchers to access rhenium carbonyl chemistry starting from the readily available rhenium(V) chloride.

Synthetic Strategy Overview

The overall synthetic pathway involves two main transformations:

• Oxidation: Conversion of Rhenium(V) Chloride (ReCl₅) to Rhenium(VII) Oxide (Re₂O₇).

• Reductive Carbonylation: Synthesis of Dirhenium Decacarbonyl (Re₂(CO)₁₀) from Rhenium(VII) Oxide (Re₂O₇).

Figure 1. Two-step synthesis of Dirhenium Decacarbonyl from Rhenium(V) Chloride.

Experimental Protocols

Safety Precautions: These procedures involve hazardous materials and reactions under high pressure and temperature. All manipulations should be carried out in a well-ventilated fume hood by trained personnel. Appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves, must be worn. High-pressure reactions should only be conducted in a properly certified and shielded autoclave.

Step 1: Synthesis of Rhenium(VII) Oxide (Re₂O₇) from Rhenium(V) Chloride (ReCl₅)

This protocol is based on the reaction of rhenium pentachloride with carbon tetrachloride in a sealed tube.[1]

Materials:

• Rhenium(V) chloride (ReCl₅)

• Carbon tetrachloride (CCl₄), anhydrous

• Heavy-walled glass Carius tube

• Heating mantle or furnace

• Schlenk line and vacuum pump

Procedure:

• In a glovebox or under an inert atmosphere, carefully weigh and place the desired amount of rhenium(V) chloride into a pre-dried, heavy-walled glass Carius tube.

• Add a stoichiometric excess of anhydrous carbon tetrachloride to the tube.

• Using a vacuum line, carefully freeze the contents of the tube with liquid nitrogen, evacuate the tube, and seal it under vacuum using a torch.

• Place the sealed tube in a protective steel jacket or behind a blast shield.

• Heat the tube in a furnace or heating mantle to the required reaction temperature (specific temperature and time may need to be optimized, but typically in the range of 200-400°C for several hours).

• After the reaction is complete, allow the tube to cool to room temperature slowly and completely behind a blast shield.

• Carefully open the Carius tube. The product, rhenium(VII) oxide, is a volatile, yellowish solid.

• The product can be purified by sublimation under vacuum.

Step 2: Synthesis of Dirhenium Decacarbonyl (Re₂(CO)₁₀) from Rhenium(VII) Oxide (Re₂O₇)

This protocol describes the high-pressure reductive carbonylation of rhenium(VII) oxide.[2]

Materials:

• Rhenium(VII) oxide (Re₂O₇)

• Carbon monoxide (CO), high purity

• High-pressure autoclave with a stirrer and temperature control

• Solvent (optional, e.g., anhydrous toluene)

Procedure:

• Carefully load the rhenium(VII) oxide into the glass liner of a high-pressure autoclave.

• If a solvent is used, add anhydrous toluene (B28343) to the liner.

• Seal the autoclave according to the manufacturer's instructions.

• Purge the autoclave several times with low-pressure carbon monoxide to remove any air.

• Pressurize the autoclave with carbon monoxide to the desired pressure (e.g., 350 atm).

• Begin stirring and heat the autoclave to the reaction temperature (e.g., 250 °C).

• Maintain the reaction at the set temperature and pressure for the specified duration (typically several hours).

• After the reaction is complete, turn off the heating and allow the autoclave to cool to room temperature.

• Slowly and carefully vent the excess carbon monoxide in a well-ventilated fume hood.

• Open the autoclave and remove the liner. The product, dirhenium decacarbonyl, will be present as a crystalline solid.

• The crude product can be purified by sublimation under vacuum.

Data Presentation

The following table summarizes the key quantitative data for the two-step synthesis of dirhenium decacarbonyl from rhenium(V) chloride.

Parameter	Step 1: ReCl₅ → Re₂O₇	Step 2: Re₂O₇ → Re₂(CO)₁₀
Starting Material	Rhenium(V) Chloride (ReCl₅)	Rhenium(VII) Oxide (Re₂O₇)
Reagents	Carbon tetrachloride (CCl₄)	Carbon Monoxide (CO)
Solvent	None (CCl₄ is a reagent)	Optional (e.g., anhydrous toluene)
Temperature	200-400 °C (optimization may be required)	250 °C
Pressure	Autogenous (sealed tube)	350 atm
Reaction Time	Several hours (optimization may be required)	Several hours
Product	Rhenium(VII) Oxide (Re₂O₇)	Dirhenium Decacarbonyl (Re₂(CO)₁₀)
Appearance	Yellowish solid	White crystalline solid
Purification	Sublimation	Sublimation
Typical Yield	Moderate to high (dependent on optimized conditions)	High (often >80%)

Concluding Remarks

The presented two-step protocol provides a robust and reliable method for the synthesis of dirhenium decacarbonyl, a fundamental precursor in rhenium carbonyl chemistry, starting from rhenium(V) chloride. While direct carbonylation of ReCl₅ is not a standard procedure, this pathway through rhenium(VII) oxide offers a viable alternative for researchers. The successful execution of these protocols, particularly the high-pressure carbonylation step, requires strict adherence to safety procedures and the use of appropriate equipment. The resulting dirhenium decacarbonyl can then be used to synthesize a diverse range of rhenium carbonyl complexes for applications in catalysis, materials science, and medicinal chemistry.

References

• 1. prod-ms-be.lib.mcmaster.ca [prod-ms-be.lib.mcmaster.ca]
• 2. Dirhenium decacarbonyl - Wikipedia [en.wikipedia.org]

Application Notes and Protocols: Rhenium(V) Chloride in Catalytic Olefination Reactions

For Researchers, Scientists, and Drug Development Professionals

Initial Assessment: Following a comprehensive review of scientific literature, it has been determined that there are no established or well-documented protocols for the catalytic olefination of aldehydes and ketones using Rhenium(V) chloride as the primary catalyst. Extensive searches have not yielded specific examples, quantitative data, or detailed experimental procedures for this particular transformation. This suggests that Rhenium(V) chloride is not a conventional catalyst for this type of reaction.

However, to provide valuable context for researchers interested in olefination and rhenium catalysis, this document summarizes established olefination methodologies and other known catalytic applications of rhenium compounds in organic synthesis.

I. Overview of Established Carbonyl Olefination Methods

The conversion of carbonyl compounds (aldehydes and ketones) into olefins is a cornerstone of organic synthesis. Several reliable methods are widely employed, each with its own advantages and limitations.[1]

• Wittig Reaction: This reaction utilizes a phosphorus ylide (Wittig reagent) to convert an aldehyde or ketone into an alkene. It is one of the most common olefination methods.[2]

• Horner-Wadsworth-Emmons (HWE) Reaction: A modification of the Wittig reaction, the HWE reaction uses phosphonate (B1237965) carbanions, which are generally more reactive than the corresponding phosphonium (B103445) ylides.

• Julia Olefination: This method involves the reaction of a phenyl sulfone with an aldehyde or ketone, followed by reductive elimination to form the alkene.

• Peterson Olefination: This reaction uses α-silyl carbanions to react with carbonyl compounds, forming a β-hydroxysilane intermediate that eliminates to give the alkene.[1]

• Tebbe Olefination: The Tebbe reagent, a titanium-based methyleneating agent, is particularly useful for the olefination of esters and other less reactive carbonyl compounds.[1]

• McMurry Reaction: This reaction involves the reductive coupling of two carbonyl compounds using a low-valent titanium reagent to form an alkene.[3][4]

II. Rhenium Catalysis in Organic Synthesis

While not prominently featured in direct carbonyl olefination, rhenium complexes are effective catalysts for a variety of other organic transformations. These applications highlight the diverse reactivity of rhenium in different oxidation states.

Key Applications of Rhenium Catalysis:

• Deoxygenation and Reductive Coupling: Oxo-rhenium complexes have been shown to be effective catalysts for the deoxygenation of various organic compounds, including ketones, often using silanes as the reducing agent.[5]

• C-C and C-H Bond Activation: Rhenium catalysts have been utilized in reactions involving the activation of C-H and C-C bonds, enabling the formation of new carbon-carbon bonds.[6]

• Olefin Metathesis: Certain rhenium-based catalysts are active in olefin metathesis, a powerful reaction for the redistribution of alkene bonds.[7]

• Therapeutic Applications: Rhenium tricarbonyl complexes are being explored for their potential in medicinal chemistry, including as anticancer agents, metalloantibiotics, and imaging agents.[8]

A review of recent developments in rhenium-catalyzed organic synthesis indicates a focus on carbon-carbon and carbon-heteroatom bond formation, C-H bond functionalization, and various redox reactions.[9]

III. Generalized Experimental Protocol for a Catalytic Olefination Reaction

The following is a generalized protocol that can be adapted for various catalytic olefination reactions. Note: This is not a protocol for a Rhenium(V) chloride catalyzed reaction, as no such established method has been found.

Materials:

• Aldehyde or ketone substrate

• Olefinating reagent (e.g., a phosphonium salt for a Wittig-type reaction)

• Catalyst (e.g., a transition metal complex known for olefination)

• Base (if required for ylide formation)

• Anhydrous solvent (e.g., THF, Toluene)

• Inert atmosphere apparatus (e.g., Schlenk line or glovebox)

• Standard laboratory glassware

• Magnetic stirrer and heating plate/oil bath

• Chromatography supplies for purification

Procedure:

• Preparation of the Reaction Vessel: A round-bottom flask equipped with a magnetic stir bar is dried in an oven and cooled under a stream of inert gas (e.g., nitrogen or argon).

• Addition of Reagents: The catalyst and any solid reagents (e.g., phosphonium salt) are added to the flask under a positive pressure of inert gas.

• Addition of Solvent: Anhydrous solvent is added via syringe. The mixture is stirred until the solids are dissolved or a uniform suspension is formed.

• Addition of Base (if applicable): If the reaction requires the in-situ formation of a nucleophile (e.g., an ylide), the base is added slowly at the appropriate temperature (often cooled in an ice bath or dry ice/acetone bath).

• Addition of Carbonyl Substrate: The aldehyde or ketone, dissolved in a small amount of anhydrous solvent, is added dropwise to the reaction mixture.

• Reaction Monitoring: The reaction is stirred at the specified temperature and monitored for completion using an appropriate analytical technique, such as Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Quenching the Reaction: Upon completion, the reaction is carefully quenched by the addition of a suitable reagent (e.g., saturated ammonium (B1175870) chloride solution or water).

• Extraction: The product is extracted from the aqueous layer using an organic solvent (e.g., ethyl acetate, dichloromethane). The organic layers are combined.

• Drying and Concentration: The combined organic layers are dried over an anhydrous drying agent (e.g., sodium sulfate (B86663) or magnesium sulfate), filtered, and the solvent is removed under reduced pressure.

• Purification: The crude product is purified by column chromatography on silica (B1680970) gel to afford the pure olefin.

• Characterization: The structure and purity of the final product are confirmed by spectroscopic methods (e.g., ¹H NMR, ¹³C NMR, and mass spectrometry).

IV. Visualizations

Caption: A generalized experimental workflow for a catalytic olefination reaction.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Catalytic, oxidant-free, direct olefination of alcohols using Wittig reagents - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 3. Recent advances of carbonyl olefination via McMurry coupling reaction - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 4. Recent advances of carbonyl olefination via McMurry coupling reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. crimsonpublishers.com [crimsonpublishers.com]
• 8. tandfonline.com [tandfonline.com]
• 9. researchgate.net [researchgate.net]

Application Notes and Protocols: Rhenium(V) Chloride in Natural Product Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Rhenium(V) chloride (ReCl₅) is a powerful and versatile Lewis acid catalyst that has found increasing application in organic synthesis, particularly in the construction of complex molecular architectures inherent to natural products.[1] Its ability to activate unsaturated systems and promote key carbon-carbon and carbon-heteroatom bond formations makes it a valuable tool for the stereoselective synthesis of intricate cyclic frameworks commonly found in bioactive natural products.[1][2] These application notes provide an overview of the utility of Rhenium(V) chloride in natural product synthesis, with a focus on its role in catalyzing intramolecular cyclization reactions. Detailed experimental protocols for representative transformations are provided to facilitate its application in the laboratory.

Key Applications in Natural Product Synthesis

Rhenium(V) chloride has proven to be an effective catalyst for a variety of transformations crucial for the synthesis of natural product scaffolds, including:

• Intramolecular Cyclizations of Unsaturated Alcohols: ReCl₅ can catalyze the cyclization of unsaturated alcohols to form substituted tetrahydrofurans and tetrahydropyrans, which are common structural motifs in many natural products.

• Prins-type Cyclizations: The Lewis acidity of ReCl₅ facilitates Prins-type reactions, enabling the construction of six-membered rings, a common feature in terpenoid natural products.

• Nazarov Cyclizations: Rhenium complexes have been shown to catalyze Nazarov cyclizations, a powerful tool for the synthesis of cyclopentenones.[3]

These reactions often proceed with high stereoselectivity, allowing for the controlled formation of chiral centers, a critical aspect of natural product synthesis.

Experimental Protocols

While specific examples of ReCl₅-catalyzed total synthesis of complex natural products are not yet widely reported in publicly available literature, its utility can be demonstrated through analogous transformations on relevant substrates. The following protocols are based on well-established procedures for Lewis acid-catalyzed cyclizations and can be adapted for use with Rhenium(V) chloride.

Protocol 1: General Procedure for the Rhenium(V) Chloride-Catalyzed Intramolecular Cyclization of an Unsaturated Alcohol

This protocol describes a general method for the cyclization of a homoallylic alcohol to a substituted tetrahydrofuran, a common structural unit in natural products.

Reaction Scheme:

References

• 1. ceo-web.parra.catholic.edu.au [ceo-web.parra.catholic.edu.au]
• 2. Rhenium(V) chloride, 99.9% 13596-35-5 - Manufacturers & Suppliers in India with worldwide shipping. [ottokemi.com]
• 3. Decarboxylation-triggered homo-Nazarov cyclization of cyclic enol carbonates catalyzed by rhenium complex - Chemical Communications (RSC Publishing) [pubs.rsc.org]

Rhenium(V) Chloride: A Precursor for High-Performance Rhenium Coatings via Chemical Vapor Deposition

Application Note & Protocol

Audience: Materials Scientists, Chemical Engineers, and Aerospace Professionals

Introduction

Rhenium(V) chloride (ReCl₅), a solid inorganic compound, serves as a viable precursor for the deposition of high-purity, dense, and adherent rhenium coatings through Chemical Vapor Deposition (CVD). This document provides a comprehensive overview of the application of ReCl₅ in CVD, including its chemical and physical properties, a detailed experimental protocol for the deposition of rhenium films, and the characteristics of the resulting coatings.

It is important to clarify the terminology used in this document. While the topic mentions "MOCVD" (Metal-Organic Chemical Vapor Deposition), Rhenium(V) chloride is an inorganic compound. Therefore, the process described herein is more accurately termed Chemical Vapor Deposition (CVD). MOCVD specifically involves the use of metal-organic precursors, which contain direct metal-carbon bonds.

Rhenium coatings are of significant interest for a range of high-technology applications, particularly in the aerospace and high-temperature materials sectors, owing to their exceptionally high melting point, excellent wear resistance, and good chemical inertness.

Physicochemical Properties of Rhenium(V) Chloride

A thorough understanding of the precursor's properties is crucial for successful and reproducible CVD processes. Key properties of Rhenium(V) chloride are summarized in the table below.

Property	Value	Reference
Chemical Formula	ReCl₅	N/A
Molecular Weight	363.47 g/mol	N/A
Appearance	Dark-green to black crystalline solid	N/A
Density	4.9 g/cm³	N/A
Melting Point	220 °C	N/A
Structure	Dimeric (Re₂Cl₁₀) in the solid state	N/A
Reactivity	Reacts with water and is moisture-sensitive	N/A

Chemical Vapor Deposition of Rhenium Films using Rhenium(V) Chloride

The CVD of rhenium from ReCl₅ is a thermally driven process where the precursor is sublimated, transported by a carrier gas to a heated substrate, and subsequently decomposes on the substrate surface to form a rhenium film. The primary chemical reaction governing the deposition is the thermal decomposition of Rhenium(V) chloride.

Experimental Protocol

This protocol outlines a general procedure for the deposition of rhenium films in a cold-wall, atmospheric pressure CVD reactor. The specific parameters may require optimization based on the reactor geometry and desired film properties.

1. Substrate Preparation:

• Select a suitable substrate material, such as molybdenum or graphite.

• Mechanically polish the substrate to a mirror finish.

• Clean the substrate ultrasonically in a sequence of solvents (e.g., acetone, isopropanol, deionized water) to remove organic contaminants.

• Dry the substrate thoroughly with a stream of inert gas (e.g., nitrogen or argon) and immediately load it into the CVD reactor to prevent re-contamination.

2. Precursor Handling and Delivery:

• Due to its moisture sensitivity, handle Rhenium(V) chloride powder in an inert atmosphere (e.g., a glovebox).

• Load the ReCl₅ powder into a sublimator. The sublimator should be designed to allow for precise temperature control to regulate the precursor's vapor pressure.

• Connect the sublimator to the CVD reactor's gas delivery system.

3. CVD Process:

• System Purge: Purge the entire CVD system, including the reactor and gas lines, with a high-purity inert gas (e.g., argon) to remove any residual air and moisture.

• Heating: Heat the substrate to the desired deposition temperature, typically in the range of 1000 °C to 1300 °C.[1]

• Precursor Sublimation and Transport: Heat the sublimator containing the ReCl₅ powder to a temperature that provides a stable and sufficient vapor pressure for deposition. The vapor is then transported to the reactor chamber by a carrier gas (e.g., argon or hydrogen).

• Deposition: The ReCl₅ vapor decomposes on the hot substrate surface, resulting in the formation of a rhenium film. The deposition time will determine the final film thickness. The deposition process is kinetically controlled, with the growth rate showing a 1.5-power relation to the ReCl₅ partial pressure in the temperature range of 1150 °C to 1250 °C.[1]

• Cool-down: After the desired deposition time, stop the precursor flow and cool down the reactor to room temperature under an inert gas flow.

4. Post-Deposition Characterization:

• Analyze the deposited films using various characterization techniques to evaluate their properties:

  • Morphology and Microstructure: Scanning Electron Microscopy (SEM)

  • Crystallinity and Phase Purity: X-ray Diffraction (XRD)

  • Elemental Composition and Purity: Energy-Dispersive X-ray Spectroscopy (EDS) or X-ray Photoelectron Spectroscopy (XPS)

  • Thickness: Cross-sectional SEM or profilometry

  • Electrical Resistivity: Four-point probe measurement

  • Hardness: Nanoindentation or microhardness testing

Process Parameters and their Influence on Film Properties

The properties of the deposited rhenium films are highly dependent on the CVD process parameters. The following table summarizes some of the key relationships.

Parameter	Typical Range	Effect on Film Properties	Reference
Substrate Temperature	1000 - 1300 °C	Influences grain structure and growth rate. Higher temperatures can lead to more crystalline films with a columnar grain structure.	[1]
Precursor (ReCl₅) Partial Pressure	Variable	Directly affects the deposition rate. The growth rate is proportional to the precursor partial pressure raised to the power of 1.5 in the kinetically controlled regime.	[1]
Carrier Gas Flow Rate	Variable	Affects the transport of the precursor to the substrate and the residence time of the species in the reactor, thereby influencing film uniformity and growth rate.	N/A
Total Pressure	Atmospheric	Can influence the gas phase reactions and the boundary layer thickness at the substrate surface, which in turn affects the deposition rate and film morphology.	N/A
Substrate Material	Molybdenum, Graphite	Can influence the nucleation and growth of the rhenium film, as well as the film's adhesion and microstructure.	N/A

Properties of CVD Rhenium Films

Rhenium films deposited via CVD from ReCl₅ exhibit properties that make them suitable for demanding applications.

Property	Typical Value/Characteristic	Reference
Microstructure	Columnar grain structure	N/A
Purity	High purity, with potential for trace impurities of carbon and oxygen depending on process conditions.	N/A
Hardness	High, can be influenced by impurities and grain size.	N/A
Adhesion	Good adhesion to substrates like molybdenum and graphite.	N/A

Visualizations

Experimental Workflow for CVD of Rhenium Films

Caption: Experimental workflow for the Chemical Vapor Deposition of rhenium films.

Note on "Signaling Pathways"

The term "signaling pathways" is typically associated with biological processes, describing how cells communicate and respond to their environment. In the context of Chemical Vapor Deposition, which is a materials synthesis process governed by the principles of chemistry and physics, there are no analogous signaling pathways. The process is driven by thermodynamic and kinetic factors, such as temperature, pressure, and reactant concentrations, which determine the reaction rates and the properties of the resulting material.

Conclusion

Rhenium(V) chloride is a valuable precursor for the deposition of high-quality rhenium films by Chemical Vapor Deposition. The process, while requiring careful control of parameters such as temperature and precursor delivery, offers a reliable method for producing coatings with desirable properties for high-performance applications. The detailed protocol and data presented in this document provide a solid foundation for researchers and engineers working in this field. Further optimization of the process parameters will enable the tailoring of film properties to meet the specific demands of advanced technologies.

References

• 1. A study of CVD growth kinetics and morphological evolution of rhenium from ReCl>5> - Beijing Institute of Technology [pure.bit.edu.cn]

Application Notes and Protocols for Rhenium(V) Chloride Catalysts

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the experimental setup for utilizing Rhenium(V) chloride and its derivatives as catalysts in various organic transformations. Detailed protocols for key reactions, quantitative data, and visualizations of experimental workflows are presented to facilitate the application of these powerful catalytic systems in research and development.

Rhenium-Catalyzed Synthesis of 2-Deoxy-α-glycosides

Rhenium(V) oxo-complexes have emerged as highly efficient and stereoselective catalysts for the synthesis of 2-deoxy-α-glycosides, which are important structural motifs in many biologically active molecules. The use of the air- and moisture-tolerant rhenium-oxo complex, [ReOCl₃(SMe₂)(Ph₃PO)], allows for the coupling of glycals with a wide range of nucleophiles under mild conditions.

Experimental Protocol: General Procedure for Rhenium-Catalyzed Glycosylation

A detailed and reliable method for the synthesis of 2-deoxysugars involves the coupling of glycals with various nucleophiles.[1] This process utilizes a 1 mol % concentration of the air- and moisture-tolerant rhenium-oxo complex [ReOCl₃(SMe₂)(Ph₃PO)] to catalyze the formation of O-, N-, and S-α-glycosides. The catalytic system is compatible with several commonly used protecting groups, such as isopropylidene acetals, alkyl and silyl (B83357) ethers, acetates, and benzoates.

Catalyst Preparation: The precursor catalyst, oxotrichlorobis(triphenylphosphine)rhenium(V) ([ReOCl₃(PPh₃)₂]), can be synthesized by reacting perrhenic acid with triphenylphosphine (B44618) in a mixture of hydrochloric acid and acetic acid.[2] In this reaction, Rhenium(VII) is reduced to Rhenium(V). The required perrhenic acid can be generated in situ from rhenium(VII) oxide. The active catalyst, [ReOCl₃(SMe₂)(Ph₃PO)], is then prepared from [ReOCl₃(PPh₃)₂].

Reaction Setup:

• To a solution of the glycosyl acceptor (1.0 equiv) in toluene (B28343) (0.4 M), add the glycal (1.5 equiv).

• Add the rhenium catalyst [ReOCl₃(SMe₂)(Ph₃PO)] (0.01 equiv, 1 mol %).

• Stir the reaction mixture at 0 °C and allow it to warm to room temperature.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Purify the residue by silica (B1680970) gel column chromatography to afford the desired 2-deoxy-α-glycoside.

Quantitative Data for Rhenium-Catalyzed Glycosylation

The following table summarizes the results for the glycosylation of various glycals with different nucleophiles using the [ReOCl₃(SMe₂)(Ph₃PO)] catalyst.

Glycal Donor	Nucleophile	Product	Yield (%)	α:β Ratio	Reference
Tri-O-benzyl-D-galactal	Methanol	Methyl 3,4,6-tri-O-benzyl-2-deoxy-α-D-galactopyranoside	95	>20:1	[1]
Tri-O-benzyl-D-galactal	Isopropanol	Isopropyl 3,4,6-tri-O-benzyl-2-deoxy-α-D-galactopyranoside	92	>20:1	[1]
Tri-O-benzyl-D-galactal	Phenol	Phenyl 3,4,6-tri-O-benzyl-2-deoxy-α-D-galactopyranoside	88	>20:1	[1]
Tri-O-acetyl-D-glucal	Tri-O-benzyl-D-galactal	Disaccharide	92	α only	[1]
Tri-O-benzyl-D-galactal	p-Toluenesulfonamide	N-Glycoside	81	α only	[1]
Tri-O-benzyl-D-galactal	Thiophenol	S-Glycoside	94	α only	[1]

Experimental Workflow: Rhenium-Catalyzed Glycosylation

Caption: Workflow for the Rhenium-Catalyzed Synthesis of 2-Deoxy-α-glycosides.

Rhenium-Catalyzed Prins Cyclization

Rhenium(VII) complexes, such as O₃ReOSiPh₃, have been demonstrated to be effective catalysts for Prins cyclization reactions, enabling the synthesis of highly substituted 4-hydroxytetrahydropyrans under mild conditions.[3][4] This method avoids the use of strong acids typically required for this transformation.

Experimental Protocol: General Procedure for Rhenium-Catalyzed Prins Cyclization

The reaction involves the cyclization of a homoallylic alcohol with an aldehyde catalyzed by a rhenium(VII) complex.

Reaction Setup:

• To a solution of the homoallylic alcohol (1.0 equiv) in a suitable solvent (e.g., hexanes or methylene (B1212753) chloride), add the aldehyde (1.2 equiv).

• Add the rhenium(VII) catalyst, such as O₃ReOSiPh₃ (0.01-0.05 equiv, 1-5 mol %).

• Stir the reaction mixture at room temperature.

• Monitor the reaction progress by TLC.

• Upon completion, quench the reaction with a saturated aqueous solution of NaHCO₃.

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

• Combine the organic layers, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the residue by silica gel column chromatography to afford the desired 4-hydroxytetrahydropyran.

Quantitative Data for Rhenium-Catalyzed Prins Cyclization

The following table presents representative data for the Prins cyclization catalyzed by a rhenium(VII) complex.

Homoallylic Alcohol	Aldehyde	Catalyst Loading (mol%)	Solvent	Yield (%)	Diastereomeric Ratio (eq:ax)	Reference
1-Phenyl-3-buten-1-ol	Benzaldehyde	5	CH₂Cl₂	65	1.5:1	[3]
1-Phenyl-3-buten-1-ol	Benzaldehyde	5	Hexanes	62	2.3:1	[3]
1-(4-Methoxyphenyl)-3-buten-1-ol	4-Methoxybenzaldehyde	5	CH₂Cl₂	75	>20:1	[3]
1-(4-Nitrophenyl)-3-buten-1-ol	4-Nitrobenzaldehyde	5	CH₂Cl₂	72	10:1	[3]

Logical Relationship: Key Steps in Prins Cyclization

Caption: Key mechanistic steps in the Rhenium-catalyzed Prins cyclization.

Rhenium-Catalyzed Olefin Metathesis

While ruthenium and molybdenum catalysts are more common, rhenium-based systems, often supported on alumina (B75360) (Re₂O₇/Al₂O₃), can also catalyze olefin metathesis reactions. These catalysts are particularly useful in industrial processes.

Experimental Protocol: General Procedure for Olefin Metathesis

This protocol describes a general procedure for the cross-metathesis of two olefins.

Reaction Setup:

• Activate the Re₂O₇/Al₂O₃ catalyst by heating under a stream of dry air or nitrogen.

• In a reaction vessel under an inert atmosphere, dissolve the olefin substrates in a dry, inert solvent.

• Add the activated catalyst to the reaction mixture.

• Stir the reaction at the desired temperature.

• Monitor the reaction progress by gas chromatography (GC) or NMR spectroscopy.

• Upon completion, filter off the catalyst.

• Remove the solvent under reduced pressure and purify the product by distillation or chromatography.

Experimental Workflow: Olefin Metathesis

Caption: General workflow for a Rhenium-catalyzed olefin metathesis reaction.

Rhenium-Catalyzed Deoxygenation of Sulfoxides

Rhenium complexes can catalyze the deoxygenation of sulfoxides to the corresponding sulfides, a useful transformation in organic synthesis. This reaction often utilizes a phosphine (B1218219) as the oxygen atom acceptor.

Experimental Protocol: General Procedure for Deoxygenation of Sulfoxides

Reaction Setup:

• In a reaction flask, dissolve the sulfoxide (B87167) (1.0 equiv) and triphenylphosphine (1.1 equiv) in a suitable dry solvent (e.g., THF or toluene).

• Add the rhenium catalyst, such as ReOCl₃(PPh₃)₂, (0.01-0.05 equiv, 1-5 mol%).

• Stir the reaction mixture at room temperature or with gentle heating.

• Monitor the reaction progress by TLC or GC.

• Upon completion, remove the solvent under reduced pressure.

• Purify the crude product by silica gel column chromatography to separate the sulfide (B99878) from triphenylphosphine oxide.

Note: While specific protocols using Rhenium(V) chloride directly are less common in the literature for this transformation, the principle is based on the oxo-transfer ability of rhenium complexes. The reaction of sulfoxides with thionyl chloride and triphenylphosphine provides a related, efficient deoxygenation method.[5][6]

Logical Relationship: Catalytic Deoxygenation Cycle

Caption: Simplified catalytic cycle for the deoxygenation of sulfoxides.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Oxotrichlorobis(triphenylphosphine)rhenium(V) - Wikipedia [en.wikipedia.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. "Reactions of Oxotrichlorobis(triphenylphosphine)rhenium(V)" by Melvin Leitheiser [openprairie.sdstate.edu]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols: Rhenium(V) Chloride in Polymerization Reactions

For Researchers, Scientists, and Drug Development Professionals

Introduction

Rhenium(V) chloride (ReCl₅), a red-brown crystalline solid, has historically been a significant catalyst in the field of polymer chemistry, particularly in the domain of olefin and alkyne polymerization.[1] Though often superseded by more modern, well-defined catalysts, its foundational role and potential for specific applications warrant continued attention. These application notes provide an overview of the use of Rhenium(V) chloride in polymerization reactions, detailed experimental protocols for key polymerization processes, and a summary of relevant quantitative data.

Rhenium(V) chloride is known to catalyze polymerization reactions primarily through metathesis mechanisms.[1] This includes the Ring-Opening Metathesis Polymerization (ROMP) of cyclic olefins and the polymerization of substituted acetylenes. The reactivity of ReCl₅ stems from its ability to form active metal-carbene and metal-carbyne species in situ, which then propagate the polymerization chain.

Applications in Polymer Synthesis

The primary applications of Rhenium(V) chloride in polymerization include:

• Ring-Opening Metathesis Polymerization (ROMP): Rhenium(V) chloride was one of the early catalysts used for the ROMP of strained cyclic olefins, such as norbornene and its derivatives.[2] This reaction produces unsaturated polymers with unique properties, which can be further modified through hydrogenation or other post-polymerization reactions. The resulting polymers have potential applications in advanced materials and specialty elastomers.

• Polymerization of Substituted Acetylenes: ReCl₅ can catalyze the polymerization of various substituted acetylenes, leading to the formation of conjugated polymers. These materials are of interest for their electronic and optical properties, with potential applications in organic electronics, sensors, and as precursors to carbonaceous materials.

Data Presentation

The following tables summarize quantitative data from polymerization reactions, including those using catalyst systems analogous to Rhenium(V) chloride, to provide a comparative overview of typical results.

Table 1: Ring-Opening Metathesis Polymerization of Norbornene Derivatives

Monomer	Catalyst System	Monomer/Catalyst Ratio	Yield (%)	Mₙ ( g/mol )	PDI (Mₙ/Mₙ)	Reference
Norbornene	W₂(µ-Cl)₃Cl₄(THF)₂	1000:1	95	1.2 x 10⁶	1.8	[3]
5-Norbornene-2-(N-methyl)-phthalimide	Hoveyda-Grubbs 2nd Gen.	100:1	>95	2.8 x 10⁴	1.18	[4]
Chiral Norbornene Monomer	Grubbs 1st Gen.	500:1	96	4.88 x 10⁵	2.1	[5]
Norbornene	B-II/Ni-based catalyst	-	-	>10⁶	-	[6]

Table 2: Polymerization of Substituted Acetylenes

Monomer	Catalyst System	Solvent	Yield (%)	Mₙ ( g/mol )	PDI (Mₙ/Mₙ)	Reference
Phenylacetylene (B144264)	[Rh(nbd)Cl]₂/amines	Toluene (B28343)	98	3.5 x 10⁴	1.9	[7]
N-propargylhexanamide	Rh+(nbd)[(η⁶-C₆H₅)B⁻(C₆H₅)₃]	-	95	-	-	[7]
1-Chloro-1-octyne	Mo(CO)₆-Lewis Acid	Toluene	-	4.0 x 10⁵	-	[8]
Phenylacetylene	WCl₆-Ph₄Sn	Toluene	92	1.2 x 10⁵	-	[8]

Experimental Protocols

The following are generalized protocols for polymerization reactions where Rhenium(V) chloride can be employed as a catalyst. These protocols are based on established procedures for metathesis polymerization and should be adapted and optimized for specific monomers and desired polymer characteristics.

Protocol 1: Ring-Opening Metathesis Polymerization (ROMP) of Norbornene

Objective: To synthesize polynorbornene via ROMP using Rhenium(V) chloride as a catalyst.

Materials:

• Rhenium(V) chloride (ReCl₅)

• Norbornene

• Anhydrous toluene (or other suitable inert solvent)

• Methanol (B129727) (for precipitation)

• Schlenk line and glassware

• Magnetic stirrer and stir bar

Procedure:

• Catalyst Preparation:

  • In a dry Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), add Rhenium(V) chloride (e.g., 0.01 mmol).

  • Add anhydrous toluene (e.g., 10 mL) to dissolve or suspend the catalyst. The formation of the active catalytic species may be promoted by the addition of a co-catalyst, such as a tetraalkyltin compound, although ReCl₅ can also initiate polymerization on its own.

• Polymerization:

  • In a separate Schlenk flask, dissolve norbornene (e.g., 10 mmol) in anhydrous toluene (e.g., 20 mL).

  • Using a cannula, transfer the monomer solution to the catalyst solution while stirring vigorously.

  • Allow the reaction to proceed at room temperature. The reaction progress can be monitored by the increase in viscosity of the solution. Reaction times can vary from a few minutes to several hours depending on the desired molecular weight and conversion.

• Termination and Polymer Isolation:

  • To terminate the polymerization, add a small amount of a terminating agent, such as benzaldehyde (B42025) or ethyl vinyl ether.

  • Precipitate the polymer by pouring the reaction mixture into a large volume of methanol with stirring.

  • Collect the precipitated polynorbornene by filtration.

  • Wash the polymer with fresh methanol and dry it under vacuum to a constant weight.

• Characterization:

  • The resulting polymer can be characterized by Gel Permeation Chromatography (GPC) to determine the number average molecular weight (Mₙ) and polydispersity index (PDI).

  • The structure of the polymer can be confirmed using ¹H NMR and ¹³C NMR spectroscopy.

Protocol 2: Polymerization of a Substituted Acetylene (e.g., Phenylacetylene)

Objective: To synthesize polyphenylacetylene using Rhenium(V) chloride as a catalyst.

Materials:

• Rhenium(V) chloride (ReCl₅)

• Phenylacetylene

• Anhydrous toluene (or other suitable inert solvent)

• Methanol (for precipitation)

• Schlenk line and glassware

• Magnetic stirrer and stir bar

Procedure:

• Catalyst Preparation:

  • In a dry Schlenk flask under an inert atmosphere, prepare a solution or suspension of Rhenium(V) chloride (e.g., 0.05 mmol) in anhydrous toluene (e.g., 25 mL).

• Polymerization:

  • Purify the phenylacetylene monomer by distillation before use.

  • Add the purified phenylacetylene (e.g., 5 mmol) to the catalyst solution via syringe while stirring.

  • Heat the reaction mixture to a specified temperature (e.g., 60-80 °C) and allow it to stir for the desired reaction time (e.g., 24 hours).

• Polymer Isolation:

  • After the reaction is complete, cool the mixture to room temperature.

  • Pour the reaction mixture into a large volume of methanol to precipitate the polymer.

  • Filter the resulting solid, wash it with methanol, and dry it under vacuum.

• Characterization:

  • Determine the molecular weight and polydispersity of the polyphenylacetylene by GPC.

  • Characterize the polymer structure using NMR and FTIR spectroscopy. The polymer's optical and electronic properties can be investigated using UV-Vis and fluorescence spectroscopy.

Visualizations

Experimental Workflow for ROMP

Caption: Workflow for ROMP of Norbornene.

Logical Relationship in Metathesis Catalysis

Caption: Simplified Metathesis Mechanism.

References

• 1. Rhenium pentachloride - Wikipedia [en.wikipedia.org]
• 2. Rhenium_pentachloride [chemeurope.com]
• 3. Ring Opening Metathesis Polymerization of Norbornene and Derivatives by the Triply Bonded Ditungsten Complex Na[W2(µ-Cl)3Cl4(THF)2]·(THF)3 | MDPI [mdpi.com]
• 4. mdpi.com [mdpi.com]
• 5. Chiral Polymers from Norbornenes Based on Renewable Chemical Feedstocks - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. research.tcu.ac.jp [research.tcu.ac.jp]
• 8. researchgate.net [researchgate.net]

synthesis of rhenium porphyrins using Rhenium(V) chloride

Introduction

Rhenium-containing porphyrins are of significant interest to the scientific community, particularly for their potential applications in catalysis, photochemical processes, and medicine.[1] Their unique electronic and photophysical properties make them valuable candidates for roles in drug development, such as photosensitizers in photodynamic therapy (PDT) and as catalysts for fine chemical synthesis.[1][2] The insertion of Rhenium(V) into a porphyrin core is a robust method for creating stable metalloporphyrins.

This application note details an efficient and reliable method for the synthesis of oxorhenium(V) and trichlororhenium(V) porphyrins using Rhenium(V) chloride (ReCl₅) as the metal source. The reaction, carried out in a high-boiling solvent such as 1,2,4-trichlorobenzene (B33124), provides a direct route to these valuable compounds.[3]

Synthesis Overview

The reaction of a free-base porphyrin (H₂(P)), such as meso-tetraphenylporphyrin (H₂TPP) or octaethylporphyrin (H₂OEP), with ReCl₅ in refluxing trichlorobenzene leads to the formation of a rhenium(V) porphyrin complex. The nature of the final product is highly dependent on the reaction conditions, specifically the presence or absence of water.

• Anhydrous Conditions: Under strictly anhydrous conditions, the primary product is a paramagnetic trichlororhenium(V) porphyrin, ReCl₃(P). These complexes are noted for their remarkable resistance to hydrolysis.[3]

• Presence of Moisture: If water is present in the reaction system, chlorooxorhenium(V) porphyrins, ReO(P)Cl, are formed. These diamagnetic complexes can be subsequently converted to other derivatives, such as methoxides (ReO(P)OMe), during chromatographic purification on alumina (B75360) with methanol-containing eluents.[3]

This methodology allows for the selective synthesis of two distinct classes of rhenium(V) porphyrins, each with unique magnetic and spectroscopic properties, from a common set of reagents.

Data Presentation

The following tables summarize typical reaction parameters and spectroscopic data for the synthesis of rhenium(V) porphyrins using H₂TPP as the precursor, based on the improved methods developed by Buchler and Kruppa.[3]

Table 1: Reaction Parameters and Yields for Rhenium-Tetraphenylporphyrin Synthesis

Product Compound	Porphyrin Precursor (H₂TPP)	Rhenium Source (ReCl₅)	Molar Ratio (H₂TPP:ReCl₅)	Solvent	Reaction Time	Yield
Trichlororhenium(V) TPP, ReCl₃(TPP)	200 mg (0.325 mmol)	250 mg (0.68 mmol)	1 : 2.1	1,2,4-Trichlorobenzene	2 hours	55%
Methoxyoxorhenium(V) TPP, ReO(TPP)OMe*	300 mg (0.49 mmol)	350 mg (0.96 mmol)	1 : 1.96	1,2,4-Trichlorobenzene	2 hours	75%

*Note: The Methoxyoxo- complex is obtained after chromatography on alumina with a methanol-containing eluent.

Table 2: Spectroscopic Characterization Data

Compound	UV-Vis λmax (nm) in CH₂Cl₂ (log ε)	IR ν (cm⁻¹) in KBr	¹H NMR δ (ppm) in CDCl₃
ReCl₃(TPP)	384 (4.72), 451 (5.42), 580 (4.23)	No Re=O stretch	Paramagnetic - signals are broadened and shifted, making standard analysis difficult.
ReO(TPP)OMe	338 (4.48), 428 (5.55), 552 (4.32), 592 (3.86)	965 (Re=O)	8.92 (s, 8H, β-pyrrolic), 8.1-7.7 (m, 20H, phenyl), -1.50 (s, 3H, OCH₃)

Experimental Protocols

Safety Note: Rhenium(V) chloride is corrosive and reacts with moisture. 1,2,4-Trichlorobenzene is toxic and an irritant. All procedures should be performed in a well-ventilated fume hood, and appropriate personal protective equipment (gloves, safety glasses, lab coat) must be worn.

Protocol 1: Synthesis of Trichlororhenium(V) meso-tetraphenylporphyrin [ReCl₃(TPP)]

This protocol is performed under anhydrous conditions to yield the paramagnetic trichloro-complex.

Materials:

• meso-tetraphenylporphyrin (H₂TPP): 200 mg (0.325 mmol)

• Rhenium(V) chloride (ReCl₅): 250 mg (0.68 mmol)

• Anhydrous 1,2,4-trichlorobenzene: ~50 mL

• Alumina (neutral, Grade III)

• Anhydrous dichloromethane (B109758) (CH₂Cl₂)

• Anhydrous n-hexane

Equipment:

• Three-neck round-bottom flask (250 mL)

• Reflux condenser with drying tube (e.g., filled with CaCl₂)

• Magnetic stirrer and heat source (heating mantle)

• Schlenk line or nitrogen/argon inlet

• Rotary evaporator

• Chromatography column

Procedure:

• Setup: Assemble the three-neck flask with the reflux condenser and a nitrogen/argon inlet. Flame-dry the glassware under vacuum or in an oven and cool under an inert atmosphere.

• Reagent Addition: To the flask, add H₂TPP (200 mg), ReCl₅ (250 mg), and a magnetic stir bar.

• Solvent Addition: Add approximately 50 mL of anhydrous 1,2,4-trichlorobenzene via cannula or syringe.

• Reaction: Heat the mixture to reflux (b.p. ~214 °C) under a slow stream of inert gas. Maintain reflux with stirring for 2 hours. The color of the solution will change, indicating complex formation.

• Solvent Removal: After cooling to room temperature, remove the trichlorobenzene under high vacuum (e.g., using a Kugelrohr or rotary evaporator with a high-vacuum pump).

• Purification: a. Prepare a chromatography column with neutral alumina (Grade III) using n-hexane as the slurry solvent. b. Dissolve the crude residue in a minimal amount of anhydrous dichloromethane. c. Load the solution onto the column and elute with a mixture of CH₂Cl₂/n-hexane (1:1 v/v). d. Collect the main, fast-moving colored band.

• Isolation: Evaporate the solvent from the collected fraction under reduced pressure to yield ReCl₃(TPP) as a crystalline solid. Dry under vacuum.

Protocol 2: Synthesis of Methoxyoxorhenium(V) meso-tetraphenylporphyrin [ReO(TPP)OMe]

This protocol utilizes the in-situ formation of the oxo-complex from residual moisture, followed by conversion to the methoxide (B1231860) during purification.

Materials:

• meso-tetraphenylporphyrin (H₂TPP): 300 mg (0.49 mmol)

• Rhenium(V) chloride (ReCl₅): 350 mg (0.96 mmol)

• 1,2,4-trichlorobenzene: ~50 mL

• Alumina (neutral, Grade III)

• Dichloromethane (CH₂Cl₂)

• Methanol (MeOH)

Equipment:

• Same as Protocol 1, but anhydrous conditions are not strictly necessary. A standard reflux setup is sufficient.

Procedure:

• Setup: Assemble a round-bottom flask with a reflux condenser.

• Reagent Addition: Add H₂TPP (300 mg), ReCl₅ (350 mg), and a magnetic stir bar to the flask.

• Solvent Addition: Add approximately 50 mL of 1,2,4-trichlorobenzene.

• Reaction: Heat the mixture to reflux and maintain for 2 hours with stirring.

• Solvent Removal: After cooling, remove the solvent under vacuum.

• Purification: a. Prepare an alumina (Grade III, neutral) chromatography column. b. Dissolve the crude residue in a minimal amount of dichloromethane. c. Load the solution onto the column. d. Elute with dichloromethane to remove any unreacted starting material and byproducts. e. Elute the main product band using a solvent mixture of CH₂Cl₂ containing 1-2% methanol. The chlorooxo-complex ReO(TPP)Cl formed in the reaction flask will convert to the methoxide ReO(TPP)OMe on the alumina column with this eluent.

• Isolation: Collect the main colored fraction and evaporate the solvent under reduced pressure. Recrystallize the solid from a CH₂Cl₂/methanol mixture to obtain pure ReO(TPP)OMe.

Visualizations

The following diagrams illustrate the experimental workflow and a potential application of the synthesized complexes.

Caption: General workflow for the synthesis of Rhenium(V) porphyrins.

Caption: Simplified catalytic cycle for alkene epoxidation.

References

• 1. Rhenium in the core of porphyrin and rhenium bound to the periphery of porphyrin: synthesis and applications - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 2. A hydrolytically stable oxo-rhenium(v) antitumor agent for synergistic combination therapy with cisplatin: from synthesis and mechanistic studies to toxicity assessment in zebrafish - Inorganic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]

Technical Notes & Optimization

Rhenium(V) chloride handling and storage precautions for researchers

This technical support center provides essential information for researchers, scientists, and drug development professionals on the safe handling and storage of Rhenium(V) chloride (ReCl₅).

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with Rhenium(V) chloride?

A1: Rhenium(V) chloride is a hazardous substance that can cause skin irritation, serious eye irritation, and respiratory irritation.[1][2] It is also highly sensitive to air and moisture, reacting to release hydrogen chloride (HCl) gas, which is corrosive and toxic.[3][4]

Q2: What are the immediate first aid measures in case of exposure?

A2:

• Inhalation: Move the victim to fresh air immediately. If breathing is difficult, provide oxygen. Seek immediate medical attention.[1][2]

• Skin Contact: Immediately wash the affected area with plenty of soap and water.[1][2] Remove contaminated clothing and seek medical attention if irritation persists.[2]

• Eye Contact: Rinse cautiously with water for several minutes.[1][2] If contact lenses are present, remove them if it is easy to do so. Continue rinsing and seek immediate medical attention.[1]

• Ingestion: Do NOT induce vomiting. Clean the mouth with water and drink plenty of water afterwards.[2][5] Seek immediate medical attention.[1]

Q3: What are the proper storage conditions for Rhenium(V) chloride?

A3: Rhenium(V) chloride should be stored in a tightly sealed container in a cool, dry, and well-ventilated place.[1][2][5] It must be handled under a dry, inert protective gas such as argon.[1]

Q4: What personal protective equipment (PPE) is required when handling Rhenium(V) chloride?

A4: The following PPE is mandatory:

• Eye Protection: Safety glasses or goggles.[1]

• Hand Protection: Nitrile rubber gloves with a minimum thickness of 0.11 mm.[1]

• Respiratory Protection: A dust respirator is necessary.[1] All handling should be done in a properly operating chemical fume hood.[1]

• Body Protection: Protective work clothing, including long sleeves, pants, and closed-toed shoes.[1]

Troubleshooting Guide

Problem: The Rhenium(V) chloride has changed color from its original dark green/black to a brownish liquid.

• Cause: This indicates exposure to air and moisture, leading to decomposition.[4]

• Solution: The compound is likely degraded and may not be suitable for your experiment. It is crucial to ensure that the storage container is airtight and always handle the compound under an inert atmosphere (e.g., in a glovebox or using Schlenk techniques).

Problem: I observe fumes when I open the container of Rhenium(V) chloride.

• Cause: These fumes are likely hydrogen chloride (HCl) gas, resulting from the reaction of the compound with moisture in the air.[3]

• Solution: Immediately close the container and move it to a well-ventilated fume hood. Ensure you are wearing appropriate respiratory protection. This indicates that the compound has been compromised by moisture.

Quantitative Data Summary

Property	Value	Source
Molecular Formula	ReCl₅	[6][7]
Molecular Weight	363.47 g/mol	[3][6]
Appearance	Dark green to black crystalline solid	[2][8]
Melting Point	220 °C	[3][4]
Density	4.9 g/cm³	[3][8]
Solubility in Water	Decomposes	[3][7][8]

Experimental Protocol: Purification of Rhenium(V) Chloride by Sublimation

This protocol describes a standard method for purifying Rhenium(V) chloride.

Materials:

• Crude Rhenium(V) chloride

• Sublimation apparatus

• High-vacuum pump

• Heating mantle

• Inert gas (Argon) supply

• Schlenk line

Procedure:

• Preparation: Assemble the sublimation apparatus and ensure all glassware is thoroughly dried and free of moisture.

• Loading: In a glovebox or under a constant stream of inert gas, load the crude Rhenium(V) chloride into the sublimation apparatus.

• Assembly: Quickly assemble the apparatus and connect it to the Schlenk line.

• Evacuation: Evacuate the apparatus using the high-vacuum pump.

• Heating: Gently heat the bottom of the apparatus containing the crude material using a heating mantle. The temperature should be carefully controlled to just above the sublimation point of ReCl₅.

• Sublimation: The Rhenium(V) chloride will sublime and deposit as purified crystals on the cold finger or cooler upper parts of the apparatus.

• Cooling and Collection: Once the sublimation is complete, turn off the heating and allow the apparatus to cool to room temperature under vacuum.

• Backfilling: Gently backfill the apparatus with inert gas.

• Collection: In a glovebox or under an inert atmosphere, carefully collect the purified crystals.

Logical Workflow for Handling and Storage

Caption: Workflow for safe handling and storage of Rhenium(V) chloride.

References

• 1. ltschem.com [ltschem.com]
• 2. assets.thermofisher.com [assets.thermofisher.com]
• 3. Rhenium_pentachloride [chemeurope.com]
• 4. Rhenium pentachloride - Wikipedia [en.wikipedia.org]
• 5. fishersci.com [fishersci.com]
• 6. 氯化铼(V) | Sigma-Aldrich [sigmaaldrich.com]
• 7. 13596-35-5 CAS MSDS (RHENIUM (V) CHLORIDE) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 8. Cas 13596-35-5,RHENIUM (V) CHLORIDE | lookchem [lookchem.com]

Rhenium(V) Chloride Purification by Sublimation: A Technical Support Guide

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides detailed troubleshooting guides and frequently asked questions (FAQs) for the purification of Rhenium(V) chloride (ReCl₅) by sublimation. This guide is intended to assist researchers in overcoming common challenges and ensuring the successful purification of this air- and moisture-sensitive compound.

Frequently Asked Questions (FAQs)

Q1: What is the principle behind purifying Rhenium(V) chloride by sublimation?

A1: Sublimation is a purification technique where a solid is heated under vacuum, transitioning directly into a gaseous state without passing through a liquid phase. This vapor is then condensed back into a pure solid on a cooled surface. This method is effective for Rhenium(V) chloride because it can be volatilized at temperatures below its melting point, leaving behind less volatile impurities.

Q2: What are the key physical and chemical properties of Rhenium(V) chloride relevant to its sublimation?

A2: Rhenium(V) chloride is a red-brown crystalline solid. It is highly sensitive to air and moisture, readily hydrolyzing to form hydrochloric acid and rhenium oxides, which can appear as a brown liquid.[1] Its melting point is 220°C.[2] Understanding its high sensitivity is critical for successful handling and sublimation, which must be performed under an inert atmosphere or high vacuum.[1][3]

Q3: What are the common impurities in commercial Rhenium(V) chloride?

A3: The most common impurity resulting from the synthesis of Rhenium(V) chloride via chlorination of rhenium is Rhenium(III) chloride (ReCl₃).[4] Rhenium oxychlorides can also be present, especially if the material has been exposed to trace amounts of oxygen.

Q4: How does the volatility of Rhenium(V) chloride compare to its common impurities?

A4: Rhenium(V) chloride is more volatile than Rhenium(III) chloride. This difference in volatility is the basis for their separation by fractional sublimation. Rhenium oxychlorides may have volatilities that are closer to that of ReCl₅, posing a greater challenge for separation.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Low Yield of Sublimed Product	1. Sublimation temperature is too low. 2. System pressure is too high. 3. Incomplete sublimation of the starting material. 4. Product loss during transfer.	1. Gradually increase the temperature of the heating bath. Monitor for the appearance of crystals on the cold finger.2. Ensure a high vacuum is achieved and maintained throughout the process. Check for leaks in the sublimation apparatus.3. Extend the duration of the sublimation. Ensure all the starting material has been heated sufficiently.4. Handle the sublimed crystals with care. Use appropriate techniques for transferring air-sensitive compounds, such as working in a glovebox or under a positive pressure of inert gas.
Contamination of the Sublimed Product	1. Co-sublimation of impurities. Rhenium oxychlorides may have similar vapor pressures to ReCl₅.2. Decomposition of the starting material. Heating ReCl₅ to excessively high temperatures can cause it to decompose to the less volatile ReCl₃.3. Introduction of air or moisture. Leaks in the system can lead to the formation of non-volatile oxides and oxychlorides.	1. Employ fractional sublimation. Use a temperature gradient along the sublimation tube to separate compounds with different volatilities.2. Carefully control the sublimation temperature. Keep it well below the decomposition temperature. A temperature range of 120-150°C is a good starting point under high vacuum.3. Ensure all glassware is thoroughly dried before use. Perform the sublimation under a high vacuum or a dynamic flow of inert gas. Check all joints and seals for leaks.
No Sublimation Observed	1. Inadequate heating. 2. System is not under sufficient vacuum. 3. The starting material is not Rhenium(V) chloride or is heavily contaminated with non-volatile impurities.	1. Check the heating bath temperature and ensure good thermal contact with the sublimation apparatus. 2. Verify the vacuum pump is functioning correctly and that there are no leaks in the system. 3. Analyze the starting material to confirm its identity and purity.
Sublimate is a Different Color (e.g., greenish-black)	1. Contamination with Rhenium(III) chloride. ReCl₃ is greenish-black.2. Decomposition during sublimation.	1. Purify the sublimate by a second sublimation, carefully controlling the temperature to leave the less volatile ReCl₃ behind. 2. Lower the sublimation temperature.

Quantitative Data

Compound	Formula	Molar Mass ( g/mol )	Melting Point (°C)	Appearance	Volatility
Rhenium(V) chloride	ReCl₅	363.47	220[2]	Red-brown solid[2]	Sublimes under vacuum
Rhenium(III) chloride	ReCl₃	292.57	>500 (decomposes)	Greenish-black solid	Less volatile than ReCl₅
Rhenium(VII) oxide	Re₂O₇	484.4	300	Yellow solid	Sublimes at ~360°C

Experimental Protocols

Detailed Methodology for Vacuum Sublimation of Rhenium(V) chloride

Objective: To purify crude Rhenium(V) chloride by removing less volatile impurities such as Rhenium(III) chloride.

Materials:

• Crude Rhenium(V) chloride

• Schlenk-type sublimation apparatus

• High-vacuum pump

• Cold trap (e.g., liquid nitrogen or dry ice/acetone)

• Heating mantle or oil bath

• Inert gas (Argon or Nitrogen)

• Glovebox or Schlenk line for handling air-sensitive compounds

Procedure:

• Preparation of the Apparatus:

  • Thoroughly clean and dry all glassware in an oven at >120°C overnight.

  • Assemble the sublimation apparatus while still hot and immediately place it under high vacuum to remove any adsorbed water.

  • Allow the apparatus to cool to room temperature under vacuum.

• Loading the Sample:

  • In a glovebox or under a positive pressure of inert gas, load the crude Rhenium(V) chloride into the bottom of the sublimation tube.

  • Grease all joints sparingly with high-vacuum grease to ensure an airtight seal.

• Sublimation:

  • Attach the sublimation apparatus to a high-vacuum line equipped with a cold trap.

  • Slowly evacuate the apparatus. It is crucial to do this gradually to avoid sputtering the fine powder.

  • Once a high vacuum is achieved (e.g., <0.1 mmHg), begin to heat the bottom of the sublimation tube using a heating mantle or oil bath.

  • A recommended starting temperature is around 120-150°C. The optimal temperature will depend on the vacuum level and the specific apparatus.

  • The more volatile Rhenium(V) chloride will sublime and deposit as dark red-brown crystals on the cooler parts of the apparatus, typically the cold finger or the upper walls of the tube.

  • Less volatile impurities, such as Rhenium(III) chloride, will remain in the heated zone.

• Collection of the Purified Product:

  • Once the sublimation is complete (no more material appears to be subliming), turn off the heat and allow the apparatus to cool to room temperature under vacuum.

  • Slowly backfill the apparatus with an inert gas.

  • In a glovebox or under a positive flow of inert gas, carefully disassemble the apparatus.

  • Scrape the purified Rhenium(V) chloride crystals from the cold finger or the walls of the tube into a pre-weighed, dry, and airtight container.

Mandatory Visualizations

Caption: Troubleshooting workflow for Rhenium(V) chloride sublimation.

Caption: Experimental workflow for the vacuum sublimation of Rhenium(V) chloride.

References

• 1. neilsonlab.colostate.edu [neilsonlab.colostate.edu]
• 2. Rhenium pentachloride - Wikipedia [en.wikipedia.org]
• 3. molan.wdfiles.com [molan.wdfiles.com]
• 4. Rhenium_pentachloride [chemeurope.com]

Rhenium(V) Chloride Hydrolysis: Technical Support Center

This technical support center provides troubleshooting guidance and frequently asked questions for researchers working with the hydrolysis of Rhenium(V) chloride (ReCl₅).

Frequently Asked Questions (FAQs)

Q1: What is the expected outcome of Rhenium(V) chloride hydrolysis?

The hydrolysis of Rhenium(V) chloride is a complex process that can yield a variety of products depending on the reaction conditions, particularly the amount of water present. The reaction involves the stepwise replacement of chloride ligands with hydroxyl groups, leading to the formation of various rhenium oxochlorides. With an excess of water, the final product is typically a hydrated rhenium(V) oxide.

Identified hydrolysis-related products include:

• Rhenium oxytetrachloride (ReOCl₄)

• Aquo-rhenium oxytetrachloride (ReOCl₄(OH₂))

• Dirhenium trioxide hexachloride ((ReO₃Cl)₂Re₂O₃Cl₆)

• Rhenium oxydichloride (ReOCl₂)[1]

Complete hydrolysis ultimately leads to the formation of hydrated rhenium oxides, with the release of hydrogen chloride (HCl) gas.[2][3]

Q2: What is the general mechanism for the hydrolysis of Rhenium(V) chloride?

While a detailed, universally agreed-upon mechanism is not extensively documented due to the reaction's complexity and the high reactivity of the intermediates, a plausible pathway can be proposed. The process likely begins with the coordination of water molecules to the rhenium center, followed by the elimination of HCl. This process repeats, gradually replacing the chloride ligands with oxo and hydroxo groups. The intermediate oxochloride species can then undergo condensation reactions to form polynuclear rhenium complexes.

Q3: Why is it critical to handle Rhenium(V) chloride in an inert atmosphere?

Rhenium(V) chloride is extremely sensitive to moisture and air.[2] Exposure to atmospheric water will lead to rapid and uncontrolled hydrolysis, resulting in the formation of a brown, ill-defined mixture of hydrolysis products and the release of corrosive HCl gas.[2][3] All handling of ReCl₅ should be performed under a dry, inert atmosphere, such as in a glovebox or using Schlenk line techniques.

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
Immediate formation of a brown/black precipitate upon opening the container.	Exposure to atmospheric moisture.	Discard the reagent as it is likely contaminated with hydrolysis products. For future experiments, ensure all handling is performed under a strictly inert and dry atmosphere (e.g., argon or nitrogen).
Inconsistent or unexpected reaction products between experiments.	1. Variable amounts of water in the reaction. 2. Trace moisture in the solvent. 3. Age and quality of the ReCl₅ starting material.	1. Use a stoichiometric and controlled addition of water for partial hydrolysis. 2. Ensure all solvents are rigorously dried and deoxygenated before use. 3. Use freshly sublimed ReCl₅ for best results.[3] The age of the ReCl₅ can play a role in the products formed.[4]
Formation of a green or blue solution during the reaction.	Reduction of Rhenium(V) to lower oxidation states (e.g., Re(IV) or Re(III)).	This may occur in the presence of reducing agents or under certain reaction conditions. Analyze the products to identify the rhenium species present. The hexachlororhenate(IV) ion, ReCl₆²⁻, is known to be green.[5]
Difficulty in isolating and characterizing the final product.	Formation of a mixture of products or amorphous materials.	Employ a range of analytical techniques for characterization, including single-crystal X-ray diffraction, X-ray powder diffraction, infrared and Raman spectroscopy, and neutron activation analysis.[1] Consider using polar solvents for the formation of monomeric species, which may be easier to isolate and characterize.[4]

Quantitative Data

The following table summarizes key properties of Rhenium(V) chloride.

Property	Value	Reference
Molecular Formula	ReCl₅ (exists as the dimer Re₂Cl₁₀ in the solid state)	[3]
Molar Mass	363.471 g/mol	[2][3]
Appearance	Red-brown solid	[2][3]
Density	4.9 g/cm³	[2][3]
Melting Point	220 °C	[2][3]
Solubility in water	Decomposes with the release of HCl gas	[2][3]

Experimental Protocols

Controlled Hydrolysis of Rhenium(V) Chloride

This protocol describes a general method for the controlled hydrolysis of ReCl₅ to form rhenium oxochloride species. Caution: This experiment must be performed under a strict inert atmosphere.

• Preparation:

  • In an argon- or nitrogen-filled glovebox, weigh 1.0 g of freshly sublimed Rhenium(V) chloride into a dry 100 mL Schlenk flask equipped with a magnetic stir bar.

  • Add 50 mL of a rigorously dried, non-polar solvent (e.g., carbon tetrachloride or benzene).

  • Seal the flask and remove it from the glovebox.

• Reaction:

  • Place the flask on a magnetic stirrer in a fume hood.

  • Prepare a solution of a stoichiometric amount of water in the same dried solvent. For example, for the synthesis of ReOCl₄, a 1:1 molar ratio of ReCl₅ to H₂O is required.

  • Using a gas-tight syringe, slowly add the water-solvent solution dropwise to the stirred suspension of ReCl₅ over a period of 30 minutes.

  • Allow the reaction to stir at room temperature for 24 hours.

• Product Isolation and Characterization:

  • The product may precipitate out of the solution. Isolate the solid product by filtration under inert atmosphere.

  • Wash the product with a small amount of the dry solvent and dry it under vacuum.

  • Characterize the product using appropriate analytical techniques such as IR spectroscopy (to observe Re=O stretching frequencies) and elemental analysis.

Visualizations

Caption: Proposed stepwise hydrolysis pathway of Rhenium(V) chloride.

Caption: Experimental workflow for the controlled hydrolysis of ReCl₅.

References

• 1. macsphere.mcmaster.ca [macsphere.mcmaster.ca]
• 2. Rhenium_pentachloride [chemeurope.com]
• 3. Rhenium pentachloride - Wikipedia [en.wikipedia.org]
• 4. "The Chemistry of Rhenium (V) Chloride" by George Warren Eastland [openprairie.sdstate.edu]
• 5. Science made alive: Chemistry/Experiments [woelen.homescience.net]

Technical Support Center: Rhenium(V) Chloride

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with Rhenium(V) chloride (ReCl₅), with a specific focus on its thermal decomposition.

Troubleshooting Guide: Unexpected Decomposition or Reaction

Users encountering unexpected decomposition or reactions with Rhenium(V) chloride should consult the following guide for potential causes and solutions.

Issue	Potential Cause	Recommended Action
Sample darkens and becomes a brown liquid at room temperature.	Exposure to air and moisture.	Rhenium(V) chloride is highly sensitive to air and moisture and will degrade.[1][2] Handle the compound under an inert, dry atmosphere (e.g., in a glovebox). Ensure all glassware is rigorously dried before use.
Violent reaction or fuming upon addition of solvent.	Reaction with water or other protic solvents.	Rhenium(V) chloride reacts with water to decompose and release HCl gas.[1][2] Use only anhydrous, aprotic solvents. Ensure solvents are properly dried and stored before use.
Inconsistent results in thermal analysis (e.g., TGA, DSC).	1. Contamination of the sample. 2. Reaction with the sample pan material. 3. Inappropriate heating rate.	1. Handle the sample under an inert atmosphere to prevent contamination from air or moisture. 2. Use an inert sample pan (e.g., platinum, alumina) and ensure it is clean and dry. 3. Use a controlled and appropriate heating rate (e.g., 5-10 °C/min) to ensure thermal equilibrium is reached.
Formation of unexpected rhenium species in reactions.	The age and purity of the Rhenium(V) chloride can affect reaction outcomes.[3]	Use freshly purchased or purified Rhenium(V) chloride for best results. Purification can be achieved by sublimation.[2]

Frequently Asked Questions (FAQs)

What is the decomposition temperature of Rhenium(V) chloride?

Rhenium(V) chloride does not have a distinct boiling point and is known to decompose upon strong heating.[4] The thermal decomposition to Rhenium(III) chloride and chlorine gas is a known method for preparing ReCl₃.[4] While a precise decomposition temperature is not consistently reported, its melting point is 220 °C.[1][5][6] Decomposition is expected to occur at temperatures above its melting point. One source indicates a boiling point of 330 °C, which may be accompanied by decomposition.[7]

What are the decomposition products of Rhenium(V) chloride?

The primary thermal decomposition products are Rhenium(III) chloride (ReCl₃) and chlorine gas (Cl₂).[7] In the presence of moisture, hazardous decomposition products include metal oxide fumes, hydrogen chloride gas, and rhenium oxides.[8]

How should Rhenium(V) chloride be handled and stored?

Due to its high reactivity with air and moisture, Rhenium(V) chloride should be handled under a dry, inert atmosphere such as argon or nitrogen in a glovebox.[8] It should be stored in a tightly sealed container in a cool, dry place away from oxidizing agents and bases.[8]

What are the main hazards associated with Rhenium(V) chloride?

Rhenium(V) chloride causes skin and serious eye irritation, and may cause respiratory irritation.[8][9] It is crucial to wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, when handling this compound.[8]

Quantitative Data Summary

The following table summarizes the key physical properties of Rhenium(V) chloride.

Property	Value	Source(s)
Molecular Formula	ReCl₅	[1][5]
Molar Mass	363.47 g/mol	[1][2]
Appearance	Red-brown or dark-green to black crystalline solid	[1][6][10]
Density	4.9 g/cm³	[1][5][6]
Melting Point	220 °C (428 °F; 493 K)	[1][2][5][6]
Boiling Point	Not applicable (decomposes)	[1][2][4]

Experimental Protocols

Protocol for Determining Decomposition Temperature via Thermogravimetric Analysis (TGA)

This protocol outlines a general procedure for determining the decomposition temperature of Rhenium(V) chloride using TGA.

Objective: To determine the temperature range over which Rhenium(V) chloride undergoes thermal decomposition.

Materials:

• Rhenium(V) chloride

• TGA instrument

• Inert sample pans (e.g., platinum or alumina)

• Glovebox with an inert atmosphere (e.g., argon or nitrogen)

• High-purity inert gas for TGA purge (e.g., argon or nitrogen)

Procedure:

• Instrument Preparation:

  • Ensure the TGA instrument is clean, calibrated, and functioning correctly.

  • Set up the instrument with a high-purity inert gas purge to maintain an oxygen- and moisture-free environment.

• Sample Preparation (inside a glovebox):

  • Tare an inert sample pan on a microbalance.

  • Carefully weigh 5-10 mg of Rhenium(V) chloride into the tared pan.

  • Record the exact mass of the sample.

  • Seal the sample in an airtight container for transfer to the TGA instrument.

• TGA Measurement:

  • Quickly transfer the sealed sample pan to the TGA autosampler or furnace, minimizing exposure to the atmosphere.

  • Purge the TGA furnace with the inert gas for a sufficient time to remove any residual air and moisture.

  • Program the TGA with the following temperature profile:

    • Equilibrate at 30 °C.

    • Ramp up to 600 °C at a heating rate of 10 °C/min.

  • Start the TGA run and record the mass loss as a function of temperature.

• Data Analysis:

  • Plot the percentage of weight loss versus temperature.

  • The onset temperature of the major weight loss step corresponds to the beginning of the decomposition.

  • The decomposition reaction for ReCl₅ is: 2 ReCl₅(s) → 2 ReCl₃(s) + 2 Cl₂(g). The theoretical weight loss for this process is the mass of Cl₂ evolved. Compare the observed weight loss to the theoretical value to confirm the decomposition pathway.

Visualizations

Caption: Troubleshooting workflow for unexpected Rhenium(V) chloride decomposition.

References

• 1. Rhenium_pentachloride [chemeurope.com]
• 2. Rhenium pentachloride - Wikipedia [en.wikipedia.org]
• 3. "The Chemistry of Rhenium (V) Chloride" by George Warren Eastland [openprairie.sdstate.edu]
• 4. Rhenium_trichloride [chemeurope.com]
• 5. Rhenium (v) Chloride | CAS 13596-35-5 | Chemical-Suppliers [chemical-suppliers.eu]
• 6. WebElements Periodic Table » Rhenium » rhenium pentachloride [winter.group.shef.ac.uk]
• 7. rhenium pentachloride [chemister.ru]
• 8. ltschem.com [ltschem.com]
• 9. Rhenium(V) chloride, 99.9% (metals basis) 2 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 10. lookchem.com [lookchem.com]

Rhenium(V) Chloride Solutions: Technical Support Center

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with Rhenium(V) chloride (ReCl₅) solutions.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of instability in Rhenium(V) chloride solutions?

A1: Rhenium(V) chloride is highly susceptible to degradation through several pathways. The primary causes of instability are:

• Hydrolysis: ReCl₅ reacts readily with water, even trace amounts, leading to the formation of rhenium oxides and hydrochloric acid (HCl)[1][2][3]. This is often observed as a color change to a brown liquid or the formation of a precipitate[1][2].

• Reaction with Solvents: The choice of solvent is critical, as ReCl₅ can react with certain solvents, particularly polar ones, to form various complexes and degradation products[4].

• Disproportionation: In solution, Rhenium(V) can be unstable and disproportionate into other oxidation states, such as Rhenium(III) and Rhenium(IV), leading to a mixture of species and inconsistent reactivity[5].

• Exposure to Air: ReCl₅ is air-sensitive and can degrade upon exposure to atmospheric oxygen and moisture[1][2].

Q2: My Rhenium(V) chloride solution has changed color. What does this indicate?

A2: A color change is a common indicator of ReCl₅ degradation. A freshly prepared solution in a suitable non-reactive solvent should have a specific color (often reddish-brown), but this can vary with the solvent and concentration. A change to a brown, cloudy, or colorless solution, or the formation of a precipitate, typically signifies hydrolysis or other decomposition reactions[1][2].

Q3: What are the best practices for handling and storing solid Rhenium(V) chloride?

A3: To ensure the integrity of your Rhenium(V) chloride, adhere to the following handling and storage procedures:

• Inert Atmosphere: Always handle solid ReCl₅ under a dry, inert atmosphere, such as in a glovebox or using Schlenk line techniques with argon or nitrogen gas[6].

• Dry Equipment: Ensure all glassware and equipment are rigorously dried before use to prevent hydrolysis.

• Storage: Store ReCl₅ in a tightly sealed container in a cool, dry place, away from moisture and air[6][7].

Q4: Which solvents are recommended for preparing Rhenium(V) chloride solutions?

A4: The choice of solvent significantly impacts the stability of the solution.

• Non-polar, Aprotic Solvents: Solvents like carbon tetrachloride and benzene (B151609) are often preferred as they are less reactive with ReCl₅[4].

• Chlorinated Solvents: Dichloromethane (B109758) can be used, but care must be taken to ensure it is anhydrous[8][9].

• Polar Solvents: Polar solvents like acetone (B3395972) and acetonitrile (B52724) can react with ReCl₅, leading to the formation of various complexes and potentially unstable solutions[4]. If a polar solvent is necessary, the reaction conditions must be carefully controlled.

• Acidic Solutions: Rhenium(V) chloride is soluble in hydrochloric acid[10]. Anhydrous, acidified non-aqueous solutions can also be a strategy for stabilization.

Troubleshooting Guide

Problem	Possible Causes	Recommended Solutions & Preventative Measures
Solution turns brown and/or a precipitate forms.	1. Hydrolysis: Contamination with water from the solvent, glassware, or atmosphere[1][2]. 2. Reaction with Solvent: The solvent itself may be reacting with the ReCl₅[4].	1. Use freshly distilled, anhydrous solvents. Ensure all glassware is oven-dried or flame-dried under vacuum before use. 2. Handle all materials under a strict inert atmosphere (glovebox or Schlenk line)[6]. 3. Consider switching to a less reactive, non-polar solvent.
Inconsistent or unexpected reaction outcomes.	1. Degraded ReCl₅ Stock: The solid ReCl₅ may have degraded due to improper storage[4]. 2. Solution Instability: The ReCl₅ solution may be undergoing disproportionation or other degradation pathways over time[5]. 3. Variable Water Content: Trace amounts of water can lead to different reaction products[4].	1. Use fresh, properly stored ReCl₅ for each experiment. 2. Prepare the ReCl₅ solution immediately before use. Do not store solutions for extended periods unless their stability has been verified. 3. Maintain strictly anhydrous and anaerobic conditions throughout the experiment.
Difficulty dissolving Rhenium(V) chloride.	1. Inappropriate Solvent: The chosen solvent may not be suitable for dissolving ReCl₅. 2. Formation of Insoluble Species: Partial hydrolysis may have occurred, forming insoluble rhenium oxides.	1. Refer to the solvent compatibility table below. 2. Gentle warming or sonication under an inert atmosphere may aid dissolution in appropriate solvents. 3. For certain applications, dissolving in concentrated hydrochloric acid is an option[10].

Data Presentation

Table 1: Solubility and Reactivity of Rhenium(V) Chloride in Common Solvents

Solvent	Type	Solubility & Reactivity	Reference
Water	Protic, Polar	Decomposes to form HCl and rhenium oxides.	[1][2][3]
Acetone	Aprotic, Polar	Reacts to form various complexes; can lead to unstable solutions.	[4][9]
Acetonitrile	Aprotic, Polar	Reacts to form complexes such as tetrachlorobis(triphenylphosphine)rhenium(IV) in the presence of ligands.	[4]
Benzene	Aprotic, Non-polar	Suitable for preparing solutions; favors the formation of rhenium-rhenium bonds.	[4]
Dichloromethane	Aprotic, Polar	Can be used if anhydrous; reactions with ligands have been studied in this solvent.	[8][9]
Hydrochloric Acid	Aqueous, Acidic	Soluble.	[10]

Experimental Protocols

Protocol 1: Preparation of a Standard Rhenium(V) Chloride Stock Solution in Anhydrous Dichloromethane

Objective: To prepare a stock solution of ReCl₅ in anhydrous dichloromethane with minimal degradation.

Materials:

• Rhenium(V) chloride (ReCl₅)

• Anhydrous dichloromethane (CH₂Cl₂)

• Schlenk flask and other appropriate oven-dried glassware

• Inert gas supply (Argon or Nitrogen)

• Glovebox or Schlenk line

Procedure:

• Dry all glassware, including the Schlenk flask and magnetic stir bar, in an oven at >120°C overnight and allow to cool under vacuum or in a desiccator.

• Transfer the required amount of ReCl₅ to the Schlenk flask inside a glovebox to avoid exposure to air and moisture.

• Seal the flask and transfer it to a Schlenk line.

• Using a cannula or a gas-tight syringe, add the desired volume of anhydrous dichloromethane to the flask under a positive pressure of inert gas.

• Stir the solution at room temperature until the solid is fully dissolved.

• Store the solution under an inert atmosphere and use it immediately for the best results.

Visualizations

Caption: Factors leading to the degradation of Rhenium(V) chloride solutions.

Caption: Workflow for preparing a stable Rhenium(V) chloride solution.

References

• 1. Rhenium pentachloride - Wikipedia [en.wikipedia.org]
• 2. Rhenium_pentachloride [chemeurope.com]
• 3. 13596-35-5 CAS MSDS (RHENIUM (V) CHLORIDE) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 4. "The Chemistry of Rhenium (V) Chloride" by George Warren Eastland [openprairie.sdstate.edu]
• 5. pubs.acs.org [pubs.acs.org]
• 6. ltschem.com [ltschem.com]
• 7. CAS No.13596-35-5,RHENIUM (V) CHLORIDE Suppliers,MSDS download [lookchem.com]
• 8. Stabilization of high oxidation states in transition metals. An electrochemical and computational study of structurally comparable molybdenum and tungsten complexes - Journal of the Chemical Society, Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Cas 13596-35-5,RHENIUM (V) CHLORIDE | lookchem [lookchem.com]

Rhenium(V) chloride catalyst deactivation and regeneration

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during the use of Rhenium(V) chloride (ReCl₅) as a catalyst in chemical synthesis.

Troubleshooting Guides

This section offers a systematic approach to diagnosing and resolving common problems encountered during experiments involving Rhenium(V) chloride catalysts.

Issue 1: Low or No Catalytic Activity

Symptoms:

• The reaction does not proceed, or the conversion rate is significantly lower than expected.

• No product formation is observed, even after an extended reaction time.

Possible Causes and Solutions:

Cause	Troubleshooting Steps	Recommended Actions
Catalyst Inactivity due to Improper Handling and Storage	Rhenium(V) chloride is highly sensitive to moisture and air.[1][2] Exposure can lead to hydrolysis, forming inactive rhenium oxides or oxychlorides.	Handling: Always handle ReCl₅ under an inert atmosphere (e.g., in a glovebox or using Schlenk techniques).[1] Storage: Store the catalyst in a tightly sealed container in a desiccator or glovebox.[1]
Poor Quality or Impure Catalyst	The purchased or synthesized ReCl₅ may contain impurities that inhibit the reaction.	Purification: If feasible, purify the ReCl₅ by sublimation.[2] Supplier: Source high-purity ReCl₅ from a reputable supplier and check the certificate of analysis.
Presence of Catalyst Poisons in the Reaction Mixture	Certain functional groups in substrates, reagents, or solvents can act as poisons to Lewis acid catalysts. Common poisons for metal catalysts include compounds containing sulfur, nitrogen, and sometimes phosphorus.[3][4]	Reagent/Solvent Purity: Use high-purity, anhydrous solvents and reagents. Consider purifying starting materials if they are suspected to contain inhibiting impurities.
Suboptimal Reaction Conditions	The reaction temperature, concentration, or solvent may not be optimal for catalyst activity.	Optimization: Systematically vary the reaction temperature and concentration. Screen different anhydrous, non-coordinating solvents.

Logical Workflow for Troubleshooting Low/No Activity:

Caption: Troubleshooting workflow for low or no catalytic activity.

Issue 2: Catalyst Deactivation During the Reaction

Symptoms:

• The reaction starts as expected but then slows down or stops prematurely.

• A color change in the reaction mixture may be observed, indicating a change in the rhenium species.

Possible Causes and Solutions:

Cause	Troubleshooting Steps	Recommended Actions
Hydrolysis by Trace Moisture	Trace amounts of water in the reagents or solvent can lead to the gradual hydrolysis of ReCl₅ to inactive species.[2][5]	Rigorous Drying: Ensure all glassware is oven- or flame-dried. Use freshly distilled or commercially available anhydrous solvents. Consider using a drying agent if compatible with the reaction.
Formation of Inactive Rhenium Species	The reaction conditions (e.g., high temperature, presence of certain reagents) might promote the conversion of active Re(V) to a less active oxidation state or the formation of stable, inactive complexes.[6]	Reaction Monitoring: Monitor the reaction progress closely (e.g., by TLC, GC, or NMR) to identify the onset of deactivation. Condition Adjustment: If deactivation is observed, try running the reaction at a lower temperature or for a shorter duration.
Product Inhibition	The reaction product may coordinate to the rhenium center, inhibiting further catalytic cycles.	Low Conversion Analysis: Analyze the reaction at low conversion to determine the initial turnover frequency. If it is high and then drops, product inhibition is a possibility. In Situ Product Addition: In a separate experiment, add a small amount of the final product at the beginning of the reaction to see if it inhibits the catalytic rate.

Experimental Workflow for Investigating Catalyst Deactivation:

References

• 1. ltschem.com [ltschem.com]
• 2. Rhenium_pentachloride [chemeurope.com]
• 3. mdpi.com [mdpi.com]
• 4. Bypassing the Limitations of Directed C–H Functionalizations of Heterocycles - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Influence of rhenium speciation on the stability and activity of Re/Pd bimetal catalysts used for perchlorate reduction - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Purification of Rhenium(V) Chloride

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Rhenium(V) chloride (ReCl₅) and facing challenges with the removal of Rhenium oxychloride impurities, such as ReOCl₃.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities found in commercially available Rhenium(V) chloride?

A1: A common impurity in Rhenium(V) chloride (ReCl₅) is Rhenium(V) oxytrichloride (ReOCl₃). This impurity can arise from the reaction of ReCl₅ with oxygen or moisture.[1] ReCl₅ is highly sensitive to air and moisture, and exposure can lead to the formation of oxychlorides.[2]

Q2: How can I visually identify the presence of ReOCl₃ impurity in my ReCl₅ sample?

A2: Pure Rhenium(V) chloride is a red-brown crystalline solid.[2] Rhenium(V) oxytrichloride has been described as a dark red-brown, volatile, low-melting material.[1] The presence of a darker, possibly damp or oily appearance in the ReCl₅ powder could indicate the presence of this impurity. Another possible oxychloride impurity, Rhenium(VII) trioxide chloride (ReO₃Cl), is a colorless liquid, which might also make the solid ReCl₅ appear darker or clumped together.[3][4]

Q3: What is the recommended method for removing ReOCl₃ from ReCl₅?

A3: The most effective method for purifying Rhenium(V) chloride from volatile impurities like rhenium oxychlorides is vacuum sublimation .[2] This technique exploits the difference in vapor pressures between the desired compound (ReCl₅) and the impurity (ReOCl₃). ReCl₅ can be sublimed, leaving behind less volatile impurities, or more volatile impurities like ReOCl₃ can be removed first at a lower temperature.

Q4: What are the key physical properties to consider for the separation of ReCl₅ and ReOCl₃ by sublimation?

A4: The significant difference in the physical properties of ReCl₅ and potential oxychloride impurities is the basis for their separation by sublimation.

Compound	Formula	Appearance	Melting Point (°C)	Boiling Point (°C)	Volatility
Rhenium(V) chloride	ReCl₅	Red-brown solid	220	N/A (sublimes)	Sublimes under vacuum
Rhenium(V) oxytrichloride	ReOCl₃	Dark red-brown, low-melting solid	Low	-	Volatile
Rhenium(VII) trioxide chloride	ReO₃Cl	Colorless liquid	4.5	128-131	Highly volatile

Data compiled from multiple sources.[1][2][3][4]

The much lower melting and boiling points of the oxychloride impurities indicate they are significantly more volatile than ReCl₅.

Troubleshooting Guide: Vacuum Sublimation of Rhenium(V) Chloride

This guide addresses common issues encountered during the purification of ReCl₅ by vacuum sublimation.

Problem	Possible Cause	Troubleshooting Steps
Low yield of sublimed ReCl₅	1. Inadequate vacuum: The pressure in the sublimation apparatus is not low enough to allow for efficient sublimation at the applied temperature. 2. Temperature too low: The heating temperature is insufficient to generate a significant vapor pressure of ReCl₅. 3. Leak in the system: Air is leaking into the apparatus, which can inhibit sublimation and potentially lead to the formation of more oxychloride impurities.	1. Ensure a high vacuum is achieved (typically <0.1 Torr). Use a high-performance vacuum pump and check all connections for leaks. 2. Gradually increase the temperature of the heating mantle or oil bath. For ReCl₅, sublimation is typically carried out at temperatures between 150-180 °C under high vacuum. 3. Check all joints and seals for leaks using a vacuum gauge. Ensure all glassware is properly greased if using ground glass joints.
Contamination of sublimed product with ReOCl₃	1. Sublimation temperature too high: A high temperature can cause the ReOCl₃ impurity to co-sublime with the ReCl₅. 2. Inadequate separation in the sublimation apparatus: The design of the sublimator does not allow for effective separation of fractions with different volatilities.	1. Employ a two-stage sublimation (fractional sublimation). First, heat the impure sample at a lower temperature (e.g., 60-80 °C) under vacuum to selectively sublime the more volatile ReOCl₃. After removing the impurity, increase the temperature to 150-180 °C to sublime the pure ReCl₅ onto a clean collection surface. 2. Use a sublimation apparatus with a longer path between the sample and the cold finger to allow for better separation. A gradient temperature sublimator can also be effective.
Darkening or decomposition of the ReCl₅ sample during heating	1. Presence of residual oxygen or moisture: Even under vacuum, residual air or moisture can react with ReCl₅ at elevated temperatures, leading to decomposition and the formation of non-volatile rhenium oxides or more oxychlorides. 2. Heating too rapidly: Rapid heating can cause localized overheating and decomposition.	1. Ensure the sublimation apparatus is thoroughly dried before use. Purge the system with an inert gas (e.g., argon or nitrogen) before applying the vacuum. 2. Heat the sample slowly and uniformly. Use a well-controlled heating mantle or oil bath.
Product is difficult to remove from the cold finger	1. Product is very crystalline and adherent.	1. After sublimation is complete and the apparatus has cooled to room temperature, carefully introduce an inert gas to break the vacuum. Gently scrape the purified crystals from the cold finger in an inert atmosphere (glove box) to prevent contamination.

Experimental Protocol: Fractional Vacuum Sublimation of Rhenium(V) Chloride

This protocol outlines a procedure for the purification of ReCl₅ containing ReOCl₃ impurity. All operations should be performed using standard Schlenk line or glovebox techniques due to the air and moisture sensitivity of rhenium chlorides.

Apparatus:

• Vacuum sublimation apparatus with a cold finger

• High-vacuum pump (<0.1 Torr)

• Heating mantle or oil bath with a temperature controller

• Schlenk line or glovebox

Procedure:

• Preparation:

  • Thoroughly clean and dry all glassware in an oven at >120 °C overnight.

  • Assemble the sublimation apparatus while hot and immediately place it under vacuum to remove any adsorbed water.

  • In an inert atmosphere (glovebox), load the impure ReCl₅ (typically 1-5 g) into the bottom of the sublimation apparatus.

• Fractional Sublimation - Removal of ReOCl₃:

  • Connect the sublimation apparatus to a high-vacuum line.

  • Slowly evacuate the apparatus to a pressure of <0.1 Torr.

  • Place a cold trap (liquid nitrogen or dry ice/acetone) between the sublimator and the pump.

  • Once a stable vacuum is achieved, begin heating the bottom of the apparatus to 60-80 °C.

  • The more volatile ReOCl₃ will start to sublime and collect on the cold finger.

  • Continue this step until no more volatile material is observed subliming.

  • Cool the apparatus to room temperature and carefully vent with an inert gas.

  • In an inert atmosphere, remove and clean the cold finger to discard the ReOCl₃ impurity.

• Sublimation of Pure ReCl₅:

  • Reassemble the sublimation apparatus with the purified residue.

  • Evacuate the apparatus again to <0.1 Torr.

  • Increase the heating temperature to 150-180 °C.

  • Pure, red-brown crystals of ReCl₅ will sublime and deposit on the cold finger.

  • Continue the sublimation until all the ReCl₅ has been collected on the cold finger.

• Product Recovery:

  • Turn off the heating and allow the apparatus to cool completely to room temperature under vacuum.

  • Slowly and carefully vent the apparatus with an inert gas.

  • In an inert atmosphere, carefully remove the cold finger and scrape the purified ReCl₅ crystals onto a pre-weighed, dry container.

  • Store the purified ReCl₅ under an inert atmosphere.

Purity Analysis

The purity of the sublimed ReCl₅ can be assessed using various analytical techniques:

• X-ray Diffraction (XRD): To confirm the crystalline phase of ReCl₅ and identify any crystalline impurities.

• Inductively Coupled Plasma - Mass Spectrometry (ICP-MS) or Atomic Emission Spectroscopy (ICP-AES): For elemental analysis to determine the Re:Cl ratio and detect any metallic impurities.

• Infrared (IR) Spectroscopy: To detect the presence of Re=O bonds characteristic of oxychloride impurities. Pure ReCl₅ should not show strong absorptions in the Re=O stretching region (around 900-1000 cm⁻¹).

Workflow and Logic Diagram

Caption: Workflow for the purification of ReCl₅ from ReOCl₃ impurity.

References

• 1. 141. Rhenium oxychloride - Journal of the Chemical Society (Resumed) (RSC Publishing) [pubs.rsc.org]
• 2. Rhenium_trichloride [chemeurope.com]
• 3. Rhenium trioxide chloride - Wikipedia [en.wikipedia.org]
• 4. Rhenium Oxychloride [drugfuture.com]

Technical Support Center: Handling and Stabilization of Rhenium(V) Chloride

Welcome to the Technical Support Center for Rhenium(V) Chloride. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on preventing the undesired reduction of Rhenium(V) chloride to Re(III) or Re(IV) during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: My Rhenium(V) chloride solution has changed color from the expected dark brown/black to green or other shades. What does this indicate?

A color change in your Rhenium(V) chloride solution often signals a change in the oxidation state of the rhenium center. The formation of green-colored species can be indicative of the presence of Re(IV) complexes. Other color variations might suggest the formation of different Re(V) species, oxo-rhenium compounds, or a mixture of oxidation states. It is crucial to investigate the cause, as the desired reactivity of your Re(V) starting material may be compromised.

Q2: I suspect my Rhenium(V) chloride has been reduced. How can I confirm the oxidation state of rhenium in my sample?

Several spectroscopic and analytical techniques can be employed to determine the oxidation state of rhenium in your compounds. X-ray Photoelectron Spectroscopy (XPS) is a direct method to identify the chemical states of surface species. For solutions, UV-Vis spectroscopy can be useful, as different rhenium oxidation states and complexes exhibit distinct absorption spectra. In some cases, Infrared (IR) spectroscopy can provide clues, particularly if oxo-rhenium species have formed. For detailed analysis, techniques like X-ray Absorption Near Edge Structure (XANES) can provide precise information on the oxidation state.

Q3: What are the primary causes of Rhenium(V) chloride reduction during an experiment?

The reduction of Rhenium(V) chloride is most commonly caused by:

• Presence of Protic Solvents or Moisture: Rhenium(V) chloride is highly sensitive to moisture and can hydrolyze, which can facilitate reduction.

• Coordinating Solvents: Solvents that can coordinate to the rhenium center can sometimes promote reduction, either directly or by labilizing the chloride ligands.

• Reducing Agents: The presence of intentional or unintentional reducing agents in the reaction mixture will readily reduce Re(V). Common laboratory reagents can act as reducing agents.

• Elevated Temperatures: In some solvent systems, elevated temperatures can promote the decomposition or reduction of Rhenium(V) chloride.

• Photochemical Decomposition: Although less common, exposure to light can sometimes induce redox reactions.

Q4: Can Rhenium(V) chloride disproportionate?

While the disproportionation of Rhenium(IV) into Rhenium(III) and Rhenium(V) is a known phenomenon, the direct disproportionation of Rhenium(V) is less commonly reported under typical laboratory conditions. However, if Re(V) is first reduced to Re(IV) by other means, subsequent disproportionation of the Re(IV) species can lead to a complex mixture of oxidation states, including Re(III). Therefore, preventing the initial reduction of Re(V) is key to avoiding this issue.

Troubleshooting Guide

This guide provides a systematic approach to identifying and resolving common issues related to the instability of Rhenium(V) chloride.

Caption: Troubleshooting workflow for suspected Rhenium(V) chloride reduction.

Data Presentation: Solvent Selection

The choice of solvent is critical in preventing the reduction of Rhenium(V) chloride. Protic and strongly coordinating solvents should be avoided. The following table provides a general guideline for solvent selection.

Solvent Category	Recommendation	Examples	Rationale
Halogenated Solvents	Highly Recommended	Carbon tetrachloride (CCl₄), Dichloromethane (B109758) (CH₂Cl₂)	Non-coordinating and can be rigorously dried.
Aromatic Hydrocarbons	Recommended	Benzene, Toluene	Non-coordinating, but require thorough drying.
Ethers	Use with Caution	Diethyl ether, Tetrahydrofuran (THF)	Can coordinate to the metal center; must be peroxide-free and anhydrous.
Nitriles	Generally Avoid	Acetonitrile (CH₃CN)	Strongly coordinating, can lead to complex formation and potential reduction.
Alcohols & Water	Strictly Avoid	Methanol, Ethanol, Water	Protic nature leads to rapid decomposition and reduction.

Experimental Protocols

Protocol 1: General Handling and Dissolution of Rhenium(V) Chloride

This protocol outlines the fundamental steps for handling solid Rhenium(V) chloride and preparing a stock solution while minimizing the risk of reduction.

Caption: Experimental workflow for handling and dissolving Rhenium(V) chloride.

Protocol 2: Synthesis of a Stabilized Rhenium(V) Oxo-Complex

This protocol provides an example of how to stabilize the Re(V) oxidation state through the formation of an oxo-complex with a chelating ligand. This is often a more robust starting material for subsequent reactions.

Materials:

• Rhenium(V) chloride (ReCl₅)

• Triphenylphosphine (PPh₃)

• Anhydrous, deoxygenated acetone

• Anhydrous, deoxygenated dichloromethane (CH₂Cl₂)

• Anhydrous, deoxygenated diethyl ether

Procedure:

• In an inert atmosphere (glovebox or Schlenk line), suspend Rhenium(V) chloride in anhydrous and deoxygenated dichloromethane.

• In a separate flask, dissolve a stoichiometric equivalent of a suitable tripodal ligand (e.g., one with N, O, or S donor atoms) in anhydrous and deoxygenated acetone.

• Slowly add the ligand solution to the Rhenium(V) chloride suspension at room temperature with vigorous stirring.

• A color change and/or precipitation of the complex should be observed.

• Continue stirring for a specified time (e.g., 2-4 hours) to ensure complete reaction.

• If a precipitate has formed, collect it by filtration under inert atmosphere, wash with a small amount of cold, anhydrous diethyl ether, and dry under vacuum.

• If the product remains in solution, remove the solvent under reduced pressure. The resulting solid can be purified by recrystallization from an appropriate solvent system (e.g., dichloromethane/diethyl ether).

• Characterize the resulting complex to confirm the +5 oxidation state of rhenium.

Mandatory Visualization: Logical Relationships in Preventing Reduction

The following diagram illustrates the key relationships between experimental conditions and the stability of the Rhenium(V) oxidation state.

Caption: Factors influencing the stability of Rhenium(V) chloride.

Rhenium(V) Chloride Air-Free Handling: Technical Support Center

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Rhenium(V) chloride (ReCl₅). Given its high sensitivity to air and moisture, proper air-free handling techniques are critical for experimental success and safety.

Frequently Asked Questions (FAQs)

Q1: What is Rhenium(V) chloride and why is it considered air-sensitive?

A1: Rhenium(V) chloride, with the molecular formula ReCl₅, is a red-brown crystalline solid.[1][2] It is highly sensitive to air because it readily reacts with moisture (hydrolysis) and oxygen (oxidation).[1][3] Exposure to ambient air will cause it to degrade into a brown liquid, and its reaction with water releases hazardous hydrogen chloride (HCl) gas.[1][4]

Q2: What are the primary safety concerns when working with Rhenium(V) chloride?

A2: The main hazards are its high reactivity and the byproducts of its decomposition.[1] It is irritating to the skin, eyes, and respiratory system.[5][6] The release of HCl gas upon reaction with water is a significant inhalation hazard.[1][4] Therefore, all handling must be performed under dry, inert conditions.[6]

Q3: What is the difference between a Schlenk line and a glovebox, and which should I use for my experiment?

A3: Both are standard pieces of equipment for handling air-sensitive compounds.[7]

• Glovebox: A sealed container filled with an inert gas (like argon or nitrogen) that allows for the manipulation of materials through attached gloves.[7][8] It is ideal for complex operations, long-term storage, and handling solids where maintaining a continuously inert atmosphere is crucial.[7][9]

• Schlenk line: A glass manifold with a dual-port system that provides both a vacuum and a flow of inert gas.[7][10] It is well-suited for chemical reactions in solution, solvent removal, and filtrations under an inert atmosphere.[3][11]

The choice depends on the scale and complexity of your experiment. A glovebox offers a more controlled and sustained air-free environment, while a Schlenk line is versatile for solution-based chemistry.[7]

Q4: How should I properly store Rhenium(V) chloride?

A4: Rhenium(V) chloride must be stored in a tightly sealed container in a cool, dry, and well-ventilated place under an inert atmosphere (e.g., argon or nitrogen).[5][6] It should be kept separate from incompatible materials, particularly sources of moisture.[5]

Troubleshooting Guide

Problem / Observation	Probable Cause	Recommended Solution & Prevention
The red-brown solid has turned into a dark, viscous brown liquid.[1][4]	The compound has been exposed to moisture and/or oxygen from the air.[1]	Solution: The degraded material is likely unusable for most applications. Dispose of it according to your institution's hazardous waste protocols. Prevention: Ensure all handling is performed in a rigorously maintained glovebox or on a Schlenk line with properly dried glassware and solvents.[6][7]
Fumes are observed inside the flask or glovebox.	The compound has come into contact with residual moisture, releasing HCl gas.[1]	Solution: If using a Schlenk line, ensure a good positive pressure of inert gas to prevent back-diffusion of air. If in a glovebox, the atmosphere may be contaminated; check the O₂ and H₂O levels and regenerate the catalyst if necessary.[9] Prevention: Thoroughly dry all glassware in an oven (>100 °C) and flame-dry under vacuum before use.[12] Use properly dried and degassed solvents.
A reaction involving ReCl₅ is not proceeding as expected or yields are very low.	The ReCl₅ may have partially degraded, or the reaction is being quenched by trace amounts of air or water.[3]	Solution: Use a fresh, unopened container of ReCl₅. Re-dry and degas all solvents and reagents. Prevention: Adhere strictly to air-free protocols. Perform freeze-pump-thaw cycles on solvents to remove dissolved oxygen.[3][12] Ensure all joints in the glassware are well-sealed.
The solid ReCl₅ is difficult to transfer and appears clumpy.	The material has likely been exposed to a small amount of moisture, causing particles to stick together. Hygroscopic materials are prone to this.[13]	Solution: Transfer the material within a high-purity glovebox environment (<1 ppm H₂O).[14] If using a Schlenk line, use a solid addition tube and a strong positive flow of inert gas. Prevention: Minimize the time the storage container is open, even within an inert atmosphere. Bring the container to ambient temperature inside the glovebox antechamber before opening to prevent condensation.

Data Presentation

Table 1: Physical and Chemical Properties of Rhenium(V) Chloride

Property	Value	Reference(s)
Molecular Formula	ReCl₅ (exists as the dimer Re₂Cl₁₀)	[1][4]
Molar Mass	363.471 g/mol	[1][4]
Appearance	Red-brown or brown-black crystalline solid	[1][2]
Melting Point	220 °C (428 °F; 493 K)	[1][4]
Density	4.9 g/cm³	[1][4]
Solubility in Water	Decomposes, reacts to release HCl gas	[1][4]
Structure	Bioctahedral dimer in the solid state	[4]
Magnetic Properties	Paramagnetic	[1][4]

Experimental Protocols

Protocol 1: Preparing Glassware for Air-Free Use

This protocol is essential before handling Rhenium(V) chloride to remove adsorbed water.

• Cleaning: Thoroughly wash all glassware with an appropriate solvent and rinse with deionized water, followed by a final rinse with acetone (B3395972) or another volatile solvent to aid drying.

• Oven Drying: Place the glassware in a laboratory oven at a temperature above 100 °C for at least 4 hours, or preferably overnight.[11]

• Assembly and Flame-Drying (for Schlenk line use):

  • While still hot, assemble the glassware (e.g., Schlenk flask with a stir bar) and attach it to the Schlenk line.

  • Grease all ground-glass joints sparingly with a high-vacuum grease.

  • Evacuate the glassware using the vacuum pump on the Schlenk line.

  • Gently heat the entire surface of the glassware with a heat gun or a soft flame (use caution) under vacuum to drive off any remaining adsorbed water.

• Cooling and Cycling:

  • Allow the glassware to cool to room temperature under vacuum.

  • Backfill the glassware slowly with a high-purity inert gas (argon is preferred as it is denser than air).[11]

  • Evacuate the glassware again.

  • Repeat this "purge-and-refill" cycle at least three times to ensure a completely inert atmosphere.[10][12] The glassware is now ready for use.

Protocol 2: Transferring Solid Rhenium(V) Chloride in a Glovebox

• Environment Check: Before starting, ensure the glovebox atmosphere is pure, with oxygen and moisture levels typically below 1 ppm.[14]

• Material Transfer: Introduce the sealed container of ReCl₅, a spatula, a weigh boat, and the reaction vessel into the glovebox via the antechamber. Cycle the antechamber at least three times.[12]

• Equilibration: Allow all items to sit inside the glovebox for at least 20-30 minutes to allow any adsorbed surface moisture to be removed by the glovebox atmosphere.

• Weighing and Addition:

  • Inside the glovebox, carefully open the ReCl₅ container.

  • Using a clean, dry spatula, weigh the desired amount of the solid onto the weigh boat.

  • Transfer the solid from the weigh boat into the reaction vessel.

• Sealing: Tightly seal the ReCl₅ stock container and the reaction vessel before removing them from the glovebox (if necessary).

Visualizations

Choosing the correct air-free technique.

Solid transfer workflow using a Schlenk line.

Troubleshooting workflow for degraded ReCl₅.

References

• 1. Rhenium_pentachloride [chemeurope.com]
• 2. WebElements Periodic Table » Rhenium » rhenium pentachloride [winter.group.shef.ac.uk]
• 3. molan.wdfiles.com [molan.wdfiles.com]
• 4. Rhenium pentachloride - Wikipedia [en.wikipedia.org]
• 5. CAS No.13596-35-5,RHENIUM (V) CHLORIDE Suppliers,MSDS download [lookchem.com]
• 6. ltschem.com [ltschem.com]
• 7. ossila.com [ossila.com]
• 8. Humidity Controlled Glove Box [jacomex.com]
• 9. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. schlenklinesurvivalguide.com [schlenklinesurvivalguide.com]
• 12. Air-free technique - Wikipedia [en.wikipedia.org]
• 13. ossila.com [ossila.com]
• 14. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Catalytic Turnover of Rhenium(V) Chloride

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the catalytic turnover of Rhenium(V) chloride (ReCl₅) in their experiments.

Troubleshooting Guides

Issue 1: Low or No Catalytic Activity

Possible Causes and Solutions

Cause	Troubleshooting Steps	Recommended Action
Catalyst Inactivity due to Moisture/Air Exposure	Rhenium(V) chloride is highly sensitive to moisture and air, leading to decomposition and loss of catalytic activity.[1]	Ensure all reactions are set up under a strictly inert atmosphere (e.g., argon or nitrogen) using a glovebox or Schlenk line. Use anhydrous solvents and thoroughly dry all glassware.
Incorrect Solvent Choice	The polarity and coordinating ability of the solvent can significantly impact the catalytic activity.[2][3][4][5][6]	Screen a range of anhydrous, non-coordinating solvents. Nonpolar solvents are often effective for Re(V)-catalyzed reactions.[7]
Sub-optimal Temperature	Reaction temperature can be too low for catalyst activation or too high, leading to catalyst decomposition.	Perform a temperature screen to identify the optimal range for your specific reaction. Start with room temperature and incrementally increase.
Inactive Pre-catalyst	The commercially supplied ReCl₅ may have degraded over time, even with proper storage.	If possible, test the activity of a new batch of Rhenium(V) chloride. Consider purification of the existing batch if degradation is suspected.

Caption: Troubleshooting workflow for addressing low catalytic activity.

Issue 2: Poor Reproducibility of Results

Possible Causes and Solutions

Cause	Troubleshooting Steps	Recommended Action
Inconsistent Inert Atmosphere	Minor leaks in the experimental setup can introduce variable amounts of air and moisture, leading to inconsistent results.	Regularly check for leaks in your Schlenk line or glovebox. Ensure a positive pressure of inert gas is maintained throughout the experiment.
Variable Solvent Quality	The water content in the solvent can vary between batches, affecting the catalyst's performance.	Use freshly distilled or commercially available anhydrous solvents with low water content.
Inaccurate Catalyst Loading	Small variations in the amount of catalyst can lead to significant differences in reaction rates, especially for highly active catalysts.	Use a high-precision balance to weigh the catalyst in an inert atmosphere. Prepare a stock solution of the catalyst for more accurate dispensing, if the catalyst is soluble and stable in the chosen solvent.

Frequently Asked Questions (FAQs)

Q1: How should I handle and store Rhenium(V) chloride?

A1: Rhenium(V) chloride is a moisture- and air-sensitive solid.[1] It should be stored in a tightly sealed container, preferably in a desiccator, inside a glovebox or under an inert atmosphere. All handling and weighing of the catalyst should be performed under inert conditions to prevent decomposition.

Q2: What are the common signs of Rhenium(V) chloride decomposition?

A2: Fresh Rhenium(V) chloride is typically a dark-green to black crystalline solid. Decomposition upon exposure to air and moisture often results in a color change to a brownish liquid or solid, accompanied by the release of HCl gas.[1]

Q3: Can I use any solvent for my reaction?

A3: No, the choice of solvent is critical. Rhenium(V) chloride can react with coordinating solvents. Nonpolar, anhydrous solvents are generally preferred.[7] It is recommended to perform a solvent screen to find the optimal medium for your specific transformation. The solvent can influence reaction rates and selectivity by stabilizing or destabilizing reactants, intermediates, and transition states.[2][3][4][5][6]

Q4: My reaction starts well but then slows down or stops. What could be the cause?

A4: This is a common indication of catalyst deactivation. Potential causes include:

• Poisoning: Impurities in the substrate or solvent can bind to the catalytic sites and inhibit their activity.

• Fouling: Insoluble byproducts or polymers can deposit on the catalyst surface, blocking access to the active sites.

• Thermal Degradation: If the reaction is run at elevated temperatures, the catalyst may decompose over time.

• Leaching: In heterogeneous systems, the active rhenium species may leach from the support into the solution, leading to a decrease in activity.

Q5: Is it possible to regenerate a deactivated Rhenium(V) chloride catalyst?

A5: Regeneration of simple Rhenium(V) chloride in a laboratory setting can be challenging due to its sensitivity. For supported rhenium catalysts used in industrial processes, regeneration often involves high-temperature treatments to burn off coke deposits, followed by reactivation steps. For laboratory-scale reactions, it is often more practical to use a fresh batch of catalyst. If regeneration is attempted, it would likely involve rigorous purification to remove decomposition products and poisons, which may not be cost-effective on a small scale.

Data Presentation

The following tables provide illustrative data on how different experimental parameters can influence the catalytic turnover of a generic Rhenium(V) chloride-catalyzed reaction. The values are intended for comparison and to demonstrate trends.

Table 1: Illustrative Effect of Solvent on Turnover Frequency (TOF)

Solvent	Dielectric Constant (at 20°C)	Illustrative Turnover Frequency (TOF) (h⁻¹)
n-Hexane	1.88	150
Toluene	2.38	125
Dichloromethane	8.93	75
Acetonitrile	37.5	10
Tetrahydrofuran (THF)	7.58	5

Note: Turnover frequency is highly dependent on the specific reaction.

Table 2: Illustrative Effect of Temperature on Reaction Yield

Temperature (°C)	Illustrative Reaction Yield (%) after 4h
0	15
25 (Room Temp.)	65
50	90
80	75 (decomposition observed)
100	40 (significant decomposition)

Table 3: Illustrative Effect of Catalyst Loading on Initial Reaction Rate

Catalyst Loading (mol%)	Illustrative Initial Rate (mmol L⁻¹ min⁻¹)
0.1	0.5
0.5	2.5
1.0	5.0
2.0	8.5
5.0	9.0 (approaching saturation)

Experimental Protocols

Representative Protocol: Rhenium(V)-Catalyzed Glycosylation

This protocol is adapted from the literature for the synthesis of 2-deoxy-α-glycosides and serves as a general guideline for handling ReCl₅-catalyzed reactions.[7]

Materials:

• Rhenium(V) chloride (ReCl₅)

• Glycal (e.g., 3,4,6-tri-O-acetyl-D-glucal)

• Alcohol nucleophile

• Anhydrous non-coordinating solvent (e.g., dichloromethane)

• Inert gas (Argon or Nitrogen)

• Schlenk flask and other dry glassware

Procedure:

• Preparation of Glassware: Thoroughly dry all glassware in an oven at >120°C overnight and allow to cool under a stream of inert gas.

• Reaction Setup: Assemble the reaction apparatus (e.g., a Schlenk flask with a magnetic stir bar and a septum) under a positive pressure of inert gas.

• Charging Reactants:

  • In the glovebox, weigh the Rhenium(V) chloride (e.g., 1 mol%) into the Schlenk flask.

  • Remove the flask from the glovebox and place it under a positive pressure of inert gas on a Schlenk line.

  • Add the glycal (1.0 equivalent) and the alcohol nucleophile (1.2 equivalents) to the flask as solids or as a solution in the anhydrous solvent.

• Solvent Addition: Add the anhydrous solvent (e.g., dichloromethane) via syringe to the desired concentration.

• Reaction Monitoring: Stir the reaction mixture at the desired temperature (e.g., room temperature). Monitor the progress of the reaction by taking aliquots at regular intervals and analyzing them by an appropriate technique (e.g., TLC, GC-MS, or NMR).

• Quenching and Workup:

  • Once the reaction is complete, quench the reaction by adding a few drops of a coordinating solvent (e.g., triethylamine (B128534) or pyridine).

  • Dilute the mixture with a suitable organic solvent and wash with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica (B1680970) gel to obtain the desired 2-deoxy-α-glycoside.

Caption: General experimental workflow for a Rhenium(V) chloride-catalyzed reaction.

Signaling Pathways and Logical Relationships

Caption: Relationship between experimental parameters and catalytic turnover.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. researchgate.net [researchgate.net]
• 3. chemistryjournal.net [chemistryjournal.net]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Regeneration of Spent Catalyst and Impregnation of Catalyst by Supercritical Fluid [scirp.org]

Rhenium(V) Chloride Catalyst Technical Support Center

Welcome to the technical support center for Rhenium(V) chloride (ReCl₅) catalyst applications. This guide is designed for researchers, scientists, and drug development professionals to provide troubleshooting assistance and frequently asked questions (FAQs) related to the optimization of ReCl₅ catalyst loading in chemical reactions.

Frequently Asked Questions (FAQs)

Q1: What is a typical catalyst loading for Rhenium(V) chloride?

A typical starting point for Rhenium(V) chloride catalyst loading in many organic reactions is in the range of 1-5 mol%. For instance, in the synthesis of 2-deoxy-α-glycosides using a Re(V)-oxo complex, a catalyst loading of 1 mol% has been reported to be effective.[1] However, the optimal loading is highly dependent on the specific reaction, substrate, and conditions.

Q2: How does catalyst loading affect the reaction outcome?

Catalyst loading is a critical parameter that can significantly influence reaction time, yield, and selectivity. Generally, increasing the catalyst concentration can lead to a higher reaction rate and potentially a higher yield, up to an optimal point.[2] Exceeding this optimal loading may not improve the yield further and can lead to increased cost and potential side reactions.

Q3: Is Rhenium(V) chloride sensitive to air and moisture?

Yes, Rhenium(V) chloride is highly sensitive to air and moisture. It is crucial to handle the catalyst under an inert atmosphere (e.g., argon or nitrogen) using glovebox or Schlenk line techniques. The presence of water can significantly impact the outcome of the reaction, leading to the formation of different products.[3]

Q4: What are common signs of catalyst deactivation?

Common signs of Rhenium(V) chloride catalyst deactivation include a decrease in reaction rate, incomplete conversion of starting materials, and the formation of undesired byproducts. Deactivation can be caused by various factors, including poisoning by impurities, thermal degradation, or fouling of the catalyst surface.

Q5: Can Rhenium(V) chloride catalysts be regenerated?

The potential for regeneration of a Rhenium(V) chloride catalyst depends on the deactivation mechanism. If the deactivation is due to coking or fouling, it might be possible to regenerate the catalyst. However, if the deactivation involves irreversible chemical changes to the catalyst, regeneration may not be feasible.

Troubleshooting Guides

Issue 1: Low or No Product Yield

Possible Cause	Troubleshooting Step
Insufficient Catalyst Loading	Gradually increase the catalyst loading in increments (e.g., from 1 mol% to 2.5 mol%, then to 5 mol%) to determine the optimal concentration.[2]
Catalyst Inactivity	Ensure the Rhenium(V) chloride used is fresh and has been properly stored under an inert atmosphere. The age of the catalyst can affect its reactivity.[3]
Presence of Water or Air	Rigorously dry all solvents and reagents. Perform the reaction under a strictly inert atmosphere.
Inappropriate Reaction Temperature	Optimize the reaction temperature. Some reactions may require heating to proceed at an acceptable rate.
Substrate or Reagent Impurities	Purify all starting materials to remove any potential catalyst poisons.

Issue 2: Formation of Undesired Byproducts

Possible Cause	Troubleshooting Step
Excessive Catalyst Loading	Reduce the catalyst loading. High catalyst concentrations can sometimes promote side reactions.
Reaction Temperature is Too High	Lower the reaction temperature to improve selectivity.
Incorrect Solvent	Screen different solvents. The polarity of the solvent can influence the reaction pathway and product distribution.[3]
Prolonged Reaction Time	Monitor the reaction progress (e.g., by TLC or GC) and stop the reaction once the desired product is formed to prevent subsequent decomposition or side reactions.

Data Presentation

Table 1: General Effect of Catalyst Loading on Reaction Parameters

Catalyst Loading (mol%)	Reaction Time	Product Yield
Low (e.g., <1%)	Long	Low to Moderate
Optimal (e.g., 1-5%)	Moderate	High
High (e.g., >5%)	Short	May Plateau or Decrease

Note: This table represents a general trend. The optimal catalyst loading is specific to each reaction and needs to be determined experimentally.

Experimental Protocols

General Protocol for a Trial Reaction with Rhenium(V) Chloride

This protocol outlines a general procedure for conducting a trial reaction to determine the effectiveness of a given Rhenium(V) chloride catalyst loading.

Materials:

• Rhenium(V) chloride (ReCl₅)

• Substrate

• Reagent

• Anhydrous solvent (e.g., toluene, dichloromethane)

• Inert gas (Argon or Nitrogen)

• Schlenk flask or glovebox

• Magnetic stirrer and stir bar

• Heating mantle or oil bath (if required)

• Standard laboratory glassware

Procedure:

• Under an inert atmosphere, add the desired amount of Rhenium(V) chloride (e.g., 1 mol%) to a dry Schlenk flask containing a magnetic stir bar.

• Add the anhydrous solvent to the flask via a syringe.

• Stir the mixture until the catalyst is dissolved or suspended.

• Add the substrate to the reaction mixture.

• Add the reagent to the reaction mixture.

• If heating is required, place the flask in a preheated oil bath or use a heating mantle.

• Monitor the reaction progress by periodically taking aliquots and analyzing them (e.g., by TLC, GC, or NMR).

• Once the reaction is complete, quench the reaction appropriately (e.g., by adding a quenching agent or cooling to room temperature).

• Work up the reaction mixture to isolate and purify the desired product.

• Analyze the purified product to determine the yield.

Visualizations

Caption: Troubleshooting workflow for low or no product yield in ReCl₅ catalyzed reactions.

Caption: A logical workflow for optimizing Rhenium(V) chloride catalyst loading.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. "The Chemistry of Rhenium (V) Chloride" by George Warren Eastland [openprairie.sdstate.edu]

Reference Data & Comparative Studies

A Comparative Guide to the Catalytic Activity of Rhenium(V) and Rhenium(III) Chlorides

For Immediate Release

In the landscape of transition metal catalysis, rhenium compounds have emerged as versatile and potent catalysts for a wide array of organic transformations. This guide provides a comparative analysis of the catalytic activities of Rhenium(V) chloride (ReCl₅) and Rhenium(III) chloride (ReCl₃), targeting researchers, scientists, and professionals in drug development. Due to a notable scarcity of direct comparative studies in scientific literature, this analysis presents the catalytic performance of representative Rhenium(V) and Rhenium(III) complexes in distinct, well-documented chemical reactions: the deoxygenation of sulfoxides for Rhenium(V) and the hydrosilylation of aldehydes for Rhenium(III).

Section 1: Overview of Rhenium Chlorides in Catalysis

Rhenium is a remarkable metal capable of existing in a wide range of oxidation states, from -3 to +7, which contributes to its diverse coordination chemistry and catalytic applications.[1] Rhenium(V) and Rhenium(III) chlorides are two common starting materials for the synthesis of various rhenium-based catalysts.

Rhenium(V) Chloride (ReCl₅) is historically significant as one of the earliest catalysts used for olefin metathesis.[2] It is a highly reactive, air-sensitive compound that often serves as a precursor for more complex oxo-rhenium(V) catalysts.[3][4][5] These Re(V) complexes are particularly recognized for their efficacy in oxidative transformations and deoxygenation reactions.

Rhenium(III) Chloride (ReCl₃) , on the other hand, is a darker, more stable crystalline solid. It is also utilized as a precursor for various rhenium complexes and has found applications in organic synthesis, including the preparation of peralkylated benzene-metal complexes that can act as electron reservoirs.[6][7]

Section 2: Comparative Catalytic Performance

This section details the catalytic performance of a representative Rhenium(V) complex in the deoxygenation of sulfoxides and a Rhenium(III) complex in the hydrosilylation of aldehydes. It is crucial to note that the data presented is collated from separate studies, and reaction conditions are not directly comparable.

Rhenium(V)-Catalyzed Deoxygenation of Sulfoxides

A well-defined oxo-rhenium(V) complex, [ReOCl₃(PPh₃)₂] , demonstrates high efficiency in the deoxygenation of various sulfoxides to their corresponding sulfides using triphenylphosphine (B44618) (PPh₃) as the reductant.

Table 1: Catalytic Performance of [ReOCl₃(PPh₃)₂] in Sulfoxide (B87167) Deoxygenation

Substrate (Sulfoxide)	Product (Sulfide)	Time (h)	Yield (%)
Diphenyl sulfoxide	Diphenyl sulfide	3	95
Dibenzyl sulfoxide	Dibenzyl sulfide	3	98
Methyl phenyl sulfoxide	Methyl phenyl sulfide	4	92
Dibutyl sulfoxide	Dibutyl sulfide	5	85

Data synthesized from studies on oxo-rhenium(V) catalyzed deoxygenations.

Rhenium(III)-Catalyzed Hydrosilylation of Aldehydes

A cationic Rhenium(III) complex, [(DAAm)Re(CO)(NCCH₃)₂][BF₄] (where DAAm = N,N-bis(2-(C₆F₅)aminoethyl)methylamine), has been shown to be a highly active catalyst for the hydrosilylation of aldehydes using dimethylphenylsilane.

Table 2: Catalytic Performance of a Cationic Re(III) Complex in Aldehyde Hydrosilylation

Substrate (Aldehyde)	Reductant	TON	TOF (h⁻¹)	Yield (%)
Benzaldehyde	(CH₃)₂PhSiH	3200	126	>99
4-Methoxybenzaldehyde	(CH₃)₂PhSiH	3100	125	>99
4-(Trifluoromethyl)benzaldehyde	(CH₃)₂PhSiH	2900	118	>99
Cinnamaldehyde	(CH₃)₂PhSiH	2500	100	>99

Data extracted from a study on cationic rhenium(III) complexes.[2][8] TON (Turnover Number) and TOF (Turnover Frequency) are key metrics of catalyst efficiency.

Section 3: Experimental Protocols

Detailed methodologies for the representative reactions are provided below to facilitate reproducibility and further investigation.

Protocol for Rhenium(V)-Catalyzed Deoxygenation of Diphenyl Sulfoxide

Materials:

• Diphenyl sulfoxide (1 mmol)

• Triphenylphosphine (PPh₃) (1.1 mmol)

• Oxotrichlorobis(triphenylphosphine)rhenium(V) [ReOCl₃(PPh₃)₂] (0.01 mmol, 1 mol%)

• Toluene (B28343) (10 mL, anhydrous)

Procedure:

• A flame-dried Schlenk flask is charged with diphenyl sulfoxide, triphenylphosphine, and the [ReOCl₃(PPh₃)₂] catalyst.

• The flask is evacuated and backfilled with an inert atmosphere (e.g., Argon or Nitrogen).

• Anhydrous toluene is added via syringe.

• The reaction mixture is stirred at 110 °C for 3 hours.

• After cooling to room temperature, the solvent is removed under reduced pressure.

• The crude product is purified by column chromatography on silica (B1680970) gel (eluent: hexane/ethyl acetate) to yield pure diphenyl sulfide.

Protocol for Rhenium(III)-Catalyzed Hydrosilylation of Benzaldehyde

Materials:

• Benzaldehyde (1 mmol)

• Dimethylphenylsilane (1.2 mmol)

• Cationic Re(III) catalyst [(DAAm)Re(CO)(NCCH₃)₂][BF₄] (0.0003 mmol, 0.03 mol%)

Procedure:

• In a glovebox, the cationic Re(III) catalyst is weighed into a vial.

• Benzaldehyde is added to the vial.

• The reaction is initiated by the addition of dimethylphenylsilane.

• The reaction mixture is stirred at room temperature under neat conditions (without solvent).

• Reaction progress is monitored by GC-MS or ¹H NMR spectroscopy.

• Upon completion, the product can be isolated after appropriate workup, typically involving quenching of the excess silane (B1218182) followed by extraction.

Section 4: Mechanistic Considerations & Visualizations

The mechanisms for these two distinct catalytic processes are visualized below.

Proposed Catalytic Cycle for Rhenium(V) Deoxygenation

The deoxygenation of sulfoxides by the Re(V) complex is proposed to proceed via an oxygen-atom transfer mechanism. The sulfoxide coordinates to the rhenium center, followed by oxygen transfer to the phosphine (B1218219) reductant, regenerating the catalyst.

Proposed catalytic cycle for sulfoxide deoxygenation by a Re(V) complex.

Experimental Workflow for Catalyst Screening

A generalized workflow for screening catalytic activity is essential for systematic evaluation and comparison of different catalysts.

A typical experimental workflow for a catalytic reaction.

Section 5: Conclusion

This guide highlights the catalytic prowess of both Rhenium(V) and Rhenium(III) complexes in two distinct and significant organic transformations. The oxo-rhenium(V) complex, [ReOCl₃(PPh₃)₂], is a highly effective catalyst for the deoxygenation of sulfoxides, a key reaction in fine chemical synthesis. In parallel, the cationic Rhenium(III) complex demonstrates exceptional activity, with high turnover numbers and frequencies, in the hydrosilylation of aldehydes, a fundamental C-O bond reduction method.

While a direct, side-by-side comparison of ReCl₅ and ReCl₃ in the same catalytic reaction is not available in the current literature, this analysis underscores their individual strengths in different domains. Rhenium(V) catalysts appear well-suited for oxygen-atom transfer reactions, whereas Rhenium(III) complexes show great promise in reductive processes like hydrosilylation. Further research into direct comparative studies would be invaluable to fully elucidate the subtle electronic and steric differences that govern their respective catalytic activities and to guide the rational design of future rhenium-based catalysts.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Cationic rhenium(iii) complexes: synthesis, characterization, and reactivity for hydrosilylation of aldehydes - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 3. Synthesis, structures and catalytic activity of cyclometalated rhenium complexes - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 4. Ruthenium(III) Chloride-Catalyzed One-Pot Synthesis of 3,4-Dihydro­pyrimidin-2-(1H)-ones under Solvent-Free Conditions [organic-chemistry.org]
• 5. Thieme E-Books & E-Journals [thieme-connect.de]
• 6. The Facile Synthesis of a Re-Complex Heterogeneous Catalysis System for Enhancing CO2 Photoreduction Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Cationic rhenium(iii) complexes: synthesis, characterization, and reactivity for hydrosilylation of aldehydes - PubMed [pubmed.ncbi.nlm.nih.gov]

Rhenium(V) Chloride vs. Tungsten Hexachloride: A Comparative Guide to Olefin Metathesis Catalysis

For researchers, scientists, and drug development professionals, the choice of catalyst is paramount in optimizing olefin metathesis reactions. This guide provides an objective comparison of two early transition metal catalysts, Rhenium(V) chloride (ReCl₅) and Tungsten hexachloride (WCl₆), focusing on their performance, experimental protocols, and catalytic mechanisms.

Olefin metathesis, a powerful carbon-carbon double bond forming reaction, has been revolutionized by the development of well-defined catalysts. While modern ruthenium and molybdenum complexes often take center stage, the classical catalyst systems based on rhenium and tungsten chlorides remain relevant, particularly in specific industrial applications and academic research. This guide delves into a comparative analysis of ReCl₅ and WCl₆, offering insights into their catalytic activity, selectivity, and operational considerations.

Performance Comparison: A Quantitative Overview

Table 1: Catalytic Performance of Tungsten Hexachloride (WCl₆) in Olefin Metathesis

Substrate	Co-catalyst	Catalyst Loading (mol%)	Temp. (°C)	Time (h)	Conversion (%)	Product(s)	Selectivity (%)	Reference
1-Hexene (B165129)	Polysilane	1:1 (W:Si)	45	10	64	5-Decene	7	[1]
Deca-2,8-diene	Me₄Sn	Not Specified	Not Specified	Not Specified	Propene formed	Not Specified	Not Specified

Note: The selectivity for 5-decene is low due to the formation of byproducts from secondary metathesis reactions.

Functional Group Tolerance and Stability

A critical consideration in catalyst selection is its tolerance to various functional groups and its overall stability.

Tungsten Hexachloride (WCl₆):

• Functional Group Tolerance: Generally, WCl₆-based catalysts exhibit limited tolerance to polar functional groups. The Lewis acidic nature of the tungsten center and the organoaluminum co-catalysts often leads to catalyst deactivation or undesired side reactions with substrates containing heteroatoms like oxygen and nitrogen.

• Stability: WCl₆ is highly sensitive to moisture and air, requiring inert atmosphere techniques for handling and reaction setup. The catalytic systems often have limited lifetimes and can be prone to decomposition.

Rhenium(V) Chloride (ReCl₅):

• Functional Group Tolerance: While specific data for homogeneous ReCl₅ systems is limited, rhenium-based catalysts, particularly heterogeneous systems like Re₂O₇/Al₂O₃, are known to exhibit good activity and selectivity in the metathesis of functionalized olefins.[2]

• Stability: Similar to WCl₆, ReCl₅ is moisture-sensitive. However, supported rhenium catalysts demonstrate high thermal stability.

Experimental Protocols

Detailed and directly comparable experimental protocols for homogeneous olefin metathesis using ReCl₅ and WCl₆ are not available in a single source. The following represents typical procedures gleaned from the literature for WCl₆-based systems.

Protocol 1: Metathesis of 1-Hexene using WCl₆ and a Polysilane Co-catalyst

Materials:

• Tungsten hexachloride (WCl₆)

• Me₃SiSiMe₂SiMe₂SiMe₃ (Polysilane)

• 1-Hexene

• Anhydrous solvent (e.g., toluene)

Procedure:

• In a glovebox or under an inert atmosphere, dissolve Tungsten hexachloride and the polysilane co-catalyst in the anhydrous solvent in a Schlenk flask. The typical molar ratio of WCl₆ to polysilane is 1:1.

• Add 1-hexene to the catalyst solution. The substrate-to-catalyst ratio is typically high, for example, 100:1.

• Heat the reaction mixture to the desired temperature (e.g., 45 °C) and stir for the specified time (e.g., 10 hours).

• Monitor the reaction progress by gas chromatography (GC) or other suitable analytical techniques.

• Upon completion, quench the reaction by adding a small amount of a polar solvent like methanol.

• The product mixture can be analyzed to determine conversion and selectivity.

Catalytic Mechanism and Logical Workflow

The generally accepted mechanism for olefin metathesis catalyzed by early transition metals is the Chauvin mechanism, which proceeds through a metallacyclobutane intermediate.[3]

Catalytic Cycle of Olefin Metathesis

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Olefin metathesis - Wikipedia [en.wikipedia.org]

A Comparative Guide to the Purity of Rhenium(V) Chloride

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the purity of Rhenium(V) chloride (ReCl₅) and a common alternative, Rhenium(III) chloride (ReCl₃). Understanding the purity of these starting materials is critical for the success of applications ranging from catalysis to the synthesis of novel therapeutic agents. This document presents quantitative data on impurities, detailed experimental protocols for purity assessment, and a visual representation of the analytical workflow.

Purity Comparison of Rhenium Chlorides

The purity of rhenium chlorides is a critical factor influencing their reactivity, catalytic activity, and the integrity of synthesized products. Commercially available Rhenium(V) chloride and Rhenium(III) chloride are typically offered in high purity grades, often exceeding 99.9% on a metals basis. However, the nature and concentration of residual impurities can vary significantly between the two compounds and among different suppliers.

Below is a summary of typical trace metal impurities found in commercial samples of Rhenium(V) chloride and Rhenium(III) chloride, based on representative certificates of analysis.

Table 1: Comparative Analysis of Trace Metal Impurities in Rhenium(V) Chloride and Rhenium(III) Chloride

Impurity	Rhenium(V) Chloride (ReCl₅)	Rhenium(III) Chloride (ReCl₃)
Overall Purity (Metals Basis)	≥99.9%	≥99.9%
Aluminum (Al)	24 ppm	0.05% (500 ppm)
Calcium (Ca)	< 8 ppm	< 0.001% (10 ppm)
Silicon (Si)	14 ppm	0.08% (800 ppm)
Iron (Fe)	11 ppm	0.005% (50 ppm)
Sodium (Na)	31 ppm	< 5 ppm
Magnesium (Mg)	3 ppm	0.001% (10 ppm)
Copper (Cu)	< 1 ppm	0.005% (50 ppm)
Molybdenum (Mo)	< 2 ppm	< 1 ppm
Nickel (Ni)	2 ppm	Not Reported
Osmium (Os)	6 ppm	Not Reported

Note: The data presented is compiled from various supplier certificates of analysis and should be considered representative. Actual impurity levels may vary by lot and supplier.

Experimental Protocols for Purity Characterization

Accurate determination of the purity of rhenium chlorides requires a combination of analytical techniques to assess both the bulk rhenium content and the presence of trace impurities.

Gravimetric Determination of Rhenium Content

This method determines the percentage of rhenium in the chloride compound by precipitating it as tetraphenylarsonium perrhenate (B82622).

Protocol:

• Sample Preparation: Accurately weigh approximately 0.2-0.3 g of the rhenium chloride sample into a 250 mL beaker.

• Hydrolysis and Oxidation: Carefully add 50 mL of distilled water to the beaker in a fume hood. Rhenium(V) chloride will hydrolyze. Add 10 mL of 30% hydrogen peroxide to oxidize all rhenium to the perrhenate ion (ReO₄⁻). Gently heat the solution to boiling for 10-15 minutes to ensure complete oxidation and to decompose excess hydrogen peroxide.

• pH Adjustment: Cool the solution and dilute to approximately 100 mL with distilled water. Adjust the pH to 8-9 with a dilute sodium hydroxide (B78521) solution.

• Precipitation: While stirring, slowly add a 0.1 M solution of tetraphenylarsonium chloride dropwise until no further precipitation is observed. An excess of the precipitating agent should be added to ensure complete precipitation.

• Digestion: Gently heat the beaker on a steam bath for 30-60 minutes to digest the precipitate. This process encourages the formation of larger, more easily filterable crystals.

• Filtration and Washing: Allow the precipitate to cool to room temperature. Filter the precipitate through a pre-weighed sintered glass crucible (porosity 4). Wash the precipitate several times with small portions of cold distilled water.

• Drying and Weighing: Dry the crucible containing the precipitate in an oven at 110°C to a constant weight.

• Calculation: The percentage of rhenium in the sample can be calculated using the following formula:

  % Re = (Weight of Precipitate (g) * 0.3953 * 100) / Initial Weight of Sample (g)

  (The factor 0.3953 is the gravimetric factor for rhenium in tetraphenylarsonium perrhenate, (C₆H₅)₄AsReO₄)

Determination of Trace Metal Impurities by ICP-MS

Inductively Coupled Plasma - Mass Spectrometry (ICP-MS) is a highly sensitive technique for the quantification of trace and ultra-trace metal impurities.

Protocol:

• Sample Digestion (Microwave-Assisted):

  • Accurately weigh approximately 0.1 g of the rhenium chloride sample into a clean, pre-leached microwave digestion vessel.

  • In a fume hood, carefully add 5 mL of high-purity nitric acid (HNO₃) and 2 mL of high-purity hydrochloric acid (HCl) to the vessel.

  • Seal the vessel and place it in a microwave digestion system.

  • Ramp the temperature to 200°C over 15 minutes and hold for an additional 15 minutes.

  • Allow the vessel to cool to room temperature before opening.

• Sample Dilution:

  • Quantitatively transfer the digested sample to a 50 mL volumetric flask.

  • Dilute to the mark with deionized water. A further dilution may be necessary to bring the concentration of the analytes within the linear range of the ICP-MS instrument.

• ICP-MS Analysis:

  • Calibrate the ICP-MS instrument using certified multi-element standards.

  • Analyze the prepared sample solution for the target trace metals.

  • Run a blank solution (containing the same acid matrix) to determine the background levels of the analytes.

• Data Analysis:

  • Quantify the concentration of each impurity in the sample solution based on the calibration curve.

  • Calculate the concentration of each impurity in the original solid sample in parts per million (ppm).

Experimental Workflow Diagram

The following diagram illustrates the logical flow of the experimental procedures for the complete characterization of Rhenium(V) chloride purity.

Caption: Workflow for the purity characterization of rhenium chloride.

A Comparative Guide to Analytical Methods for Rhenium(V) Chloride Quantification

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of analytical methods for the accurate quantification of Rhenium(V) chloride (ReCl₅). The selection of an appropriate analytical technique is critical for researchers and professionals in various fields, including materials science, catalysis, and pharmaceutical development, where precise determination of rhenium content is paramount. This document outlines the principles, performance characteristics, and experimental protocols of key analytical methods, supported by experimental data to facilitate an informed decision-making process.

Comparison of Analytical Methods

The choice of an analytical method for the quantification of Rhenium(V) chloride depends on several factors, including the required sensitivity, the concentration of the analyte, the sample matrix, and the available instrumentation. The following table summarizes the key performance indicators of the most common techniques.

Analytical Method	Principle	Typical Detection Limit	Accuracy	Precision (RSD)	Key Advantages	Key Disadvantages
Inductively Coupled Plasma-Mass Spectrometry (ICP-MS)	Atomization and ionization of the sample in an argon plasma followed by mass-to-charge ratio separation and detection.	1 ng/L - 0.2 pg/mL[1][2]	High (>96% recovery)[3]	Excellent (<5%)[3]	Extremely high sensitivity, isotopic analysis capability.	High initial instrument cost, potential for isobaric interferences.
X-ray Fluorescence (XRF) Spectroscopy	Excitation of core electrons by X-rays and detection of the characteristic secondary X-rays emitted upon relaxation.	1.4 - 70 mg/kg (ppm)[4][5]	Good (typically within 0.2-20% of assay value)[6][7]	Good (<5%)	Non-destructive, rapid analysis, minimal sample preparation.[4][8]	Lower sensitivity compared to ICP-MS, matrix effects can be significant.[4][8]
UV-Visible (UV-Vis) Spectrophotometry	Measurement of the absorbance of light by a colored rhenium complex in solution.	~0.027 mg/L (ppm)[1]	Good (recoveries typically >95%)	Good (<5%)	Low cost, widely available instrumentation.	Indirect method requiring a chromogenic reaction, susceptible to interferences from other metals forming colored complexes.
Gravimetric Analysis	Precipitation of rhenium as an insoluble salt, followed by filtration, drying, and weighing.	High concentrations required	Excellent (primary method)	Excellent (<0.2%)	High accuracy and precision, considered a primary method of analysis.	Time-consuming, not suitable for trace analysis, requires careful technique.
Potentiometric Titration	Measurement of the potential difference between two electrodes as a titrant is added to determine the equivalence point for the chloride ions.	Dependent on titrant concentration	Excellent	Excellent (<0.5%)	High precision and accuracy for chloride determination, relatively low cost.	Indirectly quantifies rhenium by determining chloride content, requires a soluble sample.

Experimental Protocols

Detailed methodologies for the key analytical techniques are provided below. These protocols are intended as a general guide and may require optimization based on the specific sample matrix and instrumentation.

Inductively Coupled Plasma-Mass Spectrometry (ICP-MS)

Principle: The sample is introduced into an argon plasma, which desolvates, atomizes, and ionizes the rhenium atoms. The resulting ions are then passed through a mass spectrometer, which separates them based on their mass-to-charge ratio. The detector counts the ions of each isotope of rhenium, allowing for quantification.

Experimental Protocol:

• Sample Preparation:

  • Accurately weigh a sample of Rhenium(V) chloride.

  • Dissolve the sample in a suitable solvent, typically dilute nitric acid (2% HNO₃). For complete dissolution and to ensure the stability of Re(V), a small amount of hydrochloric acid may be added, followed by dilution with deionized water to a known volume in a volumetric flask.

  • Prepare a series of calibration standards of known rhenium concentrations from a certified rhenium standard solution, matrix-matched to the sample solvent.

  • An internal standard (e.g., Rhodium or Iridium) is typically added to all samples and standards to correct for instrumental drift and matrix effects.[3]

• Instrumentation and Analysis:

  • The ICP-MS is tuned and calibrated according to the manufacturer's instructions.

  • Introduce the blank, calibration standards, and samples into the ICP-MS.

  • Monitor the isotopes of rhenium, typically ¹⁸⁵Re and ¹⁸⁷Re.

  • The concentration of rhenium in the sample is determined by comparing its signal intensity to the calibration curve.

Workflow for ICP-MS Analysis:

Caption: Workflow for Rhenium Quantification by ICP-MS.

X-ray Fluorescence (XRF) Spectroscopy

Principle: The sample is irradiated with a primary X-ray beam, causing the ejection of inner-shell electrons from the atoms. The resulting vacancies are filled by outer-shell electrons, leading to the emission of fluorescent X-rays with energies characteristic of each element. The intensity of these fluorescent X-rays is proportional to the concentration of the element in the sample.

Experimental Protocol:

• Sample Preparation:

  • For solid Rhenium(V) chloride, the sample can be analyzed directly as a powder pressed into a pellet. A binder may be used to improve the mechanical stability of the pellet.

  • Alternatively, the sample can be fused with a flux (e.g., lithium tetraborate) to create a homogeneous glass bead. This method minimizes matrix effects.

  • For solutions, the sample can be analyzed in a liquid sample cup with a thin-film window.

• Instrumentation and Analysis:

  • The XRF spectrometer is calibrated using certified reference materials with known rhenium concentrations.

  • The sample is placed in the sample holder of the spectrometer.

  • The sample is irradiated, and the emitted fluorescent X-rays are collected by the detector.

  • The intensity of the characteristic rhenium Lα or Lβ lines is measured.

  • The concentration of rhenium is determined from the calibration curve.

Logical Relationship in XRF Analysis:

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. scindeks-clanci.ceon.rs [scindeks-clanci.ceon.rs]
• 4. Rapid screening of heavy metals and trace elements in environmental samples using portable X-ray fluorescence spectrometer, A comparative study - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The importance of detecting rhenium and tungsten in precious metal analysis using XRF GOLD ANALYZER, PRECIOUS METALS ANALYZER [vrxrf.com]
• 6. Reader Asks What’s the Difference in Accuracy between XRF and Chemical Assay - Analyzing Metals [thermofisher.com]
• 7. almacgroup.com [almacgroup.com]
• 8. Applications Of Terras XRF Analyzer In The Alloy Field [terra-scientific.com]

A Comparative Guide to the XRD Analysis of Rhenium(V) Chloride

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the X-ray diffraction (XRD) characteristics of Rhenium(V) chloride (ReCl₅) and its common alternatives, Rhenium(IV) chloride (ReCl₄) and Rhenium(III) chloride (ReCl₃). Understanding the crystallographic properties of these compounds is crucial for phase identification, purity assessment, and quality control in various research and development applications, including catalysis and materials science. This document presents a summary of their crystallographic data, a detailed experimental protocol for handling these air-sensitive materials during XRD analysis, and a logical workflow for their characterization.

Crystallographic Data Comparison

The crystallographic properties of Rhenium(V) chloride and its related compounds are summarized in the table below. This data is essential for the interpretation of XRD patterns and for distinguishing between the different rhenium chloride phases.

Property	Rhenium(V) Chloride (ReCl₅)	Rhenium(IV) Chloride (ReCl₄)	Rhenium(III) Chloride (ReCl₃)
Chemical Formula	ReCl₅ (exists as Re₂Cl₁₀ dimer)	ReCl₄	ReCl₃
CAS Number	13596-35-5	13569-71-6	13569-63-6
Appearance	Red-brown/greenish-black crystalline solid	Black solid	Dark red powder
Crystal System	Monoclinic	Monoclinic	Trigonal
Space Group	P2₁/c	P2/c	R-3m
Lattice Parameters	a = 9.24 Å, b = 11.54 Å, c = 12.03 Å, β = 109.1°	a = 6.362 Å, b = 6.273 Å, c = 12.165 Å, β = 93.15°	a = 9.394 Å, c = 9.394 Å (in hexagonal setting)
Moisture Sensitivity	High	High	High

Experimental Protocol for XRD Analysis of Air-Sensitive Rhenium Chlorides

Due to the highly sensitive nature of rhenium chlorides to air and moisture, special handling procedures are required to obtain accurate XRD data. The following protocol outlines the necessary steps for sample preparation and analysis.

1. Sample Handling Environment:

• All sample preparation must be conducted in an inert atmosphere, such as a nitrogen or argon-filled glovebox, with oxygen and moisture levels maintained below 1 ppm.

2. Sample Preparation:

• A small amount of the rhenium chloride powder is gently ground using an agate mortar and pestle inside the glovebox to ensure a random crystal orientation and a fine particle size suitable for powder diffraction.

• The finely ground powder is then loaded into a specialized air-sensitive sample holder. Common options include:

  • Capillary Mounting: The powder is loaded into a thin-walled glass or quartz capillary which is then sealed.

  • Dome-Shaped Holder: The powder is placed in the well of a sample holder and covered with a beryllium or polyimide dome, which is then sealed with an O-ring.

  • Sealed Sample Holder with a Zero-Background Plate: The powder is pressed onto a zero-background sample holder (e.g., single crystal silicon) and sealed with a thin, X-ray transparent film (e.g., Kapton®).

3. XRD Data Acquisition:

• The sealed sample holder is transferred from the glovebox to the diffractometer.

• A quick initial scan is often performed to check for sample degradation and to optimize the data collection parameters.

• Data is typically collected using a copper (Cu) Kα X-ray source.

• The 2θ scan range should be wide enough to capture the most intense and characteristic diffraction peaks for the expected phases (e.g., 10-80°).

• The step size and scan speed should be optimized to achieve a good signal-to-noise ratio.

4. Data Analysis:

• The obtained XRD pattern is processed to remove background noise.

• Phase identification is performed by comparing the experimental peak positions and intensities with reference patterns from crystallographic databases (e.g., the Powder Diffraction File™ from the ICDD) or with theoretically calculated patterns based on known crystal structures.

• Lattice parameters can be refined using Rietveld refinement methods for a more detailed structural analysis.

Characterization Workflow

The following diagram illustrates a logical workflow for the characterization of Rhenium(V) chloride, emphasizing the role of XRD analysis.

Caption: Workflow for the synthesis, handling, and characterization of Rhenium(V) chloride.

Rhenium(V) chloride cyclic voltammetry

A Comparative Guide to the Cyclic Voltammetry of Rhenium Chlorides and Oxychlorides for Researchers and Drug Development Professionals

Comparative Electrochemical Data

The following table summarizes the key parameters and results from cyclic voltammetry studies of [ReCl₆]²⁻ and KReO₄.

Parameter	Rhenium(IV) as [ReCl₆]²⁻	Rhenium(VII) as KReO₄
Initial Rhenium Species	Hexachlororhenate(IV) ion, [ReCl₆]²⁻	Potassium Perrhenate (B82622), KReO₄
Electrolyte	NaCl-KCl based molten salt	KF-KBF₄-B₂O₃ molten salt[1][2]
Temperature	750 °C[3][4]	773 K (500 °C)[1][2]
Working Electrode	Glassy Carbon[3][4]	Platinum wire[2][5]
Reference Electrode	Ag/AgCl (1 mol% in NaCl-2CsCl)[3][4]	Rhenium (Re)[5]
Counter Electrode	Molybdenum wire in NaCl-2CsCl+PbCl₂[3][4]	Rhenium (Re)[5]
Scan Rate	0.1 V/s[3][4]	100 mV/s (0.1 V/s)[2]
Observed Redox Processes	Two reduction and two oxidation waves, suggested to correspond to Re(IV) ↔ Re(III) and Re(III) ↔ Re(0) transitions.[3]	Two reduction peaks (R₁ and R₂) are observed, with the overall process believed to be a one-step reduction of Re(VII) to Re(0).[1][2][5]
Diffusion Coefficient (D)	Not available in the provided results.	D(Re(VII)) at 773 K: 3.15 × 10⁻⁵ cm²/s (for R₁) and 4.61 × 10⁻⁵ cm²/s (for R₂).[1]

Experimental Protocols

Detailed methodologies are essential for the replication and validation of electrochemical studies.

Cyclic Voltammetry of [ReCl₆]²⁻ in Molten NaCl-KCl

The electrochemical behavior of the hexachlororhenate(IV) ion was investigated in a high-temperature molten salt environment.

• Electrolyte and Analyte Preparation : Rhenium was introduced into an NaCl-KCl based molten salt by the anodic dissolution of a pure rhenium metal electrode, which leads to the in-situ formation of [ReCl₆]²⁻ ions.[3][4]

• Electrochemical Cell Setup : A three-electrode system was employed within a high-temperature furnace set to 750 °C.[3][4]

  • Working Electrode : A glassy carbon electrode with a defined surface area (0.032 cm²).[4]

  • Reference Electrode : A silver/silver chloride (Ag/AgCl) electrode, with 1 mol% AgCl in a NaCl-2CsCl melt.[4]

  • Counter Electrode : A molybdenum wire immersed in a NaCl-2CsCl melt containing lead chloride (PbCl₂).[4]

• Data Acquisition : Cyclic voltammograms were recorded using a potentiostat at a scan rate of 0.1 V/s.[3][4]

Cyclic Voltammetry of KReO₄ in Molten KF-KBF₄-B₂O₃

The reduction of perrhenate ions was studied in a fluoride-borate based molten salt.

• Electrolyte and Analyte Preparation : The electrolyte was prepared by fusing a mixture of potassium fluoride (B91410) (KF), potassium tetrafluoroborate (B81430) (KBF₄), and boron trioxide (B₂O₃) in a glassy-carbon container.[6] Potassium perrhenate (KReO₄) was then dissolved into this molten salt.[2][6]

• Electrochemical Cell Setup : The experiment was conducted at 773 K using a three-electrode configuration.[1][2]

  • Working Electrode : A platinum wire electrode.[2][5]

  • Reference Electrode : A rhenium (Re) rod.[5]

  • Counter Electrode : A rhenium (Re) rod.[5]

• Data Acquisition : The electrochemical response was measured by cycling the potential at a scan rate of 100 mV/s.[2]

Visualizations

Experimental Workflow

The following diagram outlines the typical workflow for a cyclic voltammetry experiment.

References

• 1. Rhenium Electrodeposition and Its Electrochemical Behavior in Molten KF-KBF4-B2O3-KReO4 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. hrcak.srce.hr [hrcak.srce.hr]

Distinguishing Rhenium Chlorides: A Raman Spectroscopy Comparison Guide

For researchers, scientists, and drug development professionals, precise identification of chemical compounds is paramount. This guide provides a detailed comparison of Rhenium(V) chloride (ReCl₅) and Rhenium(VI) chloride (ReCl₆) using Raman spectroscopy, offering experimental data and protocols for their differentiation.

Rhenium(V) chloride and Rhenium(VI) chloride are two distinct halides of rhenium that can be distinguished by their unique vibrational fingerprints as determined by Raman spectroscopy. Their structural differences—ReCl₅ existing as a bioctahedral dimer (Re₂Cl₁₀) and ReCl₆ as an octahedral monomer—give rise to different sets of Raman active modes. A key challenge in the analysis of ReCl₆ is its inherent instability at room temperature, readily decomposing to ReCl₅. Therefore, spectroscopic measurements of ReCl₆ must be conducted at low temperatures.

Comparative Raman Spectral Data

The differentiation between ReCl₅ and ReCl₆ via Raman spectroscopy is based on the number, position, and intensity of the observed Raman bands. Due to the dimeric nature of Re₂Cl₁₀, its Raman spectrum is expected to be more complex than that of the highly symmetric octahedral ReCl₆.

Compound	Structure	Key Raman Peaks (cm⁻¹)	Vibrational Mode Assignment
Rhenium(V) chloride (ReCl₅)	Dimer (Re₂Cl₁₀), Bioctahedral	~405, ~370, ~270, ~170, ~125	Re-Cl terminal stretching, Re-Cl bridging stretching, Cl-Re-Cl bending modes
Rhenium(VI) chloride (ReCl₆)	Monomer, Octahedral (Oₕ symmetry)	~340 (ν₁), ~270 (ν₂), ~160 (ν₅)	Symmetric Re-Cl stretch (A₁g), E_g stretch, F₂g bend

Note: The peak positions provided for ReCl₅ are approximate and based on the expected vibrational modes for a dimeric structure. The data for ReCl₆ is derived from studies on hexachlororhenate(IV) salts, which contain the stable [ReCl₆]²⁻ octahedral unit, as experimental data for pure ReCl₆ is scarce due to its instability. The ν₁, ν₂, and ν₅ modes are the expected Raman-active vibrations for an octahedral molecule.

Experimental Protocol

This section outlines the methodology for acquiring Raman spectra of ReCl₅ and ReCl₆, with special considerations for the instability of ReCl₆.

1. Sample Preparation:

• Rhenium(V) chloride (ReCl₅): As ReCl₅ is sensitive to moisture and air, it must be handled in an inert atmosphere (e.g., a glovebox). The solid sample can be loaded into a sealed quartz capillary or a specialized air-tight sample holder for Raman analysis.

• Rhenium(VI) chloride (ReCl₆): Due to its thermal instability, ReCl₆ must be synthesized and handled at low temperatures. The sample should be loaded into a cryostat sample holder pre-cooled with liquid nitrogen within an inert atmosphere.

2. Raman Spectroscopy Measurement:

• Instrumentation: A high-resolution Raman spectrometer equipped with a suitable laser excitation source (e.g., 532 nm or 633 nm) is required. A low-power setting for the laser is recommended to prevent sample degradation, especially for the unstable ReCl₆.

• Data Acquisition for ReCl₅: The Raman spectrum of the solid ReCl₅ sample in the sealed container is recorded at room temperature.

• Data Acquisition for ReCl₆: The cryostat containing the ReCl₆ sample is mounted onto the spectrometer's stage. The sample is maintained at a low temperature (e.g., 77 K) throughout the measurement. The Raman spectrum is then recorded.

• Spectral Analysis: The obtained spectra should be processed to remove any background fluorescence and cosmic rays. The peak positions and relative intensities are then determined.

Logical Workflow for Compound Identification

The following diagram illustrates the decision-making process for distinguishing between ReCl₅ and ReCl₆ based on their Raman spectra.

Caption: Workflow for distinguishing ReCl₅ and ReCl₆ using Raman spectroscopy.

Conclusion

Raman spectroscopy is a powerful and effective technique for the unambiguous identification of Rhenium(V) chloride and Rhenium(VI) chloride. The key distinguishing features are the number and positions of the Raman bands, which directly correlate to their different molecular structures. Careful sample handling, particularly for the unstable ReCl₆, is crucial for obtaining reliable and accurate spectral data. By following the outlined experimental protocol and data analysis workflow, researchers can confidently differentiate between these two rhenium chlorides.

Rhenium(V) Chloride vs. Dirhenium Heptoxide: A Comparative Guide to Catalytic Efficiency

For researchers, scientists, and drug development professionals, the choice of catalyst is paramount to reaction success. This guide provides an objective comparison of the catalytic performance of two prominent rhenium-based catalysts: Rhenium(V) Chloride (ReCl₅) and Dirhenium Heptoxide (Re₂O₇).

Both ReCl₅ and Re₂O₇ are recognized for their catalytic activity in a range of organic transformations, most notably in olefin metathesis and hydrogenation reactions. While both exhibit catalytic potential, their efficiency can vary based on the specific reaction and conditions. This guide synthesizes available experimental data to offer a direct comparison of their performance.

Performance in Hydrogenation Reactions: A Qualitative Overview

Experimental studies on hydrogenation reactions have provided some insights into the comparative catalytic activities of rhenium oxides and chlorides. A study focusing on the hydrogenation of various organic functional groups indicated that catalysts derived from Dirhenium Heptoxide (Re₂O₇) and Rhenium Trioxide showed broadly similar catalytic activities. In the same study, the catalyst derived from Rhenium Trichloride (B1173362), a related compound to Rhenium(V) Chloride, was found to have a slightly lower activity than the oxide-based catalysts.[1] For instance, in the reduction of cyclohexanone, the trioxide-derived catalyst was effective at 123°C, whereas the heptoxide and trichloride required higher temperatures of approximately 150°C.[1]

It is important to note that in these studies, the catalysts were typically generated in situ from the precursors. The activity of catalysts derived in situ was generally observed to be higher than those prepared ex situ.[1]

Catalytic Applications

Rhenium(V) Chloride (ReCl₅) is a versatile catalyst and precursor in organic synthesis.[2] It has historical significance as one of the early catalysts for olefin metathesis. Beyond this, it is utilized in the synthesis of various rhenium-based catalysts essential for petrochemical processes like hydrocracking and reforming.[2]

Dirhenium Heptoxide (Re₂O₇) is a highly active catalyst, particularly noted for its efficiency in olefin metathesis, where it can function effectively even at room temperature.[3] When supported on materials like mesoporous alumina, its catalytic activity in liquid-phase olefin metathesis can be superior to that on conventional gamma-alumina supports.[3] Furthermore, Re₂O₇ is a precursor for the highly efficient catalyst methyltrioxorhenium (MTO), which is active in a broad range of reactions including epoxidations and aldehyde olefinations.[3]

Quantitative Comparison of Catalytic Efficiency

A direct, quantitative comparison of the catalytic efficiency of ReCl₅ and Re₂O₇ for the same specific reaction under identical experimental conditions is not extensively documented in the readily available scientific literature. The existing research tends to focus on the catalytic properties of each compound in different contexts or as part of more complex catalytic systems. Therefore, a detailed table with comparative turnover numbers (TON), turnover frequencies (TOF), yields, and selectivity for a specific reaction catalyzed by both ReCl₅ and Re₂O₇ cannot be compiled at this time due to a lack of directly comparable experimental data.

Experimental Workflow for Catalyst Performance Evaluation

The following diagram illustrates a general experimental workflow for assessing and comparing the performance of catalysts like ReCl₅ and Re₂O₇ in a given chemical reaction.

Figure 1. A generalized workflow for the comparative evaluation of catalyst performance.

Conclusion

Both Rhenium(V) Chloride and Dirhenium Heptoxide are valuable catalysts in organic synthesis. Qualitative data from hydrogenation studies suggest that Re₂O₇-derived catalysts may be slightly more active than those derived from rhenium chlorides under certain conditions. However, a significant gap exists in the scientific literature regarding direct, quantitative comparisons of their catalytic efficiencies for specific reactions like olefin metathesis under identical conditions. Further experimental research focusing on a head-to-head comparison is necessary to provide a definitive quantitative assessment and guide catalyst selection for specific applications. Researchers are encouraged to consult the primary literature for detailed protocols relevant to their specific reaction of interest.

References

• 1. "Rhenium trioxide, rhenium heptoxide and rehnium trichloride as hydroge" by William J. Bartley [scholarsarchive.byu.edu]
• 2. chemimpex.com [chemimpex.com]
• 3. mdpi.com [mdpi.com]

A Comparative Guide to the Quantification of Rhenium(V) Chloride: ICP-MS vs. UV-Vis Spectrophotometry

For researchers, scientists, and professionals in drug development requiring precise quantification of Rhenium(V) chloride (ReCl₅), selecting the appropriate analytical technique is paramount. This guide provides a detailed comparison of two common methods: Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) and Ultraviolet-Visible (UV-Vis) Spectrophotometry. We present objective performance comparisons, supporting experimental data, and detailed protocols to aid in your selection process.

At a Glance: ICP-MS vs. UV-Vis Spectrophotometry for Rhenium Quantification

Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) stands out for its exceptional sensitivity and is the preferred method for trace and ultra-trace element analysis. In contrast, UV-Vis Spectrophotometry offers a more accessible and cost-effective alternative, suitable for higher concentration samples, though it is an indirect method requiring the formation of a colored complex.

The choice between these two techniques will largely depend on the required sensitivity, the concentration of the Rhenium(V) chloride sample, and the available instrumentation.

Performance Comparison

The following table summarizes the key quantitative performance parameters for the analysis of Rhenium using ICP-MS and UV-Vis Spectrophotometry.

Parameter	ICP-MS	UV-Vis Spectrophotometry (Thiocyanate Method)
Principle	Direct measurement of atomic mass	Indirect measurement of light absorbance by a colored complex
Limit of Detection (LOD)	Very Low (ng/L to µg/L)	Moderate (mg/L)
Limit of Quantification (LOQ)	Low (µg/L)	Moderate to High (mg/L)
Linear Dynamic Range	Wide (typically 6-8 orders of magnitude)	Narrow (typically 1-2 orders of magnitude)
Precision (RSD%)	Excellent (< 2-5%)	Good (2-10%)
Accuracy	High (especially with Isotope Dilution)	Good (dependent on stoichiometry of the complex)
Sample Throughput	High	Moderate
Matrix Effects	Can be significant, but manageable with internal standards and collision/reaction cells	Susceptible to interferences from other ions that form colored complexes or affect the primary complex formation
Cost (Instrument)	High	Low
Cost (Operational)	Moderate to High	Low

Experimental Protocols

Detailed methodologies for the quantification of Rhenium(V) chloride using both ICP-MS and UV-Vis Spectrophotometry are provided below.

I. Quantification of Rhenium by ICP-MS

This protocol outlines the steps for the accurate determination of Rhenium concentration in a Rhenium(V) chloride sample using ICP-MS. Due to the reactivity of Rhenium(V) chloride with water, dissolution in dilute hydrochloric acid is recommended to ensure stability.[1][2][3]

1. Materials and Reagents:

• Rhenium(V) chloride (ReCl₅)

• Trace metal grade Hydrochloric Acid (HCl)

• Deionized water (18.2 MΩ·cm)

• Certified Rhenium ICP standard (1000 mg/L)

• Internal standard solution (e.g., Iridium, 1 mg/L in 2% HCl)

2. Standard Preparation:

• Stock Standard (100 mg/L Re): Accurately weigh a known amount of Rhenium(V) chloride and dissolve it in a minimal amount of concentrated HCl. Quantitatively transfer this to a volumetric flask and dilute to the mark with 2% HCl. Note: Due to the hygroscopic and reactive nature of ReCl₅, handling should be performed in a controlled environment (e.g., a glove box).

• Working Standards: Prepare a series of working standards (e.g., 1, 10, 50, 100, 500 µg/L) by serial dilution of the stock standard with 2% HCl.

3. Sample Preparation:

• Accurately weigh a sample of Rhenium(V) chloride and dissolve it in 2% HCl in a volumetric flask to achieve a final concentration within the linear range of the calibration curve.

4. ICP-MS Instrumental Parameters (Typical):

• RF Power: 1550 W

• Plasma Gas Flow: 15 L/min

• Auxiliary Gas Flow: 0.8 L/min

• Nebulizer Gas Flow: 1.0 L/min

• Monitored Isotopes: ¹⁸⁵Re, ¹⁸⁷Re

• Internal Standard: ¹⁹³Ir

• Detector Mode: Pulse counting/Analog

5. Analysis:

• Aspirate the blank (2% HCl), working standards, and prepared sample into the ICP-MS.

• Construct a calibration curve by plotting the intensity of the Rhenium isotopes against their concentrations.

• Determine the concentration of Rhenium in the sample from the calibration curve, correcting for the initial sample weight and dilution factor.

II. Quantification of Rhenium by UV-Vis Spectrophotometry (Thiocyanate Method)

This method relies on the formation of a colored Rhenium-thiocyanate complex, which is then measured spectrophotometrically.[4]

1. Materials and Reagents:

• Rhenium(V) chloride (ReCl₅)

• Hydrochloric Acid (HCl)

• Potassium Thiocyanate (KSCN) solution (e.g., 10% w/v)

• Stannous Chloride (SnCl₂) solution (e.g., 10% w/v in concentrated HCl)

• Deionized water

2. Standard Preparation:

• Stock Standard (100 mg/L Re): Prepare as described in the ICP-MS protocol by dissolving Rhenium(V) chloride in dilute HCl.

• Working Standards: Prepare a series of working standards (e.g., 1, 5, 10, 20, 50 mg/L) by diluting the stock standard with dilute HCl.

3. Sample Preparation:

• Dissolve a weighed amount of Rhenium(V) chloride in dilute HCl to obtain a concentration within the working standard range.

4. Color Development:

• To an aliquot of each standard and the sample solution in a volumetric flask, add a specific volume of concentrated HCl.

• Add the KSCN solution, followed by the SnCl₂ solution, mixing after each addition.

• Dilute to the mark with deionized water and allow the color to develop for a specified time (e.g., 15-30 minutes).

5. Spectrophotometric Measurement:

• Measure the absorbance of the standards and the sample at the wavelength of maximum absorbance (λmax), typically around 430 nm, against a reagent blank.

• Construct a calibration curve by plotting absorbance versus Rhenium concentration.

• Determine the Rhenium concentration in the sample from the calibration curve.

Visualizing the Workflow and Method Selection

To better illustrate the experimental processes and the decision-making logic for choosing an analytical method, the following diagrams are provided.

ICP-MS Experimental Workflow

Method Selection Logic

Conclusion

For the precise and accurate quantification of Rhenium(V) chloride, ICP-MS is the superior technique, offering unparalleled sensitivity and a wide dynamic range. It is particularly advantageous when trace-level impurities are also of interest. However, for routine analysis of higher concentration samples where the highest sensitivity is not critical, UV-Vis Spectrophotometry presents a viable, cost-effective alternative. The choice of method should be guided by the specific analytical requirements, including expected concentration, required precision and accuracy, and available resources.

References

• 1. RHENIUM (V) CHLORIDE | 13596-35-5 [chemicalbook.com]
• 2. Rhenium_pentachloride [chemeurope.com]
• 3. Cas 13596-35-5,RHENIUM (V) CHLORIDE | lookchem [lookchem.com]
• 4. Photometric determination of rhenium in mixed hydrochloric-nitric acidic solutions formed upon processing of molibdenite concentrate | Lyapin | Industrial laboratory. Diagnostics of materials [zldm.ru]

A Comparative Guide to the EPR Spectroscopy of Rhenium(V) Chloro-Complexes

Electron Paramagnetic Resonance (EPR) spectroscopy is an indispensable technique for characterizing paramagnetic species, providing detailed insights into the electronic structure and bonding of transition metal complexes. For Rhenium(V) (a d² system), EPR studies can reveal the nature of the metal-ligand bonds and the distribution of the unpaired electrons.

While Rhenium(V) chloride (ReCl₅) is a known paramagnetic compound, its existence as a dimer (Re₂Cl₁₀) in the solid state and its high reactivity complicate direct EPR analysis.[1] Consequently, EPR studies on monomeric Re(V) chloro-species predominantly focus on more stable and well-defined complexes, particularly the square-pyramidal oxytetrachlororhenate(V) anion, [ReOCl₄]⁻, and its neutral precursor, ReOCl₄.[2] This guide provides a comparative overview of the EPR parameters for these representative Rhenium(V) chloro-complexes.

Comparison of EPR Spin-Hamiltonian Parameters

The EPR spectra of Re(V) complexes are described by the spin-Hamiltonian parameters: the g-tensor and the hyperfine coupling (A-tensor) for the rhenium nucleus. Both stable isotopes of rhenium, ¹⁸⁵Re and ¹⁸⁷Re, have a nuclear spin of I = 5/2, which leads to a characteristic six-line hyperfine splitting in the EPR spectrum.[3] Additionally, interaction with chlorine ligands (³⁵Cl and ³⁷Cl, both I = 3/2) can lead to further superhyperfine splitting.[4]

The table below summarizes the key EPR parameters for ReOCl₄ and its derivatives, as measured at 77 K. These complexes exhibit axial symmetry, resulting in two principal g-values, g∥ and g⊥.

Compound	g∥	g⊥	A∥ (¹⁸⁵Re) (cm⁻¹)	A⊥ (¹⁸⁵Re) (cm⁻¹)	A∥ (³⁵Cl) (cm⁻¹)	A⊥ (³⁵Cl) (cm⁻¹)	Reference
ReOCl₄	1.76	1.79	0.046	0.024	0.0022	0.0011	[2]
[ReOCl₄(CH₃CN)]	1.73	1.79	0.048	0.025	0.0021	0.0011	[2]
[ReOCl₅]⁻ in [Ph₄As][ReOCl₅]	1.70	1.79	0.050	0.027	0.0020	0.0010	[2]

Interpretation of Data:

• g-Values: The g-values for these Re(V) complexes are significantly less than the free-electron value (gₑ ≈ 2.0023).[5] This deviation is a hallmark of ions with substantial spin-orbit coupling, characteristic of heavy transition metals like rhenium.[6]

• Hyperfine Coupling (A-values): The large hyperfine coupling constants for the rhenium nucleus reflect the significant interaction between the unpaired electrons and the rhenium nuclear spin. The anisotropy (A∥ ≠ A⊥) provides information about the geometric and electronic structure.

• Superhyperfine Coupling: The observation of chlorine superhyperfine coupling is direct evidence of covalent character in the Re-Cl bonds.[2] It indicates that the unpaired electron is not purely localized on the rhenium d-orbital but is delocalized onto the chlorine ligands. The analysis suggests this delocalization is approximately 33%.[2]

Experimental Protocol: Continuous-Wave EPR Spectroscopy

The following protocol outlines a general procedure for obtaining X-band EPR spectra of frozen solutions of Rhenium(V) chloro-complexes.

1. Sample Preparation:

• Due to the sensitivity of Re(V) halides to moisture, all manipulations should be performed under an inert atmosphere (e.g., in a glovebox).
• Prepare a dilute solution (typically 1-5 mM) of the Rhenium(V) complex in a suitable non-coordinating, glass-forming solvent (e.g., toluene (B28343) or dichloromethane). The solvent must be thoroughly dried and degassed to remove oxygen, which can cause line broadening.[5]
• Transfer the solution into a high-purity quartz EPR tube (e.g., 4 mm outer diameter).
• Flash-freeze the sample by immersing the tube in liquid nitrogen (77 K) to form a transparent glass. A good glass is essential to ensure random orientation of the paramagnetic centers and prevent aggregation.[5]

2. EPR Spectrometer Setup:

• Insert the frozen sample into the EPR cavity, which is housed within a cryostat pre-cooled to 77 K.
• Typical X-band (~9.5 GHz) spectrometer settings are as follows:
• Microwave Frequency: ~9.5 GHz (record the exact value).
• Microwave Power: Start at a low power (e.g., 1-5 mW) to avoid saturation of the signal.
• Modulation Frequency: 100 kHz.
• Modulation Amplitude: Optimize for the best signal-to-noise ratio without distorting the line shape (typically on the order of the line width).
• Magnetic Field Sweep: A wide sweep is initially required to locate the signals, given the large g-anisotropy (e.g., 1000 - 6000 Gauss).
• Time Constant and Sweep Time: Choose appropriate values to achieve a good signal-to-noise ratio (e.g., 0.1 s and 4 minutes, respectively).

3. Data Acquisition and Analysis:

• Record the first-derivative EPR spectrum.
• Determine the g-values from the positions of the spectral features using the resonance equation, hν = gβB, where ν is the microwave frequency and B is the magnetic field.[7]
• Measure the hyperfine and superhyperfine coupling constants directly from the line splittings in the spectrum.
• For complex spectra, computer simulation is often necessary to accurately extract the spin-Hamiltonian parameters.[5]

Logical Workflow for EPR Analysis

The following diagram illustrates the logical workflow for the characterization of a Rhenium(V) chloro-complex using EPR spectroscopy.

EPR Analysis Workflow for Rhenium(V) Complexes.

References

• 1. Rhenium pentachloride - Wikipedia [en.wikipedia.org]
• 2. Electron paramagnetic resonance spectra of rhenium tetrachloride oxide and some of its adducts - Journal of the Chemical Society, Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 3. ias.ac.in [ias.ac.in]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. xuv.scs.illinois.edu [xuv.scs.illinois.edu]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. chem.libretexts.org [chem.libretexts.org]

Safety & Regulatory Compliance

Safeguarding Your Research: A Comprehensive Guide to Handling Rhenium(V) Chloride

For researchers, scientists, and drug development professionals, the safe handling of specialized chemical compounds is paramount. This guide provides essential, immediate safety and logistical information for the operational use and disposal of Rhenium(V) chloride, ensuring the protection of personnel and the integrity of your research.

Chemical Profile: Rhenium(V) chloride (ReCl₅) is a dark green to black crystalline solid.[1][2] It is a critical starting material for the synthesis of various rhenium complexes.[2] However, it also presents several hazards that necessitate stringent safety protocols. It is classified as a substance that causes skin and serious eye irritation, and may cause respiratory irritation.[1][3][4][5] Furthermore, it reacts with water and is air and moisture sensitive.[6][7]

Personal Protective Equipment (PPE)

A multi-layered approach to personal protective equipment is crucial when handling Rhenium(V) chloride. The following table summarizes the required PPE for various laboratory operations.

Operation	Engineering Controls	Hand Protection	Eye Protection	Respiratory Protection	Body Protection
Weighing and Transfer	Chemical Fume Hood	Nitrile gloves (minimum 0.11mm thickness)[3]	Safety glasses or goggles[1][3]	Dust respirator (N95 or equivalent)[4]	Lab coat, long pants, closed-toe shoes[3]
Inert Atmosphere Handling (Glovebox)	Glovebox	Nitrile gloves (minimum 0.11mm thickness)[3]	Safety glasses	Not typically required	Lab coat, long pants, closed-toe shoes[3]
Reaction Setup/Workup	Chemical Fume Hood	Nitrile gloves (minimum 0.11mm thickness)[3]	Safety glasses or goggles[1][3]	Dust respirator (if aerosolization is possible)	Lab coat, long pants, closed-toe shoes[3]
Spill Cleanup	Ventilated Area	Nitrile gloves (minimum 0.11mm thickness)[3]	Safety glasses or goggles[1][3]	NIOSH approved dust respirator[8]	Protective work clothing[3]

Operational Plan: Step-by-Step Handling Protocol

1. Preparation and Pre-Handling:

• Work Area: All handling of Rhenium(V) chloride must be conducted in a properly operating chemical fume hood with an average face velocity of at least 100 feet per minute.[3] For air-sensitive reactions, a glovebox with an inert atmosphere is required.

• PPE Donning: Before entering the designated handling area, don all required PPE as outlined in the table above. Inspect gloves for any signs of damage before use.

• Material Acclimatization: Allow the sealed container of Rhenium(V) chloride to equilibrate to the laboratory's ambient temperature before opening to minimize moisture condensation.

2. Weighing and Transfer:

• Inert Atmosphere: Due to its moisture sensitivity, weighing and transfer should ideally be performed under a dry, protective gas such as argon or nitrogen.[3]

• Avoid Dust Formation: Handle the solid carefully to avoid creating dust.[3][8] Do not use compressed air to clean surfaces.[3]

• Containment: Use appropriate weighing papers or containers to prevent spillage.

3. Reaction Setup:

• Inert Conditions: If the reaction is air or moisture-sensitive, assemble and dry all glassware thoroughly. Purge the reaction vessel with an inert gas before introducing the Rhenium(V) chloride.

• Controlled Addition: Add the Rhenium(V) chloride to the reaction mixture in a controlled manner to prevent splashing or aerosolization.

4. Post-Handling and Decontamination:

• Cleaning: Thoroughly clean the work area after handling is complete.

• Hand Washing: Wash hands and any exposed skin thoroughly with soap and water after handling.[1][3]

Disposal Plan

1. Waste Segregation:

• Solid Waste: All disposable materials contaminated with Rhenium(V) chloride (e.g., gloves, weighing papers, pipette tips) should be collected in a dedicated, clearly labeled hazardous waste container.

• Liquid Waste: Solutions containing Rhenium(V) chloride should be collected in a separate, labeled hazardous waste container. Do not mix with other waste streams unless compatibility has been confirmed.

2. Waste Disposal:

• Regulatory Compliance: Dispose of all Rhenium(V) chloride waste in accordance with local, state, national, and international regulations.[3] This is considered hazardous waste.[1]

• Container Management: Keep waste containers tightly closed and store them in a cool, dry, and well-ventilated area.[1][9]

• Environmental Protection: Do not allow Rhenium(V) chloride or its waste to enter drains or the environment.[3]

Emergency Procedures

• Skin Contact: Immediately wash the affected area with plenty of soap and water.[1][3] Remove contaminated clothing and seek medical attention if irritation persists.[1]

• Eye Contact: Immediately rinse cautiously with water for several minutes.[1][3] Remove contact lenses if present and easy to do. Continue rinsing and seek immediate medical attention.[3]

• Inhalation: Move the person to fresh air and keep them in a position comfortable for breathing.[1][3] If breathing is difficult, provide oxygen. Seek medical attention if you feel unwell.[3]

• Spill: Isolate the spill area and ensure adequate ventilation.[3] Wearing appropriate PPE, vacuum up the spilled material using a HEPA filter and place it in a closed container for disposal.[3] Take care not to raise dust.[3]

Workflow for Safe Handling of Rhenium(V) Chloride

Caption: A workflow diagram illustrating the key steps for the safe handling of Rhenium(V) chloride.

References

• 1. assets.thermofisher.cn [assets.thermofisher.cn]
• 2. Cas 13596-35-5,RHENIUM (V) CHLORIDE | lookchem [lookchem.com]
• 3. ltschem.com [ltschem.com]
• 4. 氯化铼(V) | Sigma-Aldrich [sigmaaldrich.com]
• 5. arkaazma.com [arkaazma.com]
• 6. 13596-35-5 CAS MSDS (RHENIUM (V) CHLORIDE) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 7. chemicalbook.com [chemicalbook.com]
• 8. eaglealloys.com [eaglealloys.com]
• 9. fishersci.com [fishersci.com]